2,4-Dimethyloctane

• CAS: 4032-94-4

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical and Physical Properties of 2,4-Dimethyloctane

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dimethyloctane is a branched-chain alkane, a saturated hydrocarbon with the chemical formula C10H22. As a member of the alkane family, it is a nonpolar solvent and is relatively unreactive. Its branched structure, however, imparts specific physical and chemical properties that differentiate it from its linear isomer, decane, and other dimethyloctane isomers. This technical guide provides a comprehensive overview of the core chemical and physical properties of 2,4-dimethyloctane, including detailed experimental protocols for their determination and a logical workflow for its characterization. This information is crucial for its application in organic synthesis, as a fuel component, and in various industrial processes.

Chemical and Physical Properties

The properties of 2,4-dimethyloctane are summarized in the tables below. These values are critical for understanding its behavior in various applications, from reaction kinetics to fluid dynamics.

General and Molecular Properties

Property	Value	Source(s)
IUPAC Name	2,4-dimethyloctane	[1][2]
CAS Number	4032-94-4	[1][3]
Molecular Formula	C10H22	[4][5]
Molecular Weight	142.28 g/mol	[3][4][6]
Canonical SMILES	CCCCC(C)CC(C)C	[3][4]
InChI Key	IXAVTTRPEXFVSX-UHFFFAOYSA-N	[2][4]

Physical Properties

Property	Value	Source(s)
Appearance	Colorless liquid	[7]
Density	0.723 - 0.732 g/cm³	[4][8][9]
Boiling Point	153 - 156.9 °C	[4][8][10]
Melting Point	-83.15 °C	[7][8]
Refractive Index	1.407 - 1.411	[4][8][9]
Vapor Pressure	3.73 mmHg at 25 °C	[8][9][11]
Flash Point	49 - 78.5 °C	[4][8][9]
Critical Temperature	315 - 340 °C	[4][10]
Critical Pressure	19.3 - 22.0 atm	[4][10]
Solubility	Insoluble in water
LogP (calculated)	3.8588 - 5.1	[3][6]

Experimental Protocols

The accurate determination of the physical properties of 2,4-dimethyloctane is essential for its reliable use in research and industry. The following are detailed methodologies for key experiments, based on established standards.

Determination of Boiling Point (Distillation Range)

The boiling point of 2,4-dimethyloctane is determined following the principles outlined in ASTM D1078 - Standard Test Method for Distillation Range of Volatile Organic Liquids .[8][12][13][14][15]

Methodology:

• Apparatus: A distillation flask of appropriate size, a condenser, a graduated receiving cylinder, a thermometer, and a heating source are required.

• Procedure:

  • A measured volume of the 2,4-dimethyloctane sample is placed in the distillation flask along with a few boiling chips.

  • The apparatus is assembled, ensuring all connections are secure. The thermometer bulb is positioned so that the top of the bulb is level with the bottom of the side arm of the flask.

  • Cooling water is circulated through the condenser.

  • The sample is heated at a controlled rate to ensure a steady distillation rate of 4-5 mL per minute.

  • The temperature at which the first drop of distillate falls from the condenser into the receiving cylinder is recorded as the initial boiling point.

  • The temperature is continuously monitored as the distillation proceeds. The temperature when the last of the liquid evaporates from the bottom of the flask is recorded as the dry point.

  • The boiling range is the temperature interval between the initial boiling point and the dry point. For a pure compound like 2,4-dimethyloctane, this range should be narrow.

Determination of Density

The density of 2,4-dimethyloctane can be accurately measured using a digital density meter according to ASTM D4052 - Standard Test Method for Density, Relative Density, and API Gravity of Liquids by Digital Density Meter .[7][11][16][17][18]

Methodology:

• Apparatus: A digital density meter capable of maintaining a constant temperature is used. The instrument consists of a U-shaped oscillating tube.

• Procedure:

  • The instrument is calibrated using two reference standards of known density, typically dry air and distilled water.

  • The sample of 2,4-dimethyloctane is injected into the clean, dry oscillating tube, ensuring no air bubbles are present.

  • The tube is brought to a constant, specified temperature (e.g., 20 °C).

  • The instrument measures the period of oscillation of the U-tube containing the sample. This period is directly related to the density of the sample.

  • The instrument's software calculates and displays the density of the sample.

Determination of Refractive Index

The refractive index of 2,4-dimethyloctane is determined using a refractometer, following the guidelines of ASTM D1218 - Standard Test Method for Refractive Index and Refractive Dispersion of Hydrocarbon Liquids .[1][3][4][5][6][19][20][21]

Methodology:

• Apparatus: A calibrated Abbe refractometer with a circulating temperature bath and a sodium light source is typically used.

• Procedure:

  • The refractometer is calibrated using a standard of known refractive index.

  • The prisms of the refractometer are cleaned and dried.

  • A few drops of the 2,4-dimethyloctane sample are placed on the surface of the measuring prism.

  • The prisms are closed and the sample is allowed to come to the desired temperature (e.g., 20 °C) by the circulating bath.

  • The instrument is adjusted to bring the dividing line between the light and dark fields into sharp focus at the intersection of the crosshairs.

  • The refractive index is read directly from the instrument's scale.

Determination of Flash Point

The flash point of 2,4-dimethyloctane is determined using a Pensky-Martens closed-cup tester as described in ASTM D93 - Standard Test Methods for Flash Point by Pensky-Martens Closed Cup Tester .[2][9][10][22][23]

Methodology:

• Apparatus: A Pensky-Martens closed-cup flash tester, which consists of a test cup with a lid, a stirring device, a heating source, and an ignition source.

• Procedure:

  • The sample cup is filled with 2,4-dimethyloctane to the specified level.

  • The lid is placed on the cup, and the sample is heated at a slow, constant rate while being stirred.

  • At specified temperature intervals, the stirring is stopped, and a test flame is lowered into the vapor space of the cup.

  • The flash point is the lowest temperature at which the application of the ignition source causes the vapors of the sample to ignite with a distinct flash inside the cup.

Logical Workflow for Characterization

The following diagram illustrates a typical workflow for the characterization of a liquid organic compound such as 2,4-dimethyloctane, from initial receipt to final data reporting.

Workflow for the characterization of 2,4-dimethyloctane.

Conclusion

This technical guide has provided a detailed overview of the key chemical and physical properties of 2,4-dimethyloctane. By presenting quantitative data in a structured format and detailing the standard experimental protocols for their measurement, this document serves as a valuable resource for researchers, scientists, and drug development professionals. The included workflow diagram further clarifies the logical process for the comprehensive characterization of this and similar liquid organic compounds, ensuring data quality and consistency in scientific and industrial applications.

References

• 1. store.astm.org [store.astm.org]
• 2. ASTM D93 | Flash Point by Pensky-Martens Closed Cup Tester [ayalytical.com]
• 3. petrolube.com [petrolube.com]
• 4. matestlabs.com [matestlabs.com]
• 5. store.astm.org [store.astm.org]
• 6. scribd.com [scribd.com]
• 7. store.astm.org [store.astm.org]
• 8. store.astm.org [store.astm.org]
• 9. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 10. store.astm.org [store.astm.org]
• 11. ASTM D4052 - eralytics [eralytics.com]
• 12. store.astm.org [store.astm.org]
• 13. store.astm.org [store.astm.org]
• 14. ASTM D1078: Distillation Range Measurement of Liquid VOCs - Analytice [analytice.com]
• 15. store.astm.org [store.astm.org]
• 16. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 17. ASTM D4052 | ASTM Vapor Pressure of Petroleum Products [ayalytical.com]
• 18. contitesting.com [contitesting.com]
• 19. ASTM D1218 - Standard Test Method for Refractive Index and Refractive Dispersion of Hydrocarbon Liquids - Savant Labs [savantlab.com]
• 20. ASTM D1218 – Refractive Index and Refractive Dispersion of Hydrocarbon Liquids – SPL [spllabs.com]
• 21. webstore.ansi.org [webstore.ansi.org]
• 22. Pensky–Martens closed-cup test - Wikipedia [en.wikipedia.org]
• 23. petrolube.com [petrolube.com]

An In-depth Technical Guide to the Molecular Structure of 2,4-Dimethyloctane

This technical guide provides a comprehensive overview of the molecular structure, properties, synthesis, and analysis of 2,4-dimethyloctane, tailored for researchers, scientists, and professionals in drug development and chemical synthesis.

Molecular Structure of 2,4-Dimethyloctane

2,4-Dimethyloctane is a branched-chain alkane with the molecular formula C₁₀H₂₂.[1][2][3][4] Its structure consists of an eight-carbon (octane) backbone with two methyl group substituents at the second and fourth carbon positions.[5] The IUPAC name for this compound is 2,4-dimethyloctane.[1][2][3] The presence of a chiral center at the fourth carbon atom gives rise to stereoisomerism.[1]

Caption: 2D representation of the 2,4-dimethyloctane molecular structure.

Physicochemical Properties

The physical and chemical properties of 2,4-dimethyloctane are summarized in the table below. These properties are crucial for its application in various industrial and research settings.

Property	Value	Reference
Molecular Formula	C₁₀H₂₂	[1][3][4]
Molecular Weight	142.28 g/mol	[1][3]
IUPAC Name	2,4-dimethyloctane	[1][3]
CAS Number	4032-94-4	[1][2][3]
Density	0.723 - 0.732 g/cm³	[1][4]
Boiling Point	156.4 - 156.9 °C	[1][4]
Flash Point	49 - 78.5 °C	[1][4]
Refractive Index	1.409 - 1.411	[4][6]
Vapor Pressure	3.73 mmHg at 25°C	[4][7]
SMILES	CCCCC(C)CC(C)C	[1][3]
InChI	InChI=1S/C10H22/c1-5-6-7-10(4)8-9(2)3/h9-10H,5-8H2,1-4H3	[1][2]

Experimental Protocols

Synthesis of 2,4-Dimethyloctane

Several synthetic routes can be employed to produce 2,4-dimethyloctane.[1] A generalized experimental protocol based on the alkylation of an organometallic reagent is outlined below.

Objective: To synthesize 2,4-dimethyloctane via a Grignard reaction followed by alkylation.

Materials:

• 1-bromohexane (B126081)

• Magnesium turnings

• Dry diethyl ether

• 2-bromopropane (B125204)

• Anhydrous iron(III) chloride (catalyst)

• Hydrochloric acid (for workup)

• Sodium bicarbonate solution (for neutralization)

• Anhydrous magnesium sulfate (B86663) (for drying)

Workflow Diagram:

Caption: Experimental workflow for the synthesis of 2,4-dimethyloctane.

Procedure:

• Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, magnesium turnings are placed in dry diethyl ether. 1-bromohexane is added dropwise to initiate the formation of hexylmagnesium bromide. The reaction mixture is refluxed until most of the magnesium has reacted.

• Alkylation: The Grignard reagent is cooled, and a catalytic amount of anhydrous iron(III) chloride is added. 2-bromopropane is then added dropwise while maintaining the temperature.

• Workup: The reaction is quenched by the slow addition of dilute hydrochloric acid. The organic layer is separated, washed with sodium bicarbonate solution and water, and then dried over anhydrous magnesium sulfate.

• Purification: The solvent is removed by rotary evaporation, and the resulting crude product is purified by fractional distillation to yield pure 2,4-dimethyloctane.

Gas Chromatography (GC) Analysis

The purity and identity of 2,4-dimethyloctane can be determined using gas chromatography.[8]

Objective: To analyze the purity of a synthesized 2,4-dimethyloctane sample.

Instrumentation:

• Gas chromatograph equipped with a flame ionization detector (FID).

• Capillary column (e.g., Polydimethyl siloxane).[8]

• Helium as the carrier gas.[8]

Procedure:

• Sample Preparation: A dilute solution of the 2,4-dimethyloctane sample is prepared in a volatile solvent like hexane.

• Injection: A small volume (e.g., 1 µL) of the prepared sample is injected into the GC inlet.

• Separation: The components of the sample are separated on the capillary column based on their boiling points and interactions with the stationary phase. A temperature program is typically used to achieve good separation.

• Detection: The separated components are detected by the FID, which generates a signal proportional to the amount of substance.

• Data Analysis: The resulting chromatogram is analyzed to determine the retention time and peak area of 2,4-dimethyloctane. The purity is calculated based on the relative peak areas. Kovats retention indices can also be calculated for identification purposes.[3]

Applications in Research and Industry

2,4-Dimethyloctane has several applications stemming from its properties as a branched alkane:

• Fuel Additive: It is used as a component in gasoline formulations to improve combustion properties.[1]

• Solvent: Due to its nonpolar nature, it can be used as a solvent in various industrial processes.[1]

• Chemical Intermediate: It serves as a precursor in the synthesis of other organic compounds.[1]

Chirality and Stereochemistry

A significant feature of the 2,4-dimethyloctane molecule is the presence of a chiral center at the C4 position. This carbon is bonded to four different groups: a hydrogen atom, a methyl group, a propyl group, and a 2-methylbutyl group.[1] This asymmetry results in the existence of two enantiomers, (R)-2,4-dimethyloctane and (S)-2,4-dimethyloctane, which have identical physical properties except for their interaction with plane-polarized light.

References

• 1. Buy 2,4-Dimethyloctane | 4032-94-4 [smolecule.com]
• 2. Octane, 2,4-dimethyl- [webbook.nist.gov]
• 3. Octane, 2,4-dimethyl- | C10H22 | CID 92978 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,4-dimethyloctane | 4032-94-4 [chemnet.com]
• 5. brainly.com [brainly.com]
• 6. 2,4-dimethyloctane [stenutz.eu]
• 7. 2,4-dimethyloctane | CAS#:4032-94-4 | Chemsrc [chemsrc.com]
• 8. Octane, 2,4-dimethyl- [webbook.nist.gov]

An In-Depth Technical Guide to the Stereochemistry and Chirality of 2,4-Dimethyloctane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the stereochemical and chiral properties of 2,4-dimethyloctane. As a branched alkane with a single chiral center, this molecule serves as a fundamental example for understanding stereoisomerism. This document details the structural features leading to its chirality, the properties of its enantiomers, and methodologies for their synthesis and separation. Particular emphasis is placed on experimental protocols and data presentation to aid researchers in the practical application of this knowledge in fields such as asymmetric synthesis, catalysis, and drug development, where stereochemistry plays a critical role.

Introduction to the Stereochemistry of 2,4-Dimethyloctane

2,4-Dimethyloctane is a saturated hydrocarbon with the chemical formula C₁₀H₂₂. Its structure consists of an eight-carbon octane (B31449) backbone with two methyl group substituents at positions 2 and 4. The presence of a stereocenter at the fourth carbon atom (C4) imparts chirality to the molecule, making it a subject of interest in the study of stereoisomerism.

Identification of the Chiral Center

A chiral center, or stereocenter, is a carbon atom bonded to four different substituent groups. In the case of 2,4-dimethyloctane, the carbon atom at the fourth position is bonded to:

• A hydrogen atom (H)

• A methyl group (-CH₃)

• A propyl group (-CH₂CH₂CH₃)

• An isobutyl group (-CH₂CH(CH₃)₂)

This arrangement of four distinct groups around C4 results in the existence of two non-superimposable mirror images, known as enantiomers.[1]

Enantiomers of 2,4-Dimethyloctane

The two enantiomers of 2,4-dimethyloctane are designated using the Cahn-Ingold-Prelog (CIP) R/S notational system. Based on the priority of the substituents around the chiral center (C4), the enantiomers are:

• (4R)-2,4-dimethyloctane [2]

• (4S)-2,4-dimethyloctane [3]

These enantiomers exhibit identical physical properties such as boiling point, melting point, and density, but differ in their interaction with plane-polarized light, a phenomenon known as optical activity.[1] Due to having only one stereocenter, 2,4-dimethyloctane does not have diastereomers.[1]

Physicochemical and Spectroscopic Properties

The physical and chemical properties of the individual enantiomers of 2,4-dimethyloctane are largely identical, with the exception of their optical rotation.

General Physical Properties

Property	Value	Reference
Molecular Formula	C₁₀H₂₂	[1][4]
Molecular Weight	142.28 g/mol	[1][2][3][4]
Boiling Point	~158-160 °C	[5]
CAS Number	4032-94-4	[1][4][5]

Optical Rotation

Synthesis of 2,4-Dimethyloctane Enantiomers

The preparation of enantiomerically enriched or pure 2,4-dimethyloctane can be approached through either enantioselective synthesis, where a specific enantiomer is preferentially formed, or through the resolution of a racemic mixture.

General Synthesis of Racemic 2,4-Dimethyloctane

A common laboratory-scale synthesis of branched alkanes like 2,4-dimethyloctane involves the Grignard reaction followed by dehydration and hydrogenation. For racemic 2,4-dimethyloctane, a possible route is the reaction of a propyl magnesium halide with 5-methyl-2-heptanone, followed by dehydration of the resulting alcohol and subsequent hydrogenation of the alkene mixture.

Conceptual Enantioselective Synthesis

While a specific, detailed protocol for the enantioselective synthesis of 2,4-dimethyloctane was not found in the surveyed literature, a general approach can be conceptualized based on established methods for asymmetric synthesis. One such strategy could involve the use of a chiral auxiliary or a chiral catalyst in a key bond-forming step. For instance, an asymmetric alkylation of a ketone or an asymmetric hydrogenation of a prochiral alkene precursor could be employed to establish the chiral center at C4 with a preference for one enantiomer.

A generalized workflow for such a synthesis is depicted below:

Figure 1: A conceptual workflow for the enantioselective synthesis of a 2,4-dimethyloctane enantiomer.

Separation of 2,4-Dimethyloctane Enantiomers

The separation of the enantiomers of 2,4-dimethyloctane from a racemic mixture is a crucial process for obtaining optically pure samples. Chiral gas chromatography is a powerful technique for this purpose.

Experimental Protocol: Chiral Gas Chromatography

While a specific application note for 2,4-dimethyloctane is not widely published, a robust method can be developed based on the successful separation of structurally similar branched-chain alkanes using cyclodextrin-based chiral stationary phases.

Objective: To separate the (4R) and (4S) enantiomers of 2,4-dimethyloctane.

Instrumentation:

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID).

• Chiral Capillary Column: A column with a cyclodextrin-based stationary phase is recommended. Examples include columns with derivatized β-cyclodextrin or γ-cyclodextrin.

Materials:

• Racemic 2,4-dimethyloctane standard.

• High-purity carrier gas (e.g., Helium or Hydrogen).

• Solvent for sample dilution (e.g., hexane).

Procedure:

• Sample Preparation: Prepare a dilute solution of racemic 2,4-dimethyloctane in hexane (B92381) (e.g., 1 mg/mL).

• Instrument Setup:

  • Install the chiral GC column in the gas chromatograph.

  • Set the injector and detector temperatures (e.g., 250 °C).

  • Set the carrier gas flow rate to the column's optimal linear velocity.

• Temperature Program:

  • Start with an initial oven temperature (e.g., 40-60 °C) and hold for a few minutes.

  • Implement a temperature ramp (e.g., 2-5 °C/min) to an appropriate final temperature to ensure elution of the compound.

  • Hold at the final temperature for a period to ensure complete elution.

• Injection and Data Acquisition:

  • Inject a small volume of the prepared sample (e.g., 1 µL) into the GC.

  • Start the data acquisition to record the chromatogram.

• Analysis:

  • Identify the two peaks corresponding to the (4R) and (4S) enantiomers. The relative peak areas can be used to determine the enantiomeric ratio.

Logical Workflow for Chiral GC Separation:

Figure 2: A logical workflow for the chiral separation of 2,4-dimethyloctane enantiomers using gas chromatography.

Conclusion

The stereochemistry of 2,4-dimethyloctane, characterized by a single chiral center at the C4 position, provides a clear and fundamental example of enantiomerism. While specific experimental data for its optical rotation and enantioselective synthesis are not extensively documented in readily available literature, this guide has outlined the theoretical basis and provided conceptual and generalized experimental frameworks for its synthesis and separation. The detailed protocol for chiral gas chromatography serves as a practical starting point for researchers aiming to analyze the enantiomeric composition of this and similar chiral alkanes. A deeper understanding and characterization of such simple chiral molecules are essential for advancing the more complex applications of stereochemistry in science and industry.

References

• 1. Buy 2,4-Dimethyloctane | 4032-94-4 [smolecule.com]
• 2. (4R)-2,4-dimethyloctane | C10H22 | CID 101915211 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (4S)-2,4-dimethyloctane | C10H22 | CID 101915210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Octane, 2,4-dimethyl- | C10H22 | CID 92978 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Octane, 2,4-dimethyl- [webbook.nist.gov]
• 6. Specific rotation - Wikipedia [en.wikipedia.org]

A Technical Guide to the Enantiomers of 2,4-Dimethyloctane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereoisomerism of 2,4-dimethyloctane, a branched alkane with significant implications in fields requiring stereospecific synthesis and analysis. Due to the presence of chiral centers, 2,4-dimethyloctane exists as multiple stereoisomers, including enantiomeric pairs. Understanding the distinct properties and synthesis of these enantiomers is crucial for applications in asymmetric catalysis, materials science, and as chiral building blocks in drug development.

Stereochemistry of 2,4-Dimethyloctane

2,4-Dimethyloctane is a chiral alkane with the molecular formula C₁₀H₂₂. Its structure features an eight-carbon backbone with two methyl group substituents at the second and fourth positions. The presence of these substituents gives rise to two chiral centers at carbon atoms C2 and C4.

A chiral center is a carbon atom that is attached to four different groups. In the case of 2,4-dimethyloctane:

• C2 is chiral: It is bonded to a hydrogen atom, a methyl group, an ethyl group, and a 4-methylheptyl group.

• C4 is chiral: It is bonded to a hydrogen atom, a methyl group, a propyl group, and an isobutyl group.

The presence of two chiral centers means that 2,4-dimethyloctane can exist as 2² = 4 distinct stereoisomers. These stereoisomers consist of two pairs of enantiomers. Enantiomers are non-superimposable mirror images of each other, while diastereomers are stereoisomers that are not mirror images.

The four stereoisomers of 2,4-dimethyloctane are:

• (2R, 4R)-2,4-dimethyloctane

• (2S, 4S)-2,4-dimethyloctane

• (2R, 4S)-2,4-dimethyloctane

• (2S, 4R)-2,4-dimethyloctane

The (2R, 4R) and (2S, 4S) isomers are a pair of enantiomers. Similarly, the (2R, 4S) and (2S, 4R) isomers constitute another pair of enantiomers. The relationship between any member of the first pair and any member of the second pair is diastereomeric.

Fig. 1: Stereoisomeric relationships of 2,4-dimethyloctane.

Physicochemical Properties of Enantiomers

Enantiomers possess identical physical and chemical properties in an achiral environment. This includes boiling point, melting point, density, and solubility. However, they differ in their interaction with plane-polarized light and with other chiral molecules.

Property	(2R, 4R) vs. (2S, 4S)	(2R, 4R) vs. (2R, 4S)
Boiling Point	Identical	Different
Melting Point	Identical	Different
Density	Identical	Different
Solubility (achiral solvent)	Identical	Different
Optical Rotation	Equal and Opposite	Unrelated

Table 1: Comparison of Physicochemical Properties of Stereoisomers of 2,4-Dimethyloctane.

Optical Activity

Experimental Protocols for Synthesis and Separation

The synthesis and separation of individual enantiomers of branched alkanes like 2,4-dimethyloctane require stereoselective techniques. While specific protocols for 2,4-dimethyloctane are not extensively documented, methodologies developed for structurally similar chiral alkanes can be applied.

Enantioselective Synthesis

The enantioselective synthesis of chiral alkanes often involves the use of chiral catalysts or auxiliaries to control the stereochemical outcome of a reaction. A representative strategy for synthesizing a chiral branched alkane is outlined below, based on established methods for similar compounds. This multi-step synthesis typically involves the creation of a chiral center with a functional group that can be subsequently removed to yield the alkane.

Representative Protocol: Asymmetric Synthesis of a Chiral Alkane Analogue

• Asymmetric Alkylation: A prochiral ketone is alkylated using an organometallic reagent in the presence of a chiral ligand. For example, the addition of an alkyl Grignard reagent to a ketone in the presence of a chiral catalyst like a sparteine-based complex can yield a chiral tertiary alcohol with high enantiomeric excess.

• Deoxygenation: The resulting chiral alcohol is then deoxygenated to the corresponding alkane. A common method is the Barton-McCombie deoxygenation, which involves the conversion of the alcohol to a thiocarbonyl derivative (e.g., a xanthate), followed by radical-mediated reduction with a tin hydride, such as tributyltin hydride.

• Purification: The final chiral alkane is purified using standard techniques such as column chromatography on silica (B1680970) gel.

Fig. 2: Generalized workflow for the enantioselective synthesis of a chiral branched alkane.

Chiral Separation

For a racemic mixture of 2,4-dimethyloctane, the separation of enantiomers can be achieved through chiral chromatography. Chiral Gas Chromatography (GC) is particularly well-suited for volatile compounds like alkanes.

Protocol: Chiral Gas Chromatography for Enantiomeric Separation

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a chiral capillary column.

• Chiral Stationary Phase: A common choice for the separation of non-polar compounds like branched alkanes is a cyclodextrin-based chiral stationary phase, such as a derivative of β-cyclodextrin. These phases create a chiral environment that allows for differential interaction with the enantiomers.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Detector Temperature: 250 °C

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Oven Temperature Program: A temperature gradient is typically employed to ensure good separation and reasonable analysis time. For example, starting at 40 °C, holding for 2 minutes, then ramping up to 180 °C at a rate of 5 °C/min.

• Sample Preparation: The racemic mixture of 2,4-dimethyloctane is dissolved in a volatile, non-polar solvent such as hexane (B92381) or pentane.

• Analysis: A small volume of the prepared sample is injected into the GC. The enantiomers will have different retention times on the chiral column, allowing for their separation and quantification.

Parameter	Value
Column Type	Chiral Capillary GC Column
Stationary Phase	Cyclodextrin-based (e.g., β-cyclodextrin derivative)
Injector Temperature	250 °C
Detector Temperature	250 °C
Carrier Gas	Helium or Hydrogen
Temperature Program	e.g., 40 °C (2 min), then 5 °C/min to 180 °C

Table 2: Typical Parameters for Chiral GC Separation of Branched Alkane Enantiomers.

Conclusion

The stereoisomerism of 2,4-dimethyloctane, arising from its two chiral centers, presents both challenges and opportunities in chemical synthesis and analysis. The four distinct stereoisomers, comprising two enantiomeric pairs, exhibit unique interactions in chiral environments. While specific experimental data for 2,4-dimethyloctane remains sparse, established protocols for the enantioselective synthesis and chiral separation of analogous branched alkanes provide a solid foundation for working with these compounds. For researchers in drug development and materials science, the ability to synthesize and isolate specific stereoisomers of molecules like 2,4-dimethyloctane is a critical tool for creating materials and therapeutics with tailored properties. Continued research into the specific properties and synthesis of these fundamental chiral building blocks is therefore of significant importance.

Technical Guide: 2,4-Dimethyloctane (CAS Registry Number: 4032-94-4)

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 2,4-dimethyloctane, a branched-chain alkane. While not a compound with direct pharmacological activity, its well-defined physical and chemical properties make it a relevant substance for various applications in research and development, including as a non-polar solvent and a reference compound in analytical chemistry. This guide details its chemical identity, physicochemical properties, a representative synthesis protocol, and an example of its application in gas chromatography. For professionals in drug development, this document clarifies the compound's lack of known biological signaling pathways, an important consideration for its use in experimental setups.

Chemical Identity and Physicochemical Properties

2,4-Dimethyloctane is a saturated hydrocarbon with the chemical formula C₁₀H₂₂.[1][2][3][4] Its structure consists of an eight-carbon chain (octane) with two methyl group substituents at the second and fourth positions. The CAS Registry Number for 2,4-dimethyloctane is 4032-94-4.[1][3][4][5]

A summary of its key physicochemical properties is presented in the table below:

Property	Value	Source(s)
CAS Registry Number	4032-94-4	[1][3][4][5]
Molecular Formula	C₁₀H₂₂	[1][2][3][4]
Molecular Weight	142.28 g/mol	[2][4][5][6][7]
Boiling Point	156.4 - 156.9 °C	[6]
Purity (by GC)	≥97.8%	[2]
Form	Clear, colorless liquid	[2]

Experimental Protocols

Representative Synthesis of 2,4-Dimethyloctane via Grignard Reaction

While various methods such as alkylation, hydrocarbon cracking, and isomerization can produce 2,4-dimethyloctane, a targeted synthesis can be achieved through a Grignard reaction, followed by dehydration and hydrogenation.[6] The following is a representative, multi-step protocol adapted from general procedures for synthesizing branched alkanes.

Step 1: Grignard Reagent Formation and Reaction with a Ketone

• Preparation: All glassware must be thoroughly dried to exclude moisture, as Grignard reagents are highly water-sensitive. A round-bottom flask is charged with magnesium turnings and anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon).

• Initiation: A small amount of an alkyl halide, such as 2-bromobutane, in anhydrous diethyl ether is added to the magnesium suspension to initiate the formation of the Grignard reagent (sec-butylmagnesium bromide).

• Reaction: Once the Grignard reagent has formed, the flask is cooled in an ice bath. A solution of an appropriate ketone, in this case, 2-pentanone, dissolved in anhydrous diethyl ether is added dropwise to the stirred Grignard solution.

• Work-up: After the addition is complete, the reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. The organic layer is then separated, washed with brine, and dried over an anhydrous drying agent like magnesium sulfate.

Step 2: Dehydration of the Tertiary Alcohol

• The crude tertiary alcohol obtained from Step 1 is dissolved in a suitable solvent such as toluene.

• A catalytic amount of a strong acid, for instance, p-toluenesulfonic acid, is added to the solution.

• The mixture is heated under reflux with a Dean-Stark apparatus to remove the water formed during the dehydration reaction, driving the equilibrium towards the formation of the alkene mixture (isomers of 2,4-dimethyloctene).

Step 3: Hydrogenation of the Alkene

• The resulting alkene mixture is dissolved in a solvent like methanol.

• A hydrogenation catalyst, such as 5% palladium on carbon (Pd/C), is added to the solution.

• The mixture is then subjected to a hydrogen atmosphere (e.g., in a Parr shaker or using a hydrogen-filled balloon) and stirred until the reaction is complete, as monitored by techniques like thin-layer chromatography or gas chromatography.

• Purification: The catalyst is removed by filtration, and the solvent is evaporated under reduced pressure. The final product, 2,4-dimethyloctane, can be purified by distillation.

Gas Chromatography Analysis of Branched Alkanes

Due to its well-defined structure, 2,4-dimethyloctane can serve as a valuable reference material in analytical chemistry, particularly in Gas Chromatography (GC) for the identification of unknown branched alkanes in complex mixtures.[6]

Instrumentation and Conditions:

• Gas Chromatograph: A standard GC system equipped with a Flame Ionization Detector (FID) is suitable.

• Column: A non-polar capillary column, such as a DB-5 or equivalent (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness), is recommended for separating hydrocarbons.

• Carrier Gas: Helium or hydrogen at a constant flow rate.

• Injector: Split/splitless injector, with the mode depending on the sample concentration.

• Oven Temperature Program: A temperature gradient is typically employed, for example, starting at 40°C, holding for a few minutes, and then ramping up to a final temperature of around 300°C.

• Sample Preparation: 2,4-dimethyloctane, as a reference standard, should be dissolved in a volatile organic solvent like hexane (B92381) or pentane (B18724) to an appropriate concentration.

Procedure:

• Injection: A small volume (e.g., 1 µL) of the prepared standard solution is injected into the GC.

• Separation: The components of the sample are volatilized in the injector and separated on the column based on their boiling points and interactions with the stationary phase.

• Detection: As the separated components elute from the column, they are detected by the FID.

• Analysis: The retention time of the 2,4-dimethyloctane peak is recorded. This retention time can then be compared to the peaks in a chromatogram of an unknown sample to aid in its identification. For more complex mixtures, Kovats retention indices can be calculated using a series of n-alkane standards to provide a more robust identification of branched alkanes.

Biological Activity and Signaling Pathways

A critical aspect for researchers in drug development and life sciences is the biological activity profile of any compound used in experimental systems. Extensive searches of the scientific literature indicate that 2,4-dimethyloctane does not have a specific biological mechanism of action and is not known to interact with any signaling pathways. [6]

Its chemical nature as a saturated hydrocarbon renders it largely inert biologically. Studies on the microbial degradation of hydrocarbons have shown that branched alkanes, particularly those with terminal branching, are less biodegradable than their linear counterparts. This resistance to metabolism further underscores their low biological reactivity.

For drug development professionals, the significance of 2,4-dimethyloctane lies in its lack of biological activity. This makes it a suitable non-polar solvent or a component of a vehicle for hydrophobic drugs in in vitro studies, where the solvent itself should not interfere with the biological system being studied. However, as with any hydrocarbon, appropriate safety precautions should be taken to avoid inhalation and ingestion due to potential non-specific toxicity at high concentrations.[6]

Visualizations

Below are diagrams illustrating the representative synthesis workflow and a logical diagram concerning the biological relevance of 2,4-dimethyloctane.

A representative workflow for the synthesis of 2,4-dimethyloctane.

Logical relationship of 2,4-dimethyloctane's properties to its applications.

References

• 1. 2,4-dimethyloctane [stenutz.eu]
• 2. 2,4-Dimethyloctane | CymitQuimica [cymitquimica.com]
• 3. Octane, 2,4-dimethyl- [webbook.nist.gov]
• 4. scbt.com [scbt.com]
• 5. chemscene.com [chemscene.com]
• 6. Buy 2,4-Dimethyloctane | 4032-94-4 [smolecule.com]
• 7. Octane, 2,4-dimethyl- | C10H22 | CID 92978 - PubChem [pubchem.ncbi.nlm.nih.gov]

boiling point and density of 2,4-dimethyloctane

An In-depth Technical Guide on the Physicochemical Properties of 2,4-Dimethyloctane

This guide provides a comprehensive overview of the , tailored for researchers, scientists, and professionals in drug development. It includes a summary of quantitative data, detailed experimental protocols, and a visualization of structure-property relationships.

Physicochemical Data of 2,4-Dimethyloctane

The physical and chemical properties of 2,4-dimethyloctane are summarized in the table below. These properties are crucial for understanding its behavior in various chemical and biological systems.

Property	Value
Molecular Formula	C₁₀H₂₂[1][2][3]
Molecular Weight	142.28 g/mol [1][2][3][4][5]
Boiling Point	153 - 156.9 °C[1][2][3][4][6]
Density	0.723 - 0.732 g/cm³[1][2][3][4][6]
Melting Point	-83.15 °C[3][6]
Flash Point	49 - 78.5 °C[1][2][3]
Refractive Index	1.4069 - 1.411[2][3][4][6]
Vapor Pressure	3.73 mmHg at 25°C[2][3]

Experimental Protocols

Accurate determination of the boiling point and density of compounds like 2,4-dimethyloctane is fundamental in chemical research. The following sections detail standard experimental methodologies for these measurements.

Determination of Boiling Point: Thiele Tube Method

The Thiele tube method is a convenient and widely used technique for determining the boiling point of a liquid, especially when only a small amount of the substance is available.[7]

Apparatus and Materials:

• Thiele tube

• Thermometer (0-200 °C range)

• Small test tube (Durham tube)

• Capillary tube (sealed at one end)

• Rubber band or wire for attachment

• Heating source (Bunsen burner or heating mantle)

• High-boiling mineral oil

• Sample of 2,4-dimethyloctane (~0.5 mL)

Procedure:

• Fill the Thiele tube with mineral oil to a level just above the side arm.

• Attach a small test tube containing about 0.5 mL of 2,4-dimethyloctane to the thermometer using a rubber band. The bottom of the test tube should be level with the thermometer bulb.

• Place a capillary tube, with its sealed end up, into the test tube containing the sample.

• Insert the thermometer and the attached test tube into the Thiele tube, ensuring the sample is below the oil level.

• Gently heat the side arm of the Thiele tube. The design of the tube allows for the circulation of the oil, ensuring uniform heating.

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube. This indicates that the vapor pressure of the sample is overcoming the atmospheric pressure.

• Continue heating until a continuous and rapid stream of bubbles is observed.

• Remove the heat source and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the stream of bubbles stops, and the liquid just begins to enter the capillary tube. Record this temperature.

• Record the atmospheric pressure at the time of the experiment.

Determination of Density: Vibrating Tube Densitometry

Vibrating tube densitometers provide a precise and rapid method for measuring the density of liquids. This technique is based on measuring the change in the resonant frequency of a U-shaped tube when it is filled with the sample liquid.

Apparatus and Materials:

• Vibrating tube densiteter

• Syringe for sample injection

• Sample of 2,4-dimethyloctane

• Reference standards with known densities (e.g., dry air and deionized water)

• Thermostat for temperature control

Procedure:

• Calibration: Calibrate the densitometer using two reference standards of known density, typically dry air and deionized water. The instrument measures the oscillation periods of the tube filled with these standards.

• Temperature Control: Set the desired temperature for the measurement using the integrated thermostat. Allow the instrument to stabilize at this temperature.

• Sample Injection: Inject the 2,4-dimethyloctane sample into the U-shaped tube using a syringe, ensuring that the tube is completely filled and free of any air bubbles.

• Measurement: The instrument measures the oscillation period of the tube filled with the sample.

• Density Calculation: The density of the sample is calculated automatically by the instrument's software based on the calibration data and the measured oscillation period of the sample. The relationship can be described by the equation: ρ = A * T² - B, where ρ is the density, T is the oscillation period, and A and B are calibration constants.

• Cleaning: After the measurement, flush the U-tube with an appropriate solvent to remove the sample and then dry it with a stream of air.

Structure-Property Relationships

The molecular structure of alkanes significantly influences their physical properties. For isomers of dimethyloctane, the position of the methyl branches affects the boiling point due to changes in intermolecular van der Waals forces.

Caption: Relationship between molecular structure and boiling point in dimethyloctane isomers.

As illustrated in the diagram, the greater separation of methyl groups in 2,4-dimethyloctane results in a less compact molecule with weaker van der Waals forces, leading to a lower boiling point compared to its more compact isomers, 2,3-dimethyloctane (B44108) and 3,4-dimethyloctane.[1]

References

• 1. Buy 2,4-Dimethyloctane | 4032-94-4 [smolecule.com]
• 2. 2,4-dimethyloctane | 4032-94-4 [chemnet.com]
• 3. Page loading... [guidechem.com]
• 4. 2,4-dimethyloctane [stenutz.eu]
• 5. (4S)-2,4-dimethyloctane | C10H22 | CID 101915210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chembk.com [chembk.com]
• 7. chem.libretexts.org [chem.libretexts.org]

A Comprehensive Technical Guide to (4R)- and (4S)-2,4-Dimethyloctane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the stereoisomers (4R)- and (4S)-2,4-dimethyloctane. It covers their fundamental structures, physicochemical properties, and the experimental protocols relevant to their synthesis and analysis, tailored for a scientific audience.

Introduction to Chirality in 2,4-Dimethyloctane

2,4-Dimethyloctane is an acyclic branched alkane with the molecular formula C10H22.[1][2] Its structure contains a chiral center at the fourth carbon atom (C4), which is bonded to four distinct substituent groups: a hydrogen atom, a methyl group, a propyl group, and an isobutyl group.[3] This asymmetry gives rise to two non-superimposable mirror images, known as enantiomers: (4R)-2,4-dimethyloctane and (4S)-2,4-dimethyloctane.[1][2]

Enantiomers possess identical physical properties in an achiral environment, such as boiling point, density, and refractive index.[3] However, they exhibit distinct behavior in the presence of other chiral entities, including their interaction with plane-polarized light (optical activity) and their binding to chiral receptors or catalysts, a critical consideration in drug development and biological systems.[3][4]

Structure and Stereochemistry

The three-dimensional arrangement of the groups around the C4 stereocenter defines the absolute configuration of each enantiomer, assigned as 'R' (from the Latin rectus, for right) or 'S' (from the Latin sinister, for left) according to the Cahn-Ingold-Prelog (CIP) priority rules.

Condensed Structural Formula : CH3-CH(CH3)-CH2-CH(CH3)-CH2-CH2-CH2-CH3[5]

Assignment of Cahn-Ingold-Prelog Priorities

The assignment of priorities to the substituents attached to the chiral center (C4) is based on the atomic number of the atoms directly bonded to it. Higher atomic numbers receive higher priority.

• Priority 1: The isobutyl group (-CH2CH(CH3)2)

• Priority 2: The propyl group (-CH2CH2CH3)

• Priority 3: The methyl group (-CH3)

• Priority 4: The hydrogen atom (-H)

For the (4S) enantiomer, when viewing the molecule with the lowest priority group (hydrogen) pointing away, the sequence from priority 1 to 3 proceeds in a counter-clockwise direction. For the (4R) enantiomer, this sequence is clockwise.

Fig. 1: CIP priority assignment for C4 in 2,4-dimethyloctane.

Physicochemical and Computed Properties

As enantiomers, (4R)- and (4S)-2,4-dimethyloctane share identical physical properties, with the exception of their optical rotation, which will be equal in magnitude but opposite in direction. The data presented below is for the achiral 2,4-dimethyloctane molecule, and is representative for both enantiomers.[3]

Property	Value	Reference
Molecular Formula	C10H22	[1][2]
Molecular Weight	142.28 g/mol	[1][2]
Boiling Point	155.9 - 156.4°C (at 760 mmHg)	[3][6]
Melting Point	-83.15°C	[6]
Density	0.723 - 0.732 g/cm³	[3][6]
Refractive Index	1.411	[6]
Vapor Pressure	3.73 mmHg (at 25°C)	[6]
Flash Point	78.5°C	[6]
XLogP3-AA	5.1	[1][2]
Topological Polar Surface Area	0 Ų	[1][2]
Optical Rotation [α]D	Equal and opposite for (R) and (S)	[3]

Experimental Protocols: Synthesis and Resolution

Obtaining enantiomerically pure samples of (4R)- or (4S)-2,4-dimethyloctane typically involves two main strategies: asymmetric synthesis to create a specific enantiomer, or the synthesis of a racemic mixture followed by chiral resolution.

Asymmetric Synthesis

Asymmetric synthesis aims to produce a single enantiomer directly.[] For chiral alkanes, this can be challenging but may be achieved using methods like the Zr-catalyzed asymmetric carboalumination of alkenes (ZACA reaction), followed by cross-coupling.[8] This approach involves building the chiral center with a high degree of stereochemical control.

Synthesis of Racemic 2,4-Dimethyloctane and Chiral Resolution

A more common approach is to synthesize the racemic mixture and then separate the enantiomers. This process is known as chiral resolution.[4][9]

Experimental Workflow: Racemic Synthesis and Chiral Resolution

The general workflow involves three key stages:

• Synthesis of Racemic Mixture: A non-stereoselective synthesis of 2,4-dimethyloctane.

• Chiral Resolution: Separation of the (R) and (S) enantiomers. For non-functionalized alkanes, this is almost exclusively performed using chiral chromatography.[10]

• Analysis: Verification of the enantiomeric purity of the separated fractions.

Fig. 2: General workflow for synthesis and resolution of enantiomers.

Detailed Protocol: Chiral Gas Chromatography (GC) Resolution

The separation of volatile, non-functionalized chiral alkanes is a significant challenge in separation science.[10] The most effective method is high-resolution gas chromatography using a chiral stationary phase (CSP).[11][12]

Objective: To separate a racemic mixture of 2,4-dimethyloctane into its (4R) and (4S) enantiomers.

Principle: Chiral recognition is achieved through transient diastereomeric interactions between the enantiomers and the CSP.[13] Cyclodextrin-based CSPs are particularly effective for resolving hydrocarbon enantiomers.[12][14] The differing stability of these temporary complexes leads to different retention times for each enantiomer, allowing for their separation.[12]

Methodology:

• Instrumentation:

  • Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

  • Chiral Capillary Column: e.g., a column coated with a derivatized β- or γ-cyclodextrin stationary phase.[14][15]

• Chromatographic Conditions (Typical):

  • Carrier Gas: Helium or Hydrogen.

  • Injection Mode: Split/Splitless, with a high split ratio to ensure sharp peaks.

  • Injector Temperature: ~250°C.

  • Oven Temperature Program: An initial low temperature (e.g., 40-60°C) held for several minutes, followed by a slow temperature ramp (e.g., 1-5°C/min) to an appropriate final temperature. The slow ramp is crucial for resolving compounds with small differences in retention time.

  • Detector Temperature: ~280°C (for FID).

• Procedure:

  • Sample Preparation: Dilute the racemic 2,4-dimethyloctane sample in a volatile, achiral solvent (e.g., hexane (B92381) or pentane).

  • Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

  • Data Acquisition: Record the chromatogram. Two separate peaks, corresponding to the (4R) and (4S) enantiomers, should be observed.

  • Analysis: The area under each peak is proportional to the concentration of that enantiomer. For a racemic mixture, the peak areas should be approximately equal. The degree of separation is assessed by the resolution value between the two peaks.

Conclusion

(4R)- and (4S)-2,4-dimethyloctane are enantiomers whose distinct stereochemistry is fundamentally important in chiral-aware applications, such as pharmaceutical development and stereoselective catalysis. While their physical properties are identical in achiral environments, their differentiation and separation are critical for scientific investigation. The protocols outlined, particularly the use of chiral gas chromatography, provide a robust framework for the resolution and analysis of these and similar chiral alkanes, enabling researchers to work with enantiomerically pure substances.

References

• 1. (4S)-2,4-dimethyloctane | C10H22 | CID 101915210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (4R)-2,4-dimethyloctane | C10H22 | CID 101915211 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Buy 2,4-Dimethyloctane | 4032-94-4 [smolecule.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. brainly.com [brainly.com]
• 6. Page loading... [guidechem.com]
• 8. Highly enantioselective synthesis of γ-, δ-, and ε-chiral 1-alkanols via Zr-catalyzed asymmetric carboalumination of alkenes (ZACA)–Cu- or Pd-catalyzed cross-coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Chiral resolution - Wikipedia [en.wikipedia.org]
• 10. Enantiomers and Their Resolution [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. benchchem.com [benchchem.com]
• 13. azom.com [azom.com]
• 14. gcms.cz [gcms.cz]
• 15. agilent.com [agilent.com]

An In-depth Technical Guide to the Constitutional Isomers of C10H22 Alkanes

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the 75 constitutional isomers of decane (B31447) (C10H22), offering valuable data and experimental protocols for their identification and characterization. Understanding the distinct properties of these isomers is crucial in fields ranging from petrochemical analysis to the design of novel therapeutic agents.

Introduction to Constitutional Isomers of Decane

Constitutional isomers, also known as structural isomers, are molecules that share the same molecular formula but differ in the connectivity of their atoms.[1][2] The alkane with the molecular formula C10H22 has 75 distinct constitutional isomers, ranging from the straight-chain n-decane to highly branched structures.[3][4] This structural diversity leads to significant variations in their physical and chemical properties, which in turn dictate their applications.

Physical Properties of Decane Isomers

The physical properties of alkane isomers, such as boiling point, melting point, and density, are heavily influenced by the degree of branching. Generally, increased branching leads to a more compact, spherical molecular shape, which reduces the surface area available for intermolecular van der Waals forces. Consequently, branched isomers tend to have lower boiling points compared to their straight-chain counterparts.[5]

Below are tables summarizing the available physical property data for a selection of C10H22 isomers.

Table 1: Physical Properties of n-Decane and Methylnonane Isomers

Isomer	Boiling Point (°C)	Melting Point (°C)	Density (g/mL)
n-Decane	174.1	-29.7	0.730
2-Methylnonane	166-169	-74.65	0.726
3-Methylnonane	167.8	-	0.739
4-Methylnonane	166.7	-	0.735
5-Methylnonane	165.8	-87.7	0.733

Table 2: Physical Properties of Selected Dimethyloctane Isomers

Isomer	Boiling Point (°C)	Melting Point (°C)	Density (g/mL)
2,2-Dimethyloctane	155.0	-	0.725
2,3-Dimethyloctane	164.32	-83.15	0.734
2,4-Dimethyloctane	156.4	-83.15	0.732
2,5-Dimethyloctane	158	-	-
2,6-Dimethyloctane	158-159.7	-53.15	0.732
3,3-Dimethyloctane	161	-53.99	0.734
3,4-Dimethyloctane	166	-	-
3,6-Dimethyloctane	160.81	-53.99	0.732
4,4-Dimethyloctane	157.8	-53.99	0.734
4,5-Dimethyloctane	162.14	-53.99	0.743

Table 3: Physical Properties of Selected Trimethylheptane Isomers

Isomer	Boiling Point (°C)	Melting Point (°C)	Density (g/mL)
2,2,3-Trimethylheptane (B12651796)	157.61	-53.99	0.738
2,2,4-Trimethylheptane	148.15-149.2	-53.99	0.7275-0.733
2,2,5-Trimethylheptane	150	-	0.733
2,3,3-Trimethylheptane	161.6	-	0.733
2,3,4-Trimethylheptane	159.91-163	-53.99	0.745
2,3,5-Trimethylheptane	157-157.9	-53.99	0.73
2,3,6-Trimethylheptane	157.3	-	0.73
2,4,4-Trimethylheptane	-	-	-
3,3,4-Trimethylheptane	-	-	-

Table 4: Physical Properties of Selected Highly Branched Isomers

Isomer	Boiling Point (°C)	Melting Point (°C)	Density (g/mL)
3,3-Diethylhexane	166.31-167.6	-53.99	0.734-0.757
2,2,3,3-Tetramethylhexane	160.33	-53.99	0.761
2,2,3,4-Tetramethylhexane	155-157	-53.99	0.731
2,2,4,4-Tetramethylhexane	-	-	-
2,3,3,4-Tetramethylhexane	-	-	-

Experimental Protocols for Isomer Characterization

The differentiation and identification of C10H22 isomers necessitate the use of high-resolution analytical techniques. The following sections detail generalized protocols for the key experimental methods employed for this purpose.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile compounds like alkane isomers. The separation is based on the differential partitioning of the analytes between a gaseous mobile phase and a liquid or solid stationary phase within a capillary column. The mass spectrometer then fragments the eluted compounds and provides a unique mass spectrum that aids in their identification.

Experimental Protocol:

• Sample Preparation: Dilute the C10H22 isomer mixture in a volatile solvent such as hexane (B92381) or pentane (B18724) to a final concentration of approximately 100 ppm.

• Instrumentation:

  • Gas Chromatograph: Agilent 7890B GC or equivalent.

  • Mass Spectrometer: Agilent 5977A MSD or equivalent.

  • Column: HP-5ms Ultra Inert (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• GC Conditions:

  • Inlet Temperature: 250 °C.

  • Injection Volume: 1 µL in split mode (split ratio 50:1).

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2 minutes.

    • Ramp: Increase to 200 °C at a rate of 5 °C/min.

    • Hold: Maintain 200 °C for 5 minutes.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Mass Range: Scan from m/z 35 to 300.

• Data Analysis: Identify the isomers based on their retention times and by comparing their mass spectra to a reference library (e.g., NIST). Branched isomers generally have shorter retention times than their linear counterparts.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are invaluable tools for elucidating the precise structure of organic molecules, including the subtle differences between constitutional isomers.

¹H NMR Spectroscopy Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified C10H22 isomer in 0.6 mL of deuterated chloroform (B151607) (CDCl₃).

• Instrumentation: Bruker Avance III 400 MHz spectrometer or equivalent.

• Acquisition Parameters:

  • Pulse Program: zg30

  • Number of Scans: 16

  • Relaxation Delay: 1.0 s

  • Spectral Width: 16 ppm

• Data Analysis: Analyze the chemical shifts, integration, and multiplicity of the signals to determine the proton environments within the molecule. The complexity of the spectrum will reflect the degree of symmetry in the isomer.

¹³C NMR Spectroscopy Protocol:

• Sample Preparation: Dissolve approximately 20-30 mg of the purified C10H22 isomer in 0.6 mL of CDCl₃.

• Instrumentation: Bruker Avance III 100 MHz spectrometer or equivalent.

• Acquisition Parameters:

  • Pulse Program: zgpg30 (proton decoupled)

  • Number of Scans: 1024

  • Relaxation Delay: 2.0 s

  • Spectral Width: 240 ppm

• Data Analysis: Determine the number of unique carbon environments from the number of signals. The chemical shifts will provide information about the type of carbon (methyl, methylene, methine, quaternary).

Mass Spectrometry (MS) Fragmentation Analysis

The fragmentation patterns of alkanes in EI-MS are characteristic of their structure. The molecular ion peak (M+) for C10H22 is at m/z 142. The fragmentation of the carbon-carbon bonds is the most common pathway, leading to a series of carbocation fragments separated by 14 mass units (CH₂). The relative abundance of these fragments is influenced by the stability of the resulting carbocation. Tertiary carbocations are more stable than secondary, which are more stable than primary carbocations. Therefore, cleavage at branch points to form more stable carbocations is favored.

General Fragmentation Rules for Branched Alkanes:

• Cleavage is favored at the most substituted carbon atom.

• The loss of the largest alkyl radical is often preferred.

• The most abundant fragment ions often correspond to the most stable carbocations.

Visualization of Isomer Relationships

The following diagram illustrates the hierarchical relationship between the different classes of constitutional isomers of C10H22 based on the length of their parent carbon chain.

Classification of C10H22 Isomers by Parent Chain

This guide provides a foundational understanding of the constitutional isomers of C10H22. For more detailed information on specific isomers, further consultation of chemical databases and scholarly articles is recommended.

References

• 1. chembk.com [chembk.com]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. 2,2,3,4-tetramethylhexane｜lookchem [lookchem.com]
• 4. echemi.com [echemi.com]
• 5. 2,2,3-trimethylheptane [stenutz.eu]

An In-depth Technical Guide on 2,4-Dimethyloctane: Molecular Weight and Formula

This guide provides a detailed overview of the molecular formula and molecular weight of 2,4-dimethyloctane, tailored for researchers, scientists, and drug development professionals.

Chemical Identity and Formula

2,4-Dimethyloctane is a branched-chain alkane. Its chemical structure consists of an eight-carbon (octane) backbone with two methyl group substituents at the second and fourth positions.

The molecular formula for 2,4-dimethyloctane is C₁₀H₂₂ [1][2][3][4][5].

Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms. The atomic weight of carbon is approximately 12.011 atomic mass units (amu)[6][7][8], and the conventional atomic weight of hydrogen is 1.008 amu[9][10].

The molecular weight of 2,4-dimethyloctane can be calculated as follows:

• (Number of Carbon atoms × Atomic weight of Carbon) + (Number of Hydrogen atoms × Atomic weight of Hydrogen)

• (10 × 12.011) + (22 × 1.008) = 120.11 + 22.176 = 142.286 g/mol

This calculated value is consistent with experimentally determined values.

For clarity and easy comparison, the key quantitative data for 2,4-dimethyloctane is summarized in the table below.

Parameter	Value	Reference
Molecular Formula	C₁₀H₂₂	[1][2][3][4][5]
Calculated Molecular Weight	142.286 g/mol
Reported Molecular Weight	142.29 g/mol	[1]
Reported Molecular Weight	142.28 g/mol	[2]
Reported Molecular Weight	142.2817 g/mol	[3][5]

Experimental Determination of Molecular Weight

A standard and highly accurate method for determining the molecular weight of a volatile organic compound like 2,4-dimethyloctane is Gas Chromatography-Mass Spectrometry (GC-MS) .

• Sample Preparation: A dilute solution of 2,4-dimethyloctane is prepared in a volatile organic solvent (e.g., hexane (B92381) or dichloromethane). A typical concentration would be in the range of 10-100 µg/mL.

• Gas Chromatography (GC) Separation:

  • A small volume of the prepared sample (typically 1 µL) is injected into the GC inlet, which is heated to ensure rapid vaporization of the sample.

  • An inert carrier gas (e.g., helium or nitrogen) sweeps the vaporized sample onto a capillary column. The column is coated with a stationary phase that separates compounds based on their boiling points and affinities for the stationary phase.

  • The column temperature is gradually increased (a temperature ramp) to facilitate the elution of compounds. 2,4-dimethyloctane will travel through the column at a specific rate, resulting in a characteristic retention time.

• Mass Spectrometry (MS) Detection and Analysis:

  • As 2,4-dimethyloctane elutes from the GC column, it enters the ion source of the mass spectrometer.

  • In the ion source (commonly using Electron Ionization - EI), the molecules are bombarded with a high-energy electron beam. This causes the molecule to lose an electron, forming a positively charged molecular ion (M⁺•).

  • The molecular ion and any fragment ions are accelerated into a mass analyzer (e.g., a quadrupole).

  • The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

  • A detector records the abundance of each ion at each m/z value. The peak with the highest m/z value that is not an isotopic peak typically corresponds to the molecular ion, and its mass provides the molecular weight of the compound. For 2,4-dimethyloctane, this would be observed at approximately m/z 142.

Visualization of Experimental Workflow

The logical flow of the GC-MS experiment for determining the molecular weight of 2,4-dimethyloctane is depicted in the following diagram.

Caption: Workflow for Molecular Weight Determination using GC-MS.

References

• 1. scbt.com [scbt.com]
• 2. Octane, 2,4-dimethyl- | C10H22 | CID 92978 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,4-dimethyloctane | 4032-94-4 [chemnet.com]
• 4. Page loading... [guidechem.com]
• 5. Octane, 2,4-dimethyl- [webbook.nist.gov]
• 6. youtube.com [youtube.com]
• 7. byjus.com [byjus.com]
• 8. Carbon | C (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Standard atomic weight - Wikipedia [en.wikipedia.org]
• 10. Hydrogen - Wikipedia [en.wikipedia.org]

An In-Depth Guide to the Structural Formula of 2,4-Dimethyloctane

This technical guide provides a comprehensive analysis of the structural formula of 2,4-dimethyloctane, tailored for researchers, scientists, and professionals in drug development. The guide elucidates the molecule's structure based on IUPAC nomenclature, summarizes its key chemical properties, and provides a clear visualization of its two-dimensional structure.

Decoding the IUPAC Nomenclature: 2,4-Dimethyloctane

The systematic name "2,4-dimethyloctane" precisely describes the arrangement of atoms within the molecule. A breakdown of the name reveals its constituent parts:

• Octane (B31449) : This is the parent alkane, indicating a linear chain of eight carbon atoms. The suffix "-ane" signifies that all carbon-carbon bonds are single bonds, classifying it as a saturated hydrocarbon.

• Methyl : This prefix denotes the presence of methyl (-CH₃) substituent groups.

• Di- : This multiplier indicates that there are two methyl groups attached to the parent chain.

• 2,4- : These numbers, known as locants, specify the exact positions of the two methyl groups along the eight-carbon chain. One methyl group is bonded to the second carbon, and the other is bonded to the fourth carbon.

Molecular and Structural Formula

The chemical formula for 2,4-dimethyloctane is C₁₀H₂₂. Its structure is assembled by first establishing the eight-carbon octane backbone. Subsequently, a methyl group is attached to the second carbon atom and another to the fourth carbon atom. To complete the structure, each carbon atom's remaining valencies are satisfied with hydrogen atoms, ensuring each carbon has a total of four single bonds.

The condensed structural formula is: CH₃CH(CH₃)CH₂CH(CH₃)(CH₂)₃CH₃.

Key Chemical Properties

The following table summarizes essential quantitative data for 2,4-dimethyloctane.

Property	Value
Molecular Formula	C₁₀H₂₂
Molar Mass	142.28 g/mol
Boiling Point	156.6 °C
Density	0.728 g/cm³
CAS Number	2216-34-4

Structural Visualization

A clear representation of the molecular structure is crucial for understanding its chemical behavior and potential interactions. The following diagram illustrates the two-dimensional skeletal and condensed structure of 2,4-dimethyloctane.

Condensed structural formula of 2,4-dimethyloctane.

A Preliminary Investigative Guide to Dimethyloctane Isomers for Researchers and Drug Development Professionals

Introduction: Dimethyloctanes are a group of branched-chain alkane isomers with the molecular formula C10H22. As constitutional isomers of decane (B31447), they possess an eight-carbon backbone with two methyl group substituents.[1] While historically considered biochemically inert, emerging research into long-chain branched alkanes (LCBAs) has revealed their potential to exert significant pharmacological effects, making them a subject of growing interest in chemical research and drug development.[2] Their unique physicochemical properties, stemming from their varied branching patterns, influence their interactions with biological systems and present both opportunities and challenges for investigation.[1][2]

This technical guide provides a preliminary overview of the synthesis, characterization, and potential biological relevance of dimethyloctane isomers, tailored for researchers, scientists, and professionals in drug development.

Physicochemical Properties of Dimethyloctane Isomers

The specific placement of the two methyl groups along the octane (B31449) chain results in twelve distinct constitutional isomers of dimethyloctane.[1][3] These structural variations lead to differences in their physical and chemical properties. A summary of available data for several isomers is presented below.

Table 1: General Properties of Selected Dimethyloctane Isomers

Isomer Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
2,6-Dimethyloctane (B150249)	2051-30-1	C10H22	142.28
3,3-Dimethyloctane (B1207745)	4110-44-5	C10H22	142.28
3,5-Dimethyloctane	15869-93-9	C10H22	142.28
3,6-Dimethyloctane	15869-94-0	C10H22	142.28

| 4,4-Dimethyloctane | 15869-95-1 | C10H22 | 142.28 |

Source:[4][5][6][7][8]

Table 2: Chromatographic and Physical Data of Selected Dimethyloctane Isomers

Isomer Name	Kovats Retention Index (Standard non-polar)	Boiling Point (°C)	Density (g/cm³)
2,6-Dimethyloctane	927 - 942.8	Not available	Not available
3,3-Dimethyloctane	932 - 943	156.0 - 161.2	Not available
3,5-Dimethyloctane	Not available	Not available	Not available
3,6-Dimethyloctane	Not available	Not available	0.732

| 4,4-Dimethyloctane | Not available | Not available | Not available |

Source:[4][5][6][9]

Synthesis and Experimental Protocols

The synthesis of specific dimethyloctane isomers can be achieved through various organic chemistry routes. Common methods include the alkylation of smaller alkanes, catalytic cracking of larger hydrocarbons, and the isomerization of linear alkanes.[1] Catalytic hydrogenation of unsaturated precursors is also a fundamental method.[10]

Experimental Protocol 1: Synthesis of 2,6-Dimethyloctane via Hydrogenation

This protocol describes a method for synthesizing 2,6-dimethyloctane from geraniol (B1671447), a readily available natural product.[11]

Materials:

• Geraniol (C10H18O)

• Palladium on carbon (5% Pd/C)

• Tetrahydrofuran (THF), anhydrous

• Hexane (B92381)

• Hydrogen gas (H2)

• Parr shaker or similar hydrogenation apparatus

• Rotary evaporator

• Vacuum distillation setup

Procedure:

• Initial Hydrogenation: In a suitable reaction vessel, dissolve geraniol (1.19 mol) in anhydrous THF (700 mL). Add 5% Pd/C catalyst (5.09 g).

• Place the vessel in a Parr shaker and purge with hydrogen gas. Pressurize the vessel with H2 and allow the reaction to proceed at room temperature for 15 hours with agitation.

• Catalyst Removal: Upon completion, carefully vent the apparatus. Filter the reaction mixture to remove the Pd/C catalyst. Wash the filter cake with hexane to recover any residual product.

• Solvent Removal: Combine the filtrate and washings. Remove the THF and hexane using a rotary evaporator.

• Intermediate Separation: The resulting mixture contains 3,7-dimethyloctan-1-ol (B75441) and a mixture of 3,7-dimethyloct-2-ene and 2,6-dimethyloctane. Separate these fractions via vacuum distillation.

• Final Reduction: Take the octane/octene mixture and subject it to a second round of hydrogenation. Add fresh 5% Pd/C catalyst (1.69 g). The reduction can be carried out neat (without solvent).

• Run the reduction in a Parr shaker under H2 pressure for 20 hours.

• Purification: After the reaction, filter to remove the catalyst and wash the filter cake with hexane. Concentrate the crude product by rotary evaporation.

• Isolate the final product, 2,6-dimethyloctane, by vacuum distillation (collecting the fraction at 83-86 °C at 70 mm Hg).[11]

• Characterization: Confirm the identity and purity of the product using GC-MS and NMR spectroscopy.[11]

Analytical Characterization

Distinguishing between dimethyloctane isomers requires powerful analytical techniques due to their similar chemical structures and physical properties.

Experimental Protocol 2: Isomer Analysis by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a primary technique for separating and identifying volatile compounds like alkane isomers.

Instrumentation:

• Gas Chromatograph with a capillary column (e.g., 100% dimethyl polysiloxane stationary phase).[12]

• Mass Spectrometer detector (Electron Ionization - EI).

• Helium or Hydrogen as carrier gas.

Procedure:

• Sample Preparation: Prepare a dilute solution of the dimethyloctane isomer mixture in a volatile solvent like hexane.

• Injection: Inject a small volume (e.g., 1 µL) of the sample into the GC inlet, which is heated to ensure rapid volatilization.

• Separation: Employ a carefully controlled temperature program to separate the isomers. A slow temperature ramp (e.g., 2-5 °C/min) is often required to improve resolution for isomers with very close boiling points.[12]

• Detection (MS): As compounds elute from the GC column, they enter the mass spectrometer. The standard EI energy is 70 eV, which causes fragmentation. These fragmentation patterns serve as a "fingerprint" for identification.

• Data Analysis: Identify the isomers by comparing their retention times and mass spectra with those of known standards or by referencing mass spectral libraries (e.g., NIST). Kovats Retention Indices can be calculated to aid in identification by comparing them to database values.[4][5][12]

Experimental Protocol 3: Structural Elucidation by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is indispensable for the unambiguous structural determination of isomers.[13]

Instrumentation:

• NMR Spectrometer (e.g., 300 MHz or higher).

• Deuterated solvent (e.g., Chloroform-d, CDCl3).

• NMR tubes.

Procedure:

• Sample Preparation: Dissolve a small amount of the purified isomer in a deuterated solvent and transfer to an NMR tube.

• Data Acquisition: Acquire 1H NMR and 13C NMR spectra. Other experiments like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be run to determine connectivity.

• Spectral Analysis:

  • 1H NMR: Analyze the chemical shifts, integration (proton count), and splitting patterns (multiplicity) to determine the local environment of protons.

  • 13C NMR: The number of unique signals indicates the number of non-equivalent carbon atoms, which is a key differentiator for isomers. The chemical shifts provide information about the carbon environments.

  • For example, the geminal dimethyl groups at the C3 position in 3,3-dimethyloctane create a unique electronic environment and distinct chemical shifts compared to other isomers like 3,4-dimethyloctane.[10]

Caption: Experimental workflow for the separation and identification of dimethyloctane isomers.

Potential Biological Activity and Pharmacological Relevance

While data on specific dimethyloctane isomers is scarce, the broader class of LCBAs is gaining attention for its pharmacological potential.[2] The isoprenoid alkane pristane (B154290) (2,6,10,14-tetramethylpentadecane) is a well-studied LCBA that demonstrates significant immunomodulatory effects, providing a basis for investigating other branched alkanes.[2]

Potential Activities:

• Immunomodulation: Pristane is known to induce lupus-like autoimmune responses in mice, an effect mediated through pathways like Toll-like receptor 7 (TLR7). This suggests that other LCBAs could interact with immune signaling pathways.[2]

• Anti-inflammatory Properties: Phytane, another related LCBA, may possess anti-inflammatory potential through interactions with cyclooxygenase (COX) enzymes and the NF-κB signaling pathway.[2]

• Antimicrobial and Cytotoxic Effects: The hydrophobic nature of long alkyl chains can disrupt bacterial cell membranes, suggesting a potential for antimicrobial activity.[2] Preliminary evidence also indicates possible cytotoxic properties that warrant further investigation.[2]

• Metabolic Role: 3,5-Dimethyloctane has been identified as a metabolite in the context of cancer metabolism, suggesting it may play a role in biological processes.[8]

Caption: Hypothesized immunomodulatory signaling pathway for LCBAs based on pristane studies.

Toxicology and Safety

Dimethyloctane isomers, like other alkanes, are flammable liquids and vapors.[4][8] Inhalation of high concentrations can cause central nervous system depression, with symptoms including headache, dizziness, and nausea.[7][14] They are generally considered to have a low order of acute toxicity.[14][15] Standard laboratory safety precautions, including working in a well-ventilated area and avoiding ignition sources, should be followed.

Conclusion: The preliminary investigation of dimethyloctane isomers reveals a class of compounds with diverse structural possibilities and largely unexplored biological potential. While challenges remain in their synthesis and separation, established analytical protocols provide a clear path for their characterization. Drawing parallels from other LCBAs like pristane, the dimethyloctanes represent a promising, albeit nascent, frontier for research in pharmacology and drug development. Further studies are essential to elucidate the specific structure-activity relationships of each isomer and to unlock their potential therapeutic applications.

References

• 1. Buy 2,4-Dimethyloctane | 4032-94-4 [smolecule.com]
• 2. benchchem.com [benchchem.com]
• 3. List of isomers of decane - Wikipedia [en.wikipedia.org]
• 4. 2,6-Dimethyloctane | C10H22 | CID 16319 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3,3-Dimethyloctane | C10H22 | CID 138117 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 15869-94-0 CAS MSDS (3,6-DIMETHYLOCTANE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. fishersci.com [fishersci.com]
• 8. 3,5-Dimethyloctane | C10H22 | CID 139989 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Octane, 3,3-dimethyl- [webbook.nist.gov]
• 10. 3,3-Dimethyloctane | 4110-44-5 | Benchchem [benchchem.com]
• 11. 2,6-DIMETHYLOCTANE synthesis - chemicalbook [chemicalbook.com]
• 12. benchchem.com [benchchem.com]
• 13. creative-biostructure.com [creative-biostructure.com]
• 14. tceq.texas.gov [tceq.texas.gov]
• 15. tceq.texas.gov [tceq.texas.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2,4-Dimethyloctane

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2,4-Dimethyloctane is a branched alkane that serves as a valuable building block in organic synthesis and is of interest in the development of fuels and lubricants. Its specific isomeric structure influences its physical and chemical properties. This document provides detailed protocols for the synthesis of 2,4-dimethyloctane, primarily focusing on a robust multi-step approach involving a Grignard reaction, followed by dehydration and hydrogenation. Alternative methods are also briefly discussed.

Synthesis Pathway Overview

The principal synthetic route detailed here is a classic three-step process, which is a versatile method for the preparation of various branched alkanes.[1] This pathway involves the formation of a carbon-carbon bond via a Grignard reaction, followed by elimination and reduction steps to yield the target alkane.

Logical Workflow of the Synthesis:

Caption: Workflow for the synthesis of 2,4-dimethyloctane.

Quantitative Data Summary

The following table summarizes the expected yields for each step of the synthesis, based on analogous reactions reported in the literature. Actual yields may vary depending on experimental conditions and scale.

Step	Reaction	Starting Materials	Product	Typical Yield (%)	Reference
1	Grignard Reaction	4-Methyl-2-pentanone, n-Butylmagnesium Bromide	2,4-Dimethyl-4-octanol	63 - 76	[1]
2	Dehydration	2,4-Dimethyl-4-octanol	2,4-Dimethyloctene Isomers	88 - 95	[1]
3	Hydrogenation	2,4-Dimethyloctene Isomers	2,4-Dimethyloctane	65 - 95	[1]

Experimental Protocols

Materials and Equipment:

• Round-bottom flasks

• Reflux condenser

• Separatory funnel

• Distillation apparatus

• Magnetic stirrer and stir bars

• Inert atmosphere setup (e.g., nitrogen or argon line)

• Standard laboratory glassware

• Reagents: 4-methyl-2-pentanone, n-butyl bromide, magnesium turnings, anhydrous diethyl ether, sulfuric acid, palladium on carbon (Pd/C) catalyst, methanol (B129727), saturated ammonium (B1175870) chloride solution, anhydrous sodium sulfate, deuterated chloroform (B151607) (for NMR).

Protocol 1: Synthesis of 2,4-Dimethyl-4-octanol via Grignard Reaction

This protocol describes the formation of n-butylmagnesium bromide and its subsequent reaction with 4-methyl-2-pentanone to yield the tertiary alcohol, 2,4-dimethyl-4-octanol.

1. Preparation of the Grignard Reagent: a. All glassware must be rigorously dried in an oven and assembled under a dry, inert atmosphere (nitrogen or argon). b. In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stir bar, place magnesium turnings (0.5 mol). c. A solution of n-butyl bromide (0.5 mol) in anhydrous diethyl ether (150 mL) is placed in the dropping funnel. d. A small portion of the n-butyl bromide solution is added to the magnesium turnings to initiate the reaction. Initiation may be indicated by warming of the flask and the appearance of a cloudy solution. If the reaction does not start, gentle warming or the addition of a small crystal of iodine may be necessary. e. Once the reaction has initiated, the remaining n-butyl bromide solution is added dropwise at a rate that maintains a gentle reflux. f. After the addition is complete, the mixture is stirred for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

2. Reaction with Ketone: a. A solution of 4-methyl-2-pentanone (0.5 mol) in anhydrous diethyl ether (50 mL) is added dropwise to the freshly prepared Grignard reagent at room temperature.[1] b. The reaction is exothermic, and the addition rate should be controlled to maintain a gentle reflux. c. After the addition is complete, the reaction mixture is stirred for 5 hours at room temperature.[1]

3. Workup: a. The reaction mixture is carefully poured into a beaker containing a saturated aqueous solution of ammonium chloride and crushed ice. b. The mixture is transferred to a separatory funnel, and the layers are separated. c. The aqueous layer is extracted twice with diethyl ether (50 mL each).[1] d. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield crude 2,4-dimethyl-4-octanol. The product can be purified by vacuum distillation.

Protocol 2: Dehydration of 2,4-Dimethyl-4-octanol

This protocol describes the acid-catalyzed dehydration of the tertiary alcohol to a mixture of 2,4-dimethyloctene isomers.

1. Reaction Setup: a. The crude 2,4-dimethyl-4-octanol (0.4 mol) is placed in a round-bottom flask equipped for distillation. b. A catalytic amount of a strong acid, such as concentrated sulfuric acid or p-toluenesulfonic acid, is added. c. The mixture is heated, and the resulting alkene/water azeotrope is distilled off.

2. Workup: a. The distillate is collected and washed with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by washing with water. b. The organic layer is dried over anhydrous sodium sulfate, filtered, and the resulting mixture of 2,4-dimethyloctene isomers can be used in the next step without further purification.

Protocol 3: Hydrogenation of 2,4-Dimethyloctene Isomers

This protocol details the catalytic hydrogenation of the alkene mixture to the final product, 2,4-dimethyloctane.

1. Reaction Setup: a. The mixture of 2,4-dimethyloctene isomers (0.34 mol) is dissolved in a suitable solvent, such as methanol (200 mL), in a three-necked flask.[1] b. A catalytic amount of 5% Palladium on Carbon (Pd/C) (approximately 3 g) is carefully added to the solution.[1]

2. Hydrogenation: a. The flask is evacuated and backfilled with hydrogen gas (a balloon filled with hydrogen is suitable for atmospheric pressure hydrogenation). b. The reaction mixture is stirred vigorously under a hydrogen atmosphere. The progress of the reaction can be monitored by techniques such as TLC or GC-MS. The reaction may take several hours to reach completion.[1]

3. Workup: a. Upon completion, the reaction mixture is carefully filtered through a pad of Celite to remove the Pd/C catalyst. b. The solvent is removed from the filtrate under reduced pressure. c. The resulting crude 2,4-dimethyloctane can be purified by distillation to afford the final product as a colorless liquid.[1]

Alternative Synthesis Methods

While the Grignard-based route is highly versatile, other methods for the synthesis of branched alkanes exist:

• Alkylation: This involves the reaction of a smaller alkane with an alkylating agent in the presence of a catalyst. For example, isobutane (B21531) can be alkylated with butenes to produce highly branched octanes.

• Isomerization: Linear alkanes can be converted to their branched isomers using catalysts such as zeolites.[2]

• Hydrocarbon Cracking: Larger hydrocarbons can be broken down into smaller, more branched alkanes through catalytic cracking processes.[2]

These methods are often employed in industrial settings for the large-scale production of branched alkanes for fuels.

Conclusion

The synthesis of 2,4-dimethyloctane can be reliably achieved through a three-step sequence involving a Grignard reaction, dehydration, and hydrogenation. The provided protocols offer a detailed guide for researchers to successfully synthesize this compound in a laboratory setting. Careful attention to anhydrous conditions during the Grignard step is crucial for achieving high yields.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. leah4sci.com [leah4sci.com]

Application Notes and Protocols: Grignard Reaction for Branched Alkane Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the synthesis of branched alkanes utilizing Grignard reagents. These powerful organomagnesium halides (R-MgX) are fundamental in organic synthesis for the formation of new carbon-carbon bonds, enabling the construction of complex and sterically hindered molecular architectures essential in medicinal chemistry and drug development.[1]

Two primary methodologies are presented: a direct catalytic cross-coupling of a Grignard reagent with an alkyl halide and a flexible two-step approach involving the formation of a tertiary alcohol followed by its reduction.[1]

Method 1: Direct Synthesis via Catalytic Cross-Coupling

This method facilitates the direct formation of a C(sp³)–C(sp³) bond through the reaction of a Grignard reagent with an alkyl halide. To overcome the inherent challenges of such couplings, such as slow reaction rates and side reactions, a transition metal catalyst is often employed. Cobalt-catalyzed systems have proven particularly effective for the synthesis of sterically hindered branched alkanes.[1]

Application Note: Cobalt-Catalyzed Cross-Coupling for Sterically Congested Alkanes

The cobalt-catalyzed cross-coupling of tertiary alkyl Grignard reagents with alkyl halides is a powerful tool for constructing quaternary carbon centers.[1] This reaction proceeds via an ionic mechanism and is compatible with various functional groups.[1]

Experimental Protocol: Synthesis of 2,2-Dimethyldecane[1]

Materials:

• Cobalt(II) chloride (CoCl₂)

• Lithium iodide (LiI)

• Isoprene (B109036)

• tert-Butylmagnesium chloride (1.0 M solution in THF)

• 1-Iodooctane (B127717)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Hexanes

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a flame-dried, argon-purged round-bottom flask equipped with a magnetic stir bar, add CoCl₂ (0.02 mmol, 2 mol%) and LiI (0.04 mmol, 4 mol%).

• Add anhydrous THF (5 mL) and isoprene (2.0 mmol, 2 equiv).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the tert-butylmagnesium chloride solution (1.2 mmol, 1.2 equiv) to the reaction mixture.

• Add 1-iodooctane (1.0 mmol, 1 equiv) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution (10 mL).[1]

• Extract the mixture with hexanes (3 x 15 mL).[1]

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.[1]

• Purify the crude product by flash column chromatography on silica (B1680970) gel (eluting with hexanes) to afford 2,2-dimethyldecane.[1]

Quantitative Data Summary:

The yield of Grignard reactions for synthesizing branched alkanes is highly dependent on the substrates and reaction conditions.[2] Below is a summary of representative data for the cobalt-catalyzed cross-coupling reaction.

Grignard Reagent	Alkyl Halide	Catalyst System	Product	Yield (%)
tert-Butylmagnesium chloride	1-Iodooctane	CoCl₂/LiI/Isoprene	2,2-Dimethyldecane	~85-95
a-Methylbenzylmagnesium chloride	1-Iodobutane	CoCl₂(dppe)	2-Phenylhexane	~80-90
Cyclohexylmagnesium bromide	1-Bromoheptane	CoCl₂(dppp)	Cyclohexylheptane	~75-85

Yields are approximate and can vary based on reaction scale and purity of reagents.

Experimental Workflow:

Experimental workflow for cobalt-catalyzed synthesis.

Method 2: Two-Step Synthesis via a Tertiary Alcohol Intermediate

This widely applicable method involves two distinct steps: the reaction of a Grignard reagent with a ketone to form a tertiary alcohol, followed by the reduction of this alcohol to the corresponding branched alkane.[1] This approach offers significant flexibility in the design of the target alkane by varying the Grignard reagent and ketone starting materials.[1]

Application Note: Grignard Addition to a Ketone followed by Reduction

The addition of a Grignard reagent to a ketone is a classic and efficient method for synthesizing tertiary alcohols.[1] Subsequent removal of the hydroxyl group to yield the alkane can be achieved through various reduction methods, such as dehydration to an alkene followed by hydrogenation, or through a Wolff-Kishner reduction of the ketone.[1]

Experimental Protocol: Synthesis of 3-ethyl-3-methylheptane

Step 1: Synthesis of 3-methylheptan-3-ol

Materials:

• Magnesium turnings

• Iodine crystal (for activation)

• Anhydrous diethyl ether

• tert-Butyl chloride

• 3-Pentanone (B124093)

Procedure:

• Flame-dry all glassware and cool under an inert atmosphere (e.g., argon or nitrogen).[2]

• To a round-bottom flask equipped with a dropping funnel and reflux condenser, add magnesium turnings (0.12 mol).

• Add a small crystal of iodine to activate the magnesium.[1]

• Add anhydrous diethyl ether (20 mL) to the flask.[1]

• In the dropping funnel, prepare a solution of tert-butyl chloride (9.26 g, 0.1 mol) in anhydrous diethyl ether (30 mL).[1]

• Add a small portion of the tert-butyl chloride solution to the magnesium suspension to initiate the reaction, as indicated by the disappearance of the iodine color and gentle refluxing.[1][2]

• Once the reaction has started, add the remaining tert-butyl chloride solution dropwise at a rate that maintains a gentle reflux.[1]

• After the addition is complete, reflux the mixture for an additional 30 minutes.[1]

• Cool the Grignard reagent solution to 0 °C in an ice bath.[1]

• Prepare a solution of 3-pentanone (8.61 g, 0.1 mol) in anhydrous diethyl ether (20 mL) and add it dropwise to the stirred Grignard reagent.[1]

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour.[1]

• Carefully pour the reaction mixture over a mixture of crushed ice and saturated aqueous NH₄Cl solution.[1]

• Separate the ether layer, and extract the aqueous layer with diethyl ether (2 x 30 mL).[1]

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude tertiary alcohol.

Step 2: Reduction of 3-methylheptan-3-ol to 3-ethyl-3-methylheptane

A common method for this transformation is dehydration to the alkene followed by catalytic hydrogenation.

Quantitative Data Summary:

Grignard Reagent	Ketone	Intermediate Alcohol	Reduction Method	Final Alkane	Overall Yield (%)
Ethylmagnesium bromide	2-Hexanone	3-Methylheptan-3-ol	Dehydration/Hydrogenation	3-Methylheptane	~70-80
Propylmagnesium chloride	Cyclopentanone	1-Propylcyclopentanol	Wolff-Kishner Reduction	Propylcyclopentane	~65-75
Phenylmagnesium bromide	Acetone	2-Phenyl-2-propanol	Catalytic Deoxygenation	Cumene	~80-90

Yields are approximate and can vary based on reaction scale and purity of reagents.

Logical Relationship of the Two-Step Synthesis:

Logical flow of the two-step synthesis of a branched alkane.

Troubleshooting and Side Reactions

Successful Grignard synthesis requires strict adherence to anhydrous conditions, as Grignard reagents are highly sensitive to water.[2][3] Common issues and side reactions include:

• Initiation Failure: Often due to a passivating layer of magnesium oxide on the magnesium turnings. Activation with iodine, gentle heating, or sonication can help initiate the reaction.[2]

• Wurtz Coupling: The Grignard reagent can react with the starting alkyl halide, leading to a homo-coupled alkane byproduct. This can be minimized by the slow, dropwise addition of the alkyl halide to the magnesium.[2]

• Enolization: With sterically hindered ketones, the Grignard reagent can act as a base, abstracting an α-hydrogen to form an enolate, which results in the recovery of the starting ketone after workup.[2][4] Using a less hindered Grignard reagent or adding cerium(III) chloride (Luche reduction conditions) can mitigate this side reaction.[2]

Troubleshooting Decision Tree:

A decision tree for troubleshooting low product yield.

Conclusion

The synthesis of branched alkanes using Grignard reagents remains a versatile and indispensable tool in organic synthesis. The direct catalytic cross-coupling method offers an efficient route to sterically demanding structures, while the two-step approach through a tertiary alcohol intermediate provides a high degree of flexibility in molecular design.[1] The detailed protocols and data presented herein are intended to serve as a practical guide for researchers in the synthesis of complex organic molecules for applications in drug discovery and development. Careful attention to anhydrous reaction conditions is paramount for the success of these transformations.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A Short On Preparation Of Alkanes By Grignard Reagents [unacademy.com]
• 4. Grignard Reaction [organic-chemistry.org]

Application Notes and Protocols for 2,4-Dimethyloctane as a Non-Polar Solvent

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2,4-dimethyloctane as a non-polar solvent for laboratory and research applications, with a focus on its potential use in drug development processes. While specific experimental data for 2,4-dimethyloctane is limited in publicly available literature, its properties as a branched alkane allow for informed predictions and protocol development based on the well-understood behavior of similar non-polar solvents.

Overview and Physicochemical Properties

2,4-Dimethyloctane is a branched-chain alkane with the molecular formula C10H22.[1][2] As a non-polar hydrocarbon, it is an effective solvent for other non-polar substances, following the principle of "like dissolves like".[3] Its branched structure can offer different solvency characteristics compared to its linear isomer, n-decane, potentially influencing solubility and selectivity in extractions and chromatographic separations.

Table 1: Physicochemical Properties of 2,4-Dimethyloctane

Property	Value	Reference(s)
Molecular Formula	C10H22	[1][2]
Molecular Weight	142.28 g/mol	[4][5]
CAS Number	4032-94-4	[1][5]
Appearance	Colorless liquid
Density	0.726 g/mL	[6]
Boiling Point	153 °C	[6]
Melting Point	-83.15 °C	[7]
Flash Point	78.5 °C	[8]
Refractive Index	1.409	[6]
Water Solubility	Insoluble	[9]
logP (Octanol/Water)	3.85880	[8]

Potential Applications in Research and Drug Development

Given its non-polar nature and physical properties, 2,4-dimethyloctane can be considered for the following applications:

• Non-polar Solvent for Organic Synthesis: As a substitute for other alkanes like hexane (B92381) or heptane (B126788) in reactions involving non-polar reagents and intermediates.[10]

• Extraction Solvent: For the extraction of non-polar compounds from aqueous solutions or solid matrices. This is particularly relevant in natural product isolation and for the purification of synthetic compounds.

• Chromatography Mobile Phase Component: In normal-phase chromatography, it can be used as the non-polar component of the mobile phase to separate compounds based on their polarity.

• Reference Standard in Gas Chromatography (GC): Due to its defined structure and boiling point, it can serve as a reference marker in GC analysis, particularly for the identification of hydrocarbons and other volatile compounds.[1][11]

• Dispersing Agent for Non-Polar Formulations: In early-stage drug formulation, it could be investigated as a vehicle for non-polar active pharmaceutical ingredients (APIs) in preclinical studies.

Experimental Protocols (Illustrative Examples)

The following protocols are adapted from standard laboratory procedures using similar non-polar solvents. It is crucial to perform small-scale trials to optimize these protocols for 2,4-dimethyloctane and the specific application.

Protocol for Solid-Phase Extraction (SPE) of a Non-Polar Analyte from an Aqueous Matrix

This protocol outlines the use of 2,4-dimethyloctane in a normal-phase SPE procedure to isolate a non-polar analyte from an aqueous sample.

Objective: To extract a non-polar drug candidate from a simulated biological fluid.

Materials:

• SPE Cartridge (e.g., Silica-based)

• 2,4-Dimethyloctane

• Methanol (B129727) (for conditioning)

• Aqueous sample containing the analyte

• Collection tubes

• Vacuum manifold

Procedure:

• Sample Pre-treatment: If the aqueous sample contains organic solvent, dilute it with a non-polar solvent like hexane or 2,4-dimethyloctane to ensure the analyte is in a non-polar environment.

• Column Conditioning:

  • Pass 2-3 tube volumes of methanol through the SPE cartridge to activate the stationary phase.

  • Equilibrate the column by passing 2-3 tube volumes of 2,4-dimethyloctane. Do not allow the column to dry.

• Sample Loading:

  • Load the pre-treated sample onto the column at a slow, consistent flow rate (e.g., 1-2 drops/second).

• Washing:

  • Wash the column with a small volume of a non-polar solvent (e.g., 2,4-dimethyloctane or a mixture with a slightly more polar solvent) to remove weakly bound impurities.

• Elution:

  • Elute the analyte of interest with a more polar solvent (e.g., ethyl acetate, dichloromethane, or a mixture including 2,4-dimethyloctane) into a clean collection tube. The choice of elution solvent will depend on the polarity of the target compound.

Figure 1. General workflow for Solid-Phase Extraction.

Protocol for use as a Standard in Gas Chromatography (GC)

This protocol describes the use of 2,4-dimethyloctane as a retention time standard in a GC analysis of a complex hydrocarbon mixture.[12]

Objective: To identify the presence of specific branched alkanes in a sample by comparing their retention times to that of a 2,4-dimethyloctane standard.

Materials:

• Gas Chromatograph (GC) with a non-polar capillary column (e.g., DB-5 or equivalent) and a Flame Ionization Detector (FID).[11]

• High-purity 2,4-dimethyloctane.

• Hexane (or another suitable volatile solvent).

• Sample containing the unknown hydrocarbon mixture.

• Autosampler vials.

Procedure:

• Standard Preparation:

  • Prepare a stock solution of 2,4-dimethyloctane in hexane at a known concentration (e.g., 100 ppm).

  • Prepare a series of working standards by diluting the stock solution.

• Sample Preparation:

  • Dilute the unknown sample in hexane to an appropriate concentration for GC analysis.

• GC Method:

  • Injector Temperature: 250 °C

  • Detector Temperature: 300 °C

  • Oven Program:

    • Initial Temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 250 °C.

    • Hold: 5 minutes at 250 °C.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Injection Volume: 1 µL

  • Split Ratio: 50:1 (adjust as necessary)

• Analysis:

  • Inject a standard solution of 2,4-dimethyloctane to determine its retention time.

  • Inject the unknown sample.

  • Compare the retention times of the peaks in the sample chromatogram to the retention time of the 2,4-dimethyloctane standard.

Figure 2. Workflow for using 2,4-dimethyloctane as a GC standard.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 2,4-dimethyloctane may not be readily available, the safety precautions for similar branched alkanes should be followed.

Table 2: General Safety Information

Hazard	Precaution	Reference(s)
Flammability	Flammable liquid and vapor. Keep away from heat, sparks, and open flames. Use in a well-ventilated area.	[13]
Inhalation	May cause respiratory irritation, dizziness, or drowsiness. Avoid breathing vapors. Use with adequate ventilation or in a fume hood.	[13][14]
Skin Contact	May cause skin irritation. Wear appropriate protective gloves (e.g., nitrile).	[13]
Eye Contact	May cause eye irritation. Wear safety glasses or goggles.	[13]
Ingestion	Harmful if swallowed. Do not ingest.	[14]
Disposal	Dispose of in accordance with local, state, and federal regulations for flammable organic solvents.	[13]

Personal Protective Equipment (PPE):

• Safety glasses or goggles

• Nitrile gloves

• Lab coat

• Use in a chemical fume hood

Summary and Conclusion

2,4-Dimethyloctane is a viable non-polar solvent for a range of applications in research and drug development. Its physical properties make it a suitable alternative to other non-polar solvents. While specific application data is sparse, the provided protocols, based on established methodologies for similar compounds, offer a solid starting point for its integration into laboratory workflows. As with any chemical, proper safety precautions must be observed. Further research into the specific solubility characteristics of various drug compounds in 2,4-dimethyloctane would be beneficial for expanding its documented applications.

References

• 1. Octane, 2,4-dimethyl- [webbook.nist.gov]
• 2. Page loading... [guidechem.com]
• 3. Solubility: An overview - Int J Pharm Chem Anal [ijpca.org]
• 4. (4S)-2,4-dimethyloctane | C10H22 | CID 101915210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Octane, 2,4-dimethyl- | C10H22 | CID 92978 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2,4-dimethyloctane [stenutz.eu]
• 7. 2,4-dimethyloctane [chembk.com]
• 8. Page loading... [guidechem.com]
• 9. quora.com [quora.com]
• 10. firsthope.co.in [firsthope.co.in]
• 11. benchchem.com [benchchem.com]
• 12. shimadzu.co.uk [shimadzu.co.uk]
• 13. assets.thermofisher.cn [assets.thermofisher.cn]
• 14. datasheets.scbt.com [datasheets.scbt.com]

Application Notes and Protocols for the Gas Chromatographic Analysis of 2,4-Dimethyloctane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of 2,4-dimethyloctane using gas chromatography (GC). Given that 2,4-dimethyloctane is a branched alkane, its analysis is relevant in several fields, including entomology (as a component of insect cuticular hydrocarbons), environmental science (as a volatile organic compound), and the petroleum industry.

Application Note 1: Analysis of 2,4-Dimethyloctane as a Component of Insect Cuticular Hydrocarbons (CHCs)

Introduction

Insect cuticular hydrocarbons (CHCs) are a crucial component of the insect cuticle, primarily serving to prevent desiccation.[1] These hydrocarbons, which include a complex mixture of n-alkanes, alkenes, and methyl-branched alkanes, also play a vital role in chemical communication, influencing mating, species recognition, and social behavior.[1][2][3] The analysis of CHC profiles by Gas Chromatography-Mass Spectrometry (GC-MS) is a standard method in chemical ecology and entomology.[1][2][3] 2,4-Dimethyloctane, as a branched alkane, can be a component of these complex CHC profiles.

Experimental Protocol: Extraction and GC-MS Analysis of Insect CHCs

This protocol is adapted from established methods for the analysis of insect CHCs.[1][3][4]

1. Sample Preparation (CHC Extraction):

• Place a single insect (or a pooled sample for smaller insects) into a 2 mL glass vial with a PTFE-lined cap.[1]

• Add 500 µL of n-hexane (analytical grade) to the vial, ensuring the insect is fully submerged.

• Gently agitate the vial for 5 minutes to extract the cuticular lipids.

• Carefully remove the insect from the vial.

• The resulting hexane (B92381) solution contains the CHC extract.

• Concentrate the extract under a gentle stream of nitrogen to a final volume of approximately 50 µL.

• Transfer the concentrated extract to a GC vial with a micro-insert for analysis.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system (or equivalent).

• Mass Spectrometer: Agilent 5977A MSD (or equivalent).

• Column: DB-5MS capillary column (30 m x 0.25 mm ID, 0.25 µm film thickness).[3]

• Injector: Splitless mode at 250°C.[3]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[4]

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.[3]

  • Ramp 1: 20°C/min to 200°C.[3]

  • Ramp 2: 3°C/min to 320°C, hold for 8 minutes.[3]

• MS Interface Temperature: 280°C.[3]

• Ion Source Temperature: 230°C.[3]

• Ionization Mode: Electron Impact (EI) at 70 eV.[3]

• Mass Scan Range: m/z 40-550.

Data Presentation: Expected Chromatographic and Mass Spectral Data

The following table summarizes the expected data for 2,4-dimethyloctane under the specified GC-MS conditions. Retention indices are useful for comparing results across different systems.

Compound	Formula	Molecular Weight ( g/mol )	Expected Retention Index (DB-5)	Key Mass Fragments (m/z)
2,4-Dimethyloctane	C10H22	142.28	~970 - 990	43, 57, 71, 85, 113

Note: The retention index is an estimated value based on the elution order of branched alkanes. Actual retention times may vary.

Visualization of Experimental Workflow

Caption: Workflow for the extraction and GC-MS analysis of insect cuticular hydrocarbons.

Application Note 2: 2,4-Dimethyloctane as an Internal Standard for the Quantification of Hydrocarbons in Petroleum Products

Introduction

In the quantitative analysis of complex hydrocarbon mixtures such as petroleum products, the use of an internal standard (IS) is crucial for achieving high accuracy and precision. An internal standard helps to correct for variations in injection volume, instrument response, and sample workup. 2,4-Dimethyloctane is a suitable candidate for an internal standard in the analysis of gasoline-range hydrocarbons due to its chemical inertness, volatility, and the likelihood that it is not naturally present in high concentrations in many samples. This protocol is based on general principles for hydrocarbon analysis by GC-Flame Ionization Detection (FID).[5][6]

Experimental Protocol: Quantification of Hydrocarbons with an Internal Standard

1. Preparation of Standards and Samples:

• Internal Standard Stock Solution: Prepare a stock solution of 2,4-dimethyloctane in a suitable solvent (e.g., dichloromethane (B109758) or hexane) at a concentration of 1000 µg/mL.

• Calibration Standards: Prepare a series of calibration standards containing known concentrations of the target analytes. Add a fixed amount of the 2,4-dimethyloctane internal standard stock solution to each calibration standard to achieve a final IS concentration of 50 µg/mL.

• Sample Preparation: To a known volume or weight of the hydrocarbon sample, add the same fixed amount of the 2,4-dimethyloctane internal standard solution.

2. GC-FID Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system (or equivalent) with a Flame Ionization Detector (FID).

• Column: DB-1 or similar non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Injector: Split injection (e.g., 50:1 split ratio) at 250°C.

• Carrier Gas: Helium or Hydrogen at a constant flow.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp: 10°C/min to 300°C, hold for 10 minutes.

• Detector: FID at 300°C.

Data Presentation: Calibration and Quantification

A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

Table of Representative Calibration Data:

Analyte Concentration (µg/mL)	Analyte Peak Area	IS Peak Area (2,4-Dimethyloctane)	Area Ratio (Analyte/IS)
10	50,000	250,000	0.20
25	125,000	250,000	0.50
50	250,000	250,000	1.00
100	500,000	250,000	2.00
200	1,000,000	250,000	4.00

The concentration of the analyte in the sample is then determined using the response factor calculated from the calibration curve.

Visualization of the Internal Standard Method Logic

Caption: Logical workflow for quantitative analysis using the internal standard method.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. Cuticular Hydrocarbon Profiling by Fractionation and GC-MS in Socially Parasitic Ants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. epa.gov [epa.gov]
• 6. chromsoc.jp [chromsoc.jp]

Application Notes and Protocols for 2,4-Dimethyloctane as an Analytical Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the use of 2,4-dimethyloctane as an analytical reference standard. Primarily utilized in gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS), 2,4-dimethyloctane serves as a crucial tool for the qualitative and quantitative analysis of volatile organic compounds (VOCs), particularly in the analysis of hydrocarbon mixtures. Its well-defined structure and physical properties make it an excellent internal or external standard for ensuring the accuracy and precision of analytical measurements. These protocols are designed for researchers in environmental science, petrochemical analysis, and for professionals in drug development monitoring for volatile impurities.

Physicochemical Properties and Data

2,4-Dimethyloctane is a branched-chain alkane with the molecular formula C10H22. Its distinct structure provides a specific retention time in gas chromatography, making it a reliable marker. Below is a summary of its key quantitative data:

Property	Value	Reference(s)
Molecular Formula	C10H22	[1]
Molecular Weight	142.28 g/mol	[1]
CAS Number	4032-94-4	[1]
Density	0.732 g/cm³	[1]
Boiling Point	156.4 °C at 760 mmHg	[1]
Flash Point	78.5 °C
Melting Point	-83.15 °C
Vapor Pressure	3.73 mmHg at 25°C
Refractive Index	1.411

Applications in Analytical Chemistry

The primary application of 2,4-dimethyloctane is as a reference standard in chromatographic analysis. Its stability and defined chromatographic behavior are essential for:

• Qualitative Analysis: Identifying unknown components in a mixture by comparing their retention times to that of the 2,4-dimethyloctane standard.

• Quantitative Analysis: Used as an internal or external standard to accurately determine the concentration of other analytes. As an internal standard, it is added in a known concentration to both the sample and calibration standards to correct for variations in injection volume and instrument response.[2]

• Method Development and Validation: Establishing and validating analytical methods for the analysis of hydrocarbons and other volatile organic compounds.

• Pharmaceutical Impurity Testing: While not a common impurity itself, it can be used as a standard in the analysis of volatile organic impurities in pharmaceutical products, which is a critical aspect of quality control in drug manufacturing.[3][4]

Experimental Protocols

The following are detailed protocols for the use of 2,4-dimethyloctane as an analytical reference standard in GC-MS analysis of volatile organic compounds.

Preparation of Standard Solutions

Objective: To prepare stock and working standard solutions of 2,4-dimethyloctane for use as an external or internal standard.

Materials:

• 2,4-Dimethyloctane (high purity, ≥98%)

• Methanol (B129727) or Hexane (GC grade)

• Volumetric flasks (Class A)

• Micropipettes

Protocol:

• Stock Solution (1000 µg/mL):

  • Accurately weigh 10 mg of 2,4-dimethyloctane.

  • Dissolve the weighed standard in a 10 mL volumetric flask with GC-grade methanol or hexane.

  • Ensure the standard is completely dissolved by vortexing.

  • Store the stock solution at 4°C in a tightly sealed vial.

• Working Standard Solutions (e.g., 10 µg/mL):

  • Pipette 100 µL of the 1000 µg/mL stock solution into a 10 mL volumetric flask.

  • Dilute to the mark with the same solvent used for the stock solution.

  • This working solution can be used for spiking samples when 2,4-dimethyloctane is employed as an internal standard, or for creating a calibration curve as an external standard.

GC-MS Analysis of Volatile Hydrocarbons

Objective: To provide a general GC-MS method for the analysis of C8-C12 hydrocarbons, using 2,4-dimethyloctane as a reference standard.

Instrumentation and Parameters:

Parameter	Setting
Gas Chromatograph	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 5977A or equivalent
Column	HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column
Injector Temperature	250°C
Injection Mode	Split (Split ratio 50:1)
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial temperature: 40°C, hold for 2 minutes. Ramp: 10°C/min to 200°C, hold for 5 minutes.
MS Transfer Line Temp.	280°C
Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40-300

Procedure:

• Sample Preparation:

  • If analyzing a liquid sample, dilute it in a suitable solvent (e.g., hexane) to bring the analyte concentrations within the calibration range.

  • If using 2,4-dimethyloctane as an internal standard, spike a known volume of the sample with a known amount of the 2,4-dimethyloctane working solution.[5]

• Calibration:

  • Prepare a series of calibration standards containing known concentrations of the analytes of interest.

  • If using as an internal standard, spike each calibration standard with the same concentration of 2,4-dimethyloctane as the samples.

  • Inject the calibration standards into the GC-MS system.

• Sample Analysis:

  • Inject the prepared sample(s) into the GC-MS system.

  • Acquire the data.

• Data Analysis:

  • Identify the peak for 2,4-dimethyloctane based on its retention time and mass spectrum.

  • For quantitative analysis, construct a calibration curve by plotting the peak area ratio (analyte/internal standard) against the concentration ratio for the calibration standards.

  • Determine the concentration of the analytes in the sample using the calibration curve.

Visualization of Experimental Workflow

The following diagrams illustrate the logical workflow for preparing standards and performing a GC-MS analysis using 2,4-dimethyloctane.

Caption: Workflow for the preparation of 2,4-dimethyloctane standard solutions.

Caption: General workflow for GC-MS analysis using an internal standard.

Safety and Handling

2,4-Dimethyloctane is a flammable liquid and should be handled with appropriate safety precautions.[6][7]

• Handling: Work in a well-ventilated area, preferably under a chemical fume hood. Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from sources of ignition.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

2,4-Dimethyloctane is a valuable analytical reference standard for the accurate identification and quantification of volatile hydrocarbons. Its well-characterized properties and stable nature make it suitable for use in demanding analytical applications within environmental, petrochemical, and pharmaceutical laboratories. The protocols provided herein offer a starting point for the development of specific analytical methods tailored to the user's needs.

References

• 1. 2,4-dimethyloctane | CAS#:4032-94-4 | Chemsrc [chemsrc.com]
• 2. benchchem.com [benchchem.com]
• 3. Pharmaceutical Impurity Testing and Identification [intertek.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. Method for Accurate Quantitation of Volatile Organic Compounds in Urine Using Point of Collection Internal Standard Addition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. fishersci.com [fishersci.com]

The Role of Branched Alkanes as Fuel Additives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols on the utilization of branched alkanes as fuel additives. The focus is on their impact on crucial fuel properties, particularly the enhancement of octane (B31449) ratings and the reduction of engine knock. The information presented herein is intended to guide researchers and professionals in the fields of fuel science, chemical engineering, and engine development.

Introduction: The Significance of Branched Alkanes in Fuels

Branched-chain alkanes are isomers of straight-chain alkanes that possess one or more alkyl side chains. This structural difference has a profound impact on their physicochemical properties, making them highly valuable as components and additives in gasoline.[1] The primary role of branched alkanes in fuel is to increase its octane number, which is a standard measure of a fuel's ability to resist autoignition or "knocking" in an internal combustion engine.[2][3]

Engine knock is the premature ignition of the air-fuel mixture in the engine's cylinders, leading to a loss of power, reduced efficiency, and potential engine damage.[4] Fuels with a higher octane rating can withstand higher compression ratios before igniting, which is a key factor in modern, high-performance engines.[2] Branched alkanes, due to their more compact molecular structure, are more stable and less prone to the pre-ignition reactions that cause knocking compared to their linear counterparts.[4]

Iso-octane (2,2,4-trimethylpentane) is a highly branched alkane that serves as the benchmark for the octane rating scale, with a defined octane number of 100.[2][3] In contrast, n-heptane, a straight-chain alkane, has an octane rating of 0 and is highly prone to knocking.[2] The octane number of a gasoline blend is determined by comparing its knocking characteristics to a mixture of iso-octane and n-heptane.[2]

Data Presentation: The Impact of Branching on Fuel Properties

The degree of branching in an alkane molecule directly correlates with its Research Octane Number (RON) and Motor Octane Number (MON), the two primary measures of a fuel's anti-knock performance. The following tables summarize the octane ratings for a selection of linear and branched alkanes, and the effect of blending iso-octane with a base gasoline.

Table 1: Research and Motor Octane Numbers of Selected Linear and Branched Alkanes

Alkane	Structure	Research Octane Number (RON)	Motor Octane Number (MON)
n-Butane	Linear	94	90.1
Isobutane (B21531)	Branched	102	97.6
n-Pentane	Linear	61.7	61.9
Isopentane (2-Methylbutane)	Branched	92.3	90.3
Neopentane (2,2-Dimethylpropane)	Branched	85.5	80.2
n-Hexane	Linear	24.8	26.0
Isohexane (2-Methylpentane)	Branched	73.4	73.5
2,3-Dimethylbutane	Branched	103.4	94.3
n-Heptane	Linear	0	0
2-Methylhexane	Branched	42.4	46.4
3-Methylhexane	Branched	52.0	55.0
2,4-Dimethylpentane	Branched	83.1	83.8
Triptane (2,2,3-Trimethylbutane)	Branched	112.1	101.1
n-Octane	Linear	-19	-19
Iso-octane (2,2,4-Trimethylpentane)	Branched	100	100

Note: The values presented are compiled from various sources and may exhibit slight variations.

Table 2: Effect of Iso-octane Blending on Gasoline Properties (Illustrative Data)

Iso-octane Concentration (vol%)	Base Gasoline RON	Blended Gasoline RON	Base Gasoline MON	Blended Gasoline MON	Reid Vapor Pressure (RVP) (kPa)	T90 (°C) (90% Distillation Point)
0	91.0	91.0	83.0	83.0	60.0	185.0
10	91.0	93.2	83.0	84.8	58.5	183.2
20	91.0	95.3	83.0	86.5	57.0	181.5
30	91.0	97.1	83.0	88.1	55.5	179.8

Note: This table provides illustrative data to demonstrate the general trends observed when blending iso-octane with a conventional gasoline. Actual values will vary depending on the specific composition of the base gasoline.

Experimental Protocols

The following are detailed protocols for key experiments used to evaluate the properties of fuels and fuel additives, based on ASTM International standards.

Determination of Research Octane Number (RON)

Standard: ASTM D2699

Principle: This test method determines the knock characteristics of spark-ignition engine fuel in terms of Research Octane Number by comparing it to Primary Reference Fuels (PRFs) with known octane numbers. The test is conducted in a standardized single-cylinder Cooperative Fuel Research (CFR) engine under controlled, low-severity operating conditions.[5][6]

Apparatus:

• Cooperative Fuel Research (CFR) engine with a variable compression ratio.

• Knockmeter to measure knock intensity.

• Fuel handling and delivery system.

• Standardized instrumentation for measuring temperature, pressure, and other engine parameters.

Procedure:

• Engine Warm-up: Start the CFR engine and allow it to warm up to the specified operating conditions (600 rpm engine speed).[5]

• Knock Intensity Standardization: Calibrate the knockmeter to a standard knock intensity using a Primary Reference Fuel (PRF) blend of iso-octane and n-heptane with an octane number close to the expected RON of the sample.

• Sample Testing: Introduce the sample fuel into the engine and adjust the compression ratio to achieve the standard knock intensity.

• Bracketing: Select two PRF blends, one with a slightly higher and one with a slightly lower RON than the sample, that bracket the knock intensity of the sample at the same compression ratio.

• RON Calculation: The RON of the sample is determined by linear interpolation of the knock intensity readings of the sample and the two bracketing PRFs.

Determination of Motor Octane Number (MON)

Standard: ASTM D2700

Principle: This method is similar to the RON test but is conducted under more severe (high-speed, high-temperature) engine operating conditions to simulate highway driving.[7][8]

Apparatus:

• Cooperative Fuel Research (CFR) engine with a variable compression ratio.

• Knockmeter.

• Fuel handling and delivery system with a mixture heater.

• Standardized instrumentation.

Procedure:

• Engine Warm-up: Start the CFR engine and allow it to warm up to the specified MON operating conditions (900 rpm engine speed, preheated fuel mixture).[7]

• Knock Intensity Standardization: Calibrate the knockmeter as described in the RON procedure.

• Sample Testing: Introduce the sample fuel and adjust the compression ratio to achieve the standard knock intensity.

• Bracketing: Select two PRF blends that bracket the knock intensity of the sample.

• MON Calculation: The MON is determined by linear interpolation, similar to the RON calculation.

Determination of Reid Vapor Pressure (RVP)

Standard: ASTM D323

Principle: This test method measures the vapor pressure of volatile petroleum products at 37.8 °C (100 °F).[9][10] RVP is an important indicator of a fuel's volatility, which affects its performance during starting and its tendency to cause vapor lock.[9]

Apparatus:

• Reid vapor pressure apparatus, consisting of a gasoline chamber and an air chamber.

• Pressure gauge.

• Water bath maintained at 37.8 °C.

Procedure:

• Sample Preparation: Chill the sample to 0-1 °C.

• Apparatus Assembly: Fill the chilled gasoline chamber with the sample and connect it to the air chamber.

• Measurement: Immerse the assembled apparatus in the water bath at 37.8 °C and agitate it until a constant pressure reading is obtained on the gauge.

• RVP Calculation: The observed pressure is corrected for the initial air pressure to give the Reid Vapor Pressure.

Determination of Distillation Characteristics

Standard: ASTM D86

Principle: This test method determines the boiling range characteristics of petroleum products by performing a batch distillation at atmospheric pressure.[11][12] The distillation curve provides information on the volatility and composition of the fuel.

Apparatus:

• Standard distillation flask.

• Condenser and cooling bath.

• Heating source.

• Graduated receiving cylinder.

• Calibrated thermometer.

Procedure:

• Sample Measurement: A 100 mL sample is measured into the distillation flask.

• Distillation: The sample is heated, and the vapor is passed through the condenser. The temperature at which the first drop of condensate falls into the receiving cylinder is recorded as the Initial Boiling Point (IBP).

• Data Collection: The vapor temperature is recorded as the volume of condensate in the receiving cylinder increases. Key data points include the temperatures at which 10%, 50%, and 90% of the sample has been recovered (T10, T50, T90).

• Final Boiling Point (FBP): The maximum temperature reached during the test is recorded as the Final Boiling Point.

Visualizations

The following diagrams illustrate key concepts related to the role of branched alkanes as fuel additives.

Figure 1. Relationship between alkane structure and octane rating.

Figure 2. Workflow for evaluating branched alkane fuel additives.

Figure 3. Simplified anti-knock mechanism of branched alkanes.

Synthesis of Branched Alkanes for Fuel Additives

The production of branched alkanes for use as fuel additives is a critical aspect of petroleum refining. Two key processes are isomerization and alkylation.

• Isomerization: This process converts straight-chain alkanes into their branched isomers. For example, n-butane can be isomerized to isobutane. This is typically achieved by heating the linear alkane in the presence of a catalyst, such as platinum on a chlorinated alumina (B75360) support.

• Alkylation: This process involves the reaction of an alkene with an alkane to produce a larger, highly branched alkane. A common example is the reaction of isobutylene (B52900) with isobutane to produce iso-octane. This reaction is typically catalyzed by strong acids like sulfuric acid or hydrofluoric acid.

More recent research has focused on developing more environmentally friendly and efficient methods for synthesizing branched alkanes, including the use of solid acid catalysts and novel reaction pathways.

By understanding the properties, testing protocols, and synthesis of branched alkanes, researchers and industry professionals can continue to optimize fuel formulations for improved engine performance and reduced environmental impact.

References

• 1. docs.nrel.gov [docs.nrel.gov]
• 2. Octane rating - Wikipedia [en.wikipedia.org]
• 3. echemi.com [echemi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. BR112019007510B1 - Composition of alkylated gasoline with renewable naphtha and isoctane - Google Patents [patents.google.com]
• 6. scribd.com [scribd.com]
• 7. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 8. downloads.regulations.gov [downloads.regulations.gov]
• 9. researchgate.net [researchgate.net]
• 10. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 11. fluidlife.com [fluidlife.com]
• 12. ASTM D86 Method of Petroleum Distillation | Ayalytical [ayalytical.com]

Application Notes & Protocols: Stereospecific Synthesis of 2,4-Dimethyloctane Enantiomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dimethyloctane is a branched-chain alkane that possesses chiral centers at the C2 and C4 positions. The stereospecific synthesis of its enantiomers, such as (2R,4R)-2,4-dimethyloctane and (2S,4S)-2,4-dimethyloctane, is of significant interest in various fields, including pheromone synthesis and studies on stereochemistry-bioactivity relationships.[1] The precise arrangement of the methyl groups along the octane (B31449) backbone leads to distinct chemical and physical properties of each stereoisomer.

This document provides a detailed protocol for the stereospecific synthesis of 2,4-dimethyloctane enantiomers. The strategy employs a chiral auxiliary to control the stereochemistry at the C4 position, followed by a series of transformations to introduce the C2 stereocenter and complete the carbon skeleton. This approach is a well-established method for the asymmetric synthesis of complex chiral molecules.[2][3][4]

Overall Synthetic Strategy

The synthesis of (2R,4R)-2,4-dimethyloctane is outlined below. The synthesis of the (2S,4S)-enantiomer can be achieved by starting with the opposite enantiomer of the chiral auxiliary. The key steps involve:

• Acylation of a Chiral Auxiliary: An Evans' oxazolidinone chiral auxiliary is acylated with pentanoyl chloride to form an N-acyloxazolidinone.

• Diastereoselective Alkylation: The N-acyloxazolidinone undergoes a diastereoselective alkylation to introduce the methyl group at the C4 position with high stereocontrol.

• Reductive Cleavage of the Auxiliary: The chiral auxiliary is removed to yield a chiral alcohol.

• Oxidation and Wittig Reaction: The alcohol is oxidized to an aldehyde, which then undergoes a Wittig reaction to extend the carbon chain.

• Hydrogenation: The resulting alkene is hydrogenated to introduce the second stereocenter and afford the final (2R,4R)-2,4-dimethyloctane.

Logical Workflow of the Synthesis

Caption: Synthetic workflow for (2R,4R)-2,4-dimethyloctane.

Experimental Protocols

Materials and General Methods: All reactions should be carried out under an inert atmosphere (argon or nitrogen) with dry solvents, unless otherwise noted. Reagents should be purchased from commercial suppliers and used without further purification, unless specified.

Protocol 1: Synthesis of (4R,5S)-4-Methyl-3-(pentanoyl)-5-phenyl-2-oxazolidinone (Intermediate 1)

• Reaction Setup: To a flame-dried round-bottom flask, add (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 equiv) and dissolve in anhydrous tetrahydrofuran (B95107) (THF) (0.2 M).

• Deprotonation: Cool the solution to -78 °C in a dry ice/acetone bath. Add n-butyllithium (n-BuLi) (1.05 equiv, 2.5 M in hexanes) dropwise. Stir the mixture for 30 minutes at -78 °C.

• Acylation: Add pentanoyl chloride (1.1 equiv) dropwise to the solution. Allow the reaction to warm to room temperature and stir for 4 hours.

• Work-up: Quench the reaction with saturated aqueous ammonium (B1175870) chloride solution. Extract the aqueous layer with ethyl acetate (B1210297) (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel (eluent: hexanes/ethyl acetate gradient) to yield the N-pentanoyloxazolidinone.

Protocol 2: Synthesis of (4R,5S)-4-Methyl-3-((2R)-2-methylpentanoyl)-5-phenyl-2-oxazolidinone (Intermediate 2)

• Enolate Formation: Dissolve the N-pentanoyloxazolidinone (1.0 equiv) in anhydrous THF (0.2 M) in a flame-dried round-bottom flask. Cool the solution to -78 °C. Add lithium diisopropylamide (LDA) (1.1 equiv, 2.0 M in THF/heptane/ethylbenzene) dropwise. Stir for 1 hour at -78 °C.

• Alkylation: Add methyl iodide (MeI) (1.5 equiv) dropwise. Stir the reaction mixture at -78 °C for 2 hours, then allow it to warm to -30 °C and stir for an additional 4 hours.

• Work-up: Quench the reaction with saturated aqueous ammonium chloride solution. Extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purification: Purify the crude product by flash column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient) to obtain the alkylated product.

Protocol 3: Synthesis of (2R)-2-Methylpentan-1-ol (Intermediate 3)

• Reaction Setup: Dissolve the alkylated oxazolidinone (1.0 equiv) in anhydrous diethyl ether (0.1 M) in a round-bottom flask.

• Reduction: Cool the solution to 0 °C in an ice bath. Add lithium borohydride (B1222165) (LiBH4) (2.0 equiv) portion-wise. Stir the reaction at 0 °C for 1 hour, then at room temperature for 3 hours.

• Work-up: Carefully quench the reaction by the slow addition of 1 M aqueous NaOH. Stir for 30 minutes. Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate carefully under reduced pressure.

• Purification: Purify the crude alcohol by distillation or flash column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient). The chiral auxiliary can be recovered from the aqueous layer.

Protocol 4: Synthesis of (2R)-2-Methylpentanal (Intermediate 4)

• Reaction Setup: To a stirred suspension of pyridinium (B92312) chlorochromate (PCC) (1.5 equiv) in anhydrous dichloromethane (B109758) (DCM) (0.2 M), add a solution of (2R)-2-methylpentan-1-ol (1.0 equiv) in DCM.

• Oxidation: Stir the reaction mixture at room temperature for 2 hours.

• Work-up: Dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium salts.

• Purification: Concentrate the filtrate carefully under reduced pressure to yield the crude aldehyde, which is often used immediately in the next step without further purification.

Protocol 5: Synthesis of (4R)-4,6-Dimethyl-1-octene (Intermediate 5)

• Ylide Preparation: In a flame-dried flask, suspend methyltriphenylphosphonium (B96628) bromide (1.2 equiv) in anhydrous THF (0.3 M). Cool to 0 °C and add n-BuLi (1.1 equiv, 2.5 M in hexanes) dropwise. Stir at room temperature for 1 hour to form the ylide.

• Wittig Reaction: Cool the ylide solution to -78 °C. Add a solution of (2R)-2-methylpentanal (1.0 equiv) in THF dropwise. Allow the reaction to warm to room temperature and stir overnight.

• Work-up: Quench the reaction with water. Extract with pentane (B18724) (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purification: Purify the crude alkene by flash column chromatography on silica gel (eluent: pentane).

Protocol 6: Synthesis of (2R,4R)-2,4-Dimethyloctane (Final Product)

• Hydrogenation Setup: Dissolve (4R)-4,6-dimethyl-1-octene (1.0 equiv) in ethanol (B145695) or ethyl acetate in a hydrogenation flask. Add palladium on carbon (Pd/C) (10 mol %).

• Hydrogenation: Evacuate the flask and backfill with hydrogen gas (H2) from a balloon. Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature until the reaction is complete (monitored by TLC or GC).

• Work-up: Filter the reaction mixture through a pad of Celite to remove the catalyst, washing with the solvent.

• Purification: Concentrate the filtrate under reduced pressure. The resulting (2R,4R)-2,4-dimethyloctane can be purified by distillation if necessary.

Data Presentation

The following table summarizes the expected yields and stereoselectivities for the key steps in the synthesis of (2R,4R)-2,4-dimethyloctane. These values are representative of typical outcomes for these types of reactions as reported in the literature for similar substrates.

Step	Transformation	Product	Typical Yield (%)	Diastereomeric Ratio (d.r.) / Enantiomeric Excess (e.e.)
1	Acylation	Intermediate 1	90-98	N/A
2	Alkylation	Intermediate 2	85-95	>98:2 d.r.
3	Reductive Cleavage	Intermediate 3	80-90	>98% e.e.
4	Oxidation	Intermediate 4	75-85	>98% e.e.
5	Wittig Reaction	Intermediate 5	70-80	>98% e.e.
6	Hydrogenation	Final Product	95-99	>98% d.r.

Conclusion

The described protocol provides a reliable and stereocontrolled route to the enantiomers of 2,4-dimethyloctane. The use of an Evans' chiral auxiliary is a powerful tool for establishing the initial stereocenter with high fidelity. Subsequent functional group manipulations allow for the construction of the full carbon skeleton and the introduction of the second stereocenter. This methodology is applicable to the synthesis of a wide range of other chiral alkanes and related molecules, making it a valuable strategy for researchers in organic synthesis and drug development.

References

• 1. uwindsor.ca [uwindsor.ca]
• 2. Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 4. york.ac.uk [york.ac.uk]

Preparation of Alkanes via a Two-Step Synthesis: Dehydration of Alcohols and Subsequent Hydrogenation

Application Note

Audience: Researchers, scientists, and drug development professionals.

Introduction

The conversion of alcohols to alkanes is a fundamental transformation in organic synthesis, frequently employed in the construction of hydrocarbon frameworks within complex molecules. A robust and widely utilized two-step method involves the initial dehydration of an alcohol to form an alkene, followed by the catalytic hydrogenation of the alkene to yield the corresponding alkane. This process effectively removes a hydroxyl group and replaces it with a hydrogen atom, providing a reliable method for deoxygenation.

This application note provides detailed protocols and quantitative data for the preparation of alkanes from primary, secondary, and tertiary alcohols. The protocols are designed to be adaptable for a range of substrates, offering guidance on catalyst selection, reaction conditions, and product purification.

Signaling Pathways and Logical Relationships

The overall transformation from an alcohol to an alkane via dehydration and hydrogenation can be visualized as a two-step sequential process. The first step, dehydration, is an elimination reaction, while the second step, hydrogenation, is an addition reaction.

Caption: Overall workflow for alkane synthesis from alcohol.

Data Presentation

Table 1: Experimental Conditions for Alcohol Dehydration

Starting Alcohol	Type	Catalyst	Temperature (°C)	Alkene Product(s)	Yield (%)	Reference
1-Hexanol	Primary	Al₂O₃	350	1-Hexene	High	[1]
1-Octanol	Primary	1.5 wt% Ba/Al₂O₃	400	1-Octene	>90 (selectivity)	[2]
1-Octanol	Primary	Hf(OTf)₄ (0.5 mol%)	180	Octenes	65	[3]
2-Butanol	Secondary	Conc. H₂SO₄	110-120	1-Butene, cis/trans-2-Butene	Mixture	[4]
2-Octanol	Secondary	Anatase (TiO₂)	265	Octenes	88 (conversion)
Cyclohexanol (B46403)	Secondary	85% H₃PO₄	165-170	Cyclohexene (B86901)	~80	[5]
2-Methyl-2-butanol	Tertiary	6M H₂SO₄	40	2-Methyl-2-butene, 2-Methyl-1-butene	45	[6]

Table 2: Experimental Conditions for Alkene Hydrogenation

Alkene Substrate	Catalyst (mol%)	H₂ Pressure	Solvent	Temperature	Time (h)	Alkane Product	Yield (%)	Reference
1-Octadecene (B91540)	SiliaCat Pd(0) (0.02)	1 atm (balloon)	MeOH	Room Temp.	3	Octadecane	97.5	[7]
1-Decene	SiliaCat Pd(0) (0.1)	1 atm (balloon)	MeOH	Room Temp.	0.5	Decane	>95 (conversion)	[7]
Propylene	Raney Ni	5-10 atm	-	50-100 °C	-	Propane	-	[8]
Ethene	Wilkinson's Catalyst	1 atm	-	273 K	-	Ethane	-	[8]
Various Alkenes	Pd/C	1 atm (balloon)	Various	Room Temp.	-	Corresponding Alkanes	High	[9]

Experimental Protocols

Protocol 1: Dehydration of a Secondary Alcohol (Example: Cyclohexanol to Cyclohexene)

This protocol describes the acid-catalyzed dehydration of cyclohexanol to cyclohexene.

Materials:

• Cyclohexanol

• 85% Phosphoric acid (H₃PO₄)

• Anhydrous calcium chloride (CaCl₂)

• Saturated sodium chloride solution

• 10% Sodium carbonate solution

• Round-bottom flask

• Distillation apparatus

• Separatory funnel

• Erlenmeyer flask

• Heating mantle

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask, add 15 mL of cyclohexanol and 5.0 mL of 85% phosphoric acid.[10] Add a few boiling chips.

• Distillation: Assemble a simple distillation apparatus.[10] Heat the flask gently with a heating mantle to a temperature of approximately 165-170°C.[5]

• Product Collection: Collect the distillate, which consists of cyclohexene and water. The distillation should be stopped when the temperature of the distilling vapor rises significantly or when only a small amount of residue remains in the flask.

• Work-up:

  • Transfer the distillate to a separatory funnel.

  • Wash the distillate with an equal volume of 10% sodium carbonate solution to neutralize any residual acid.

  • Separate the organic layer and wash it with a saturated sodium chloride solution to remove the majority of the water.

  • Separate the organic layer and transfer it to a dry Erlenmeyer flask.

• Drying: Add anhydrous calcium chloride to the cyclohexene and swirl until the liquid is clear.

• Final Distillation: Decant the dried cyclohexene into a clean, dry round-bottom flask and perform a final distillation to purify the product. Collect the fraction boiling at approximately 83°C.

• Characterization: The final product can be characterized by infrared (IR) spectroscopy (disappearance of the broad O-H stretch from the alcohol and appearance of a C=C stretch in the alkene) and gas chromatography (GC) to assess purity.

Workflow for Protocol 1:

Caption: Experimental workflow for cyclohexene synthesis.

Protocol 2: Hydrogenation of an Alkene (Example: 1-Octadecene to Octadecane)

This protocol details the catalytic hydrogenation of a long-chain terminal alkene to its corresponding alkane.[7]

Materials:

• 1-Octadecene

• Palladium on carbon (Pd/C, e.g., 10 wt%) or SiliaCat Pd(0)

• Methanol (MeOH) or another suitable solvent (e.g., ethanol, ethyl acetate)

• Hydrogen gas (H₂) balloon or hydrogenation apparatus

• Round-bottom flask or hydrogenation vessel

• Magnetic stirrer

• Filtration apparatus (e.g., Celite pad)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 1-octadecene in a suitable solvent like methanol.

• Catalyst Addition: Carefully add the palladium on carbon catalyst (typically 1-5 mol% of the alkene).

• Hydrogenation:

  • Secure a hydrogen-filled balloon to the flask.

  • Evacuate the flask and backfill with hydrogen gas from the balloon. Repeat this process 2-3 times to ensure an inert atmosphere.

  • Stir the reaction mixture vigorously at room temperature under a positive pressure of hydrogen (from the balloon).

• Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting alkene is consumed.

• Work-up:

  • Once the reaction is complete, carefully vent the excess hydrogen.

  • Filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

  • Wash the filter cake with the reaction solvent.

• Purification: The filtrate can be concentrated under reduced pressure to yield the crude alkane. If necessary, further purification can be achieved by column chromatography or distillation.

• Characterization: The product can be characterized by nuclear magnetic resonance (NMR) spectroscopy (disappearance of olefinic proton signals) and GC-MS to confirm its identity and purity.

Workflow for Protocol 2:

Caption: Experimental workflow for alkene hydrogenation.

Conclusion

The sequential dehydration of alcohols to alkenes followed by catalytic hydrogenation is a versatile and efficient method for the synthesis of alkanes. The choice of catalyst and reaction conditions for the dehydration step is dependent on the structure of the starting alcohol, with tertiary alcohols reacting under the mildest conditions. The subsequent hydrogenation is a general and high-yielding reaction for a wide variety of alkenes. The protocols and data presented herein provide a comprehensive guide for researchers in the successful application of this synthetic strategy.

References

• 1. electronicsandbooks.com [electronicsandbooks.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Catalyst screening for dehydration of primary alcohols from renewable feedstocks under formation of alkenes at energy-saving mild reaction conditions ... - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC01038H [pubs.rsc.org]
• 4. scribd.com [scribd.com]
• 5. youtube.com [youtube.com]
• 6. Alkenes by Acid-catalyzed Dehydration of an Alcohol (Sully) | Emporia State University - Edubirdie [edubirdie.com]
• 7. qualitas1998.net [qualitas1998.net]
• 8. Reaction of hydrogenation of alkenes | MEL Chemistry [melscience.com]
• 9. scribd.com [scribd.com]
• 10. storage-cdn.labflow.com [storage-cdn.labflow.com]

Application Note: High-Throughput Analysis of Hydrocarbon Mixtures by Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the qualitative and quantitative analysis of hydrocarbon mixtures using Gas Chromatography-Mass Spectrometry (GC-MS). The methodologies outlined are applicable to a wide range of hydrocarbon classes, including saturated aliphatic hydrocarbons and polycyclic aromatic hydrocarbons (PAHs), commonly found in environmental samples, petroleum products, and pharmaceutical preparations. This document offers comprehensive procedures for sample preparation, instrument configuration, data acquisition, and quality control to ensure accurate and reproducible results.

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile organic compounds.[1] Its high sensitivity and specificity make it an indispensable tool for the analysis of complex hydrocarbon mixtures.[1][2] In the pharmaceutical and drug development sectors, GC-MS is crucial for identifying and quantifying residual hydrocarbons in active pharmaceutical ingredients (APIs) and finished products, ensuring compliance with safety regulations. Environmental monitoring relies on GC-MS for the detection and quantification of petroleum-based contaminants in soil and water.[3][4] This protocol details a robust GC-MS method for the routine analysis of hydrocarbon mixtures.

Experimental Protocols

Sample Preparation

The choice of sample preparation technique is critical and depends on the sample matrix and the target hydrocarbon class. All samples should be collected in clean glass containers to avoid contamination.[5]

2.1.1. Liquid Samples (e.g., Water, Solvents)

• Liquid-Liquid Extraction (LLE): This technique separates analytes based on their differential solubility in two immiscible liquids.

  • To a 100 mL liquid sample, add 30 mL of a suitable organic solvent (e.g., dichloromethane (B109758) or hexane).

  • Shake the mixture vigorously for 2 minutes in a separatory funnel.

  • Allow the layers to separate.

  • Collect the organic layer containing the hydrocarbons.

  • Repeat the extraction twice with fresh solvent.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Concentrate the extract to 1 mL using a gentle stream of nitrogen.[6]

• Solid-Phase Extraction (SPE): SPE is used to concentrate and purify analytes from a liquid sample.

  • Condition a C18 SPE cartridge with 5 mL of methanol (B129727) followed by 5 mL of deionized water.

  • Pass the 100 mL liquid sample through the cartridge at a flow rate of 5-10 mL/min.

  • Wash the cartridge with 5 mL of a water/methanol mixture (95:5 v/v) to remove interferences.

  • Dry the cartridge under vacuum for 10 minutes.

  • Elute the hydrocarbons with 5 mL of dichloromethane.

  • Concentrate the eluate to 1 mL under a gentle stream of nitrogen.[5][7]

2.1.2. Solid Samples (e.g., Soil, Sediments, Pharmaceutical Powders)

• Soxhlet Extraction:

  • Weigh 10 g of the homogenized solid sample and mix it with an equal amount of anhydrous sodium sulfate.

  • Place the mixture in a Soxhlet thimble.

  • Extract with 150 mL of a hexane/acetone mixture (1:1 v/v) for 8-12 hours.

  • Concentrate the extract to 1 mL using a rotary evaporator followed by nitrogen blowdown.

• Ultrasonic Extraction:

  • To 10 g of the homogenized solid sample in a beaker, add 30 mL of a hexane/acetone mixture (1:1 v/v).

  • Place the beaker in an ultrasonic bath and sonicate for 15 minutes.

  • Decant the solvent into a collection flask.

  • Repeat the extraction twice with fresh solvent.

  • Combine the extracts and concentrate to 1 mL.

2.1.3. Derivatization

For certain polar or less volatile hydrocarbons, derivatization may be necessary to improve their chromatographic behavior.[8][9][10] Silylation is a common technique where active hydrogens in polar functional groups are replaced with a trimethylsilyl (B98337) (TMS) group, increasing volatility.[10][11]

• To the 1 mL concentrated extract, add 100 µL of a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% Trimethylchlorosilane - TMCS).

• Heat the mixture at 60°C for 30 minutes.

• Cool to room temperature before injection.

GC-MS Instrumentation and Parameters

The following parameters can be adapted based on the specific application and available instrumentation.

Table 1: GC-MS Instrument Parameters

Parameter	Saturated Aliphatic Hydrocarbons	Polycyclic Aromatic Hydrocarbons (PAHs)
Gas Chromatograph	Agilent 8890 GC or equivalent	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent	Agilent 5977B MSD or equivalent
Column	HP-5ms (30 m x 0.25 mm ID, 0.25 µm film) or equivalent non-polar column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film) or equivalent[12]
Injector	Split/Splitless	Splitless[12]
Injector Temperature	280°C	300°C[12]
Injection Volume	1 µL	1 µL
Carrier Gas	Helium, constant flow at 1.0 mL/min	Helium, constant flow at 1.2 mL/min[1]
Oven Program	50°C (hold 2 min), ramp to 300°C at 15°C/min, hold 10 min	60°C (hold 1 min), ramp to 210°C at 40°C/min, then to 310°C at 8°C/min, hold 9 min[13]
Transfer Line Temp.	280°C	280°C[13]
Ion Source Temp.	230°C	280°C[13]
Ionization Mode	Electron Ionization (EI) at 70 eV	Electron Ionization (EI) at 70 eV[12]
Acquisition Mode	Full Scan (m/z 40-550) or Selected Ion Monitoring (SIM)	Selected Ion Monitoring (SIM)[12]

Data Analysis and Presentation

Qualitative Analysis

Compound identification is performed by comparing the retention times and mass spectra of the peaks in the sample chromatogram with those of known standards or by searching a mass spectral library (e.g., NIST).

Quantitative Analysis

Quantification is achieved using the internal standard method. A known concentration of an internal standard is added to all samples, calibration standards, and blanks. The response of the analyte is normalized to the response of the internal standard.

Table 2: Common Internal Standards for Hydrocarbon Analysis

Internal Standard	Application
Deuterated Analogs
Naphthalene-d8	PAHs[12]
Acenaphthene-d10	PAHs[1]
Phenanthrene-d10	PAHs[1][12]
Chrysene-d12	PAHs[1][12]
Perylene-d12	PAHs[12]
Other Compounds
1-Bromo-2-nitrobenzene	General purpose
2-Fluorobiphenyl	General purpose
Terphenyl-d14	General purpose

Table 3: Example Quantifier and Qualifier Ions for SIM Analysis of PAHs

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Naphthalene	128	129	127
Acenaphthylene	152	151	153
Acenaphthene	154	153	152
Fluorene	166	165	167
Phenanthrene	178	179	176
Anthracene	178	179	176
Fluoranthene	202	203	200
Pyrene	202	203	200
Benz[a]anthracene	228	229	226
Chrysene	228	229	226
Benzo[b]fluoranthene	252	253	250
Benzo[k]fluoranthene	252	253	250
Benzo[a]pyrene	252	253	250
Indeno[1,2,3-cd]pyrene	276	277	274
Dibenz[a,h]anthracene	278	279	276
Benzo[ghi]perylene	276	277	274

Note: The selection of quantifier and qualifier ions should be based on the mass spectrum of the specific compound, with the most abundant and unique ion typically chosen as the quantifier.[14]

Quality Control

To ensure the reliability of the results, a rigorous quality control protocol must be followed.

Table 4: Quality Control Parameters and Acceptance Criteria

QC Parameter	Frequency	Acceptance Criteria
Method Blank	One per batch of 20 samples	Below reporting limit
Laboratory Control Sample (LCS)	One per batch of 20 samples	Recovery within 70-130%
Matrix Spike/Matrix Spike Duplicate (MS/MSD)	One pair per batch of 20 samples	Recovery within 70-130%; RPD ≤ 20%
Internal Standard Response	Every sample	Area within 50-150% of the average of the calibration standards
Calibration Verification	Every 12 hours	% Difference ≤ 15%
Instrument Tune Check	Daily	Meets manufacturer's specifications

Visualizations

Figure 1. GC-MS experimental workflow for hydrocarbon analysis.

Figure 2. Logical flow of data analysis for hydrocarbon mixtures.

Conclusion

The GC-MS protocol described in this application note provides a reliable and robust method for the analysis of hydrocarbon mixtures in various matrices. Adherence to the detailed sample preparation, instrument parameters, and quality control procedures will ensure high-quality data suitable for regulatory submission and research purposes. The versatility of the method allows for its adaptation to a wide range of specific hydrocarbon analysis needs.

References

• 1. Optimized Polycyclic Aromatic Hydrocarbon (PAH) Analysis by GC-MS [restek.com]
• 2. hill-labs.co.nz [hill-labs.co.nz]
• 3. omicsonline.org [omicsonline.org]
• 4. environment.govt.nz [environment.govt.nz]
• 5. mass.gov [mass.gov]
• 6. hpst.cz [hpst.cz]
• 7. Green Approaches to Sample Preparation Based on Extraction Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. diverdi.colostate.edu [diverdi.colostate.edu]
• 10. youtube.com [youtube.com]
• 11. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 12. tdi-bi.com [tdi-bi.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. researchgate.net [researchgate.net]

2,4-Dimethyloctane: A Potential Precursor in Advanced Organic Synthesis

Application Notes & Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dimethyloctane, a branched alkane with the chemical formula C10H22, is a chiral molecule possessing a stereocenter at the C4 position.[1] While traditionally utilized as a solvent, a component in gasoline formulations, and a reference material in gas chromatography, its potential as a versatile precursor in organic synthesis remains an area of nascent exploration.[1] The structural complexity and inherent chirality of 2,4-dimethyloctane make it an intriguing starting material for the synthesis of novel bioactive molecules, fine chemicals, and chiral building blocks.

These application notes provide a comprehensive overview of the prospective applications of 2,4-dimethyloctane in organic synthesis. The protocols detailed below are based on established methodologies for alkane functionalization and are adapted for 2,4-dimethyloctane, offering a foundational framework for its synthetic utility.

Properties and Characteristics

A thorough understanding of the physicochemical properties of 2,4-dimethyloctane is essential for its application in synthesis.

Property	Value
Molecular Formula	C10H22
Molecular Weight	142.28 g/mol
CAS Number	4032-94-4
Boiling Point	157-159 °C
Density	0.73 g/mL at 25 °C
Chirality	Chiral at C4 position

Synthetic Applications: Functionalization of 2,4-Dimethyloctane

The synthetic utility of 2,4-dimethyloctane is unlocked through the introduction of functional groups onto its hydrocarbon backbone. The presence of tertiary hydrogens at the C2 and C4 positions provides sites for selective functionalization.

Halogenation: Gateway to Further Transformations

Free radical halogenation is a classical method for the functionalization of alkanes. The reaction with bromine or chlorine under UV irradiation can introduce a halogen atom, which can then be displaced or used in coupling reactions. Due to the higher stability of the tertiary radical, halogenation is expected to occur preferentially at the C2 or C4 positions.

Logical Workflow for Halogenation and Subsequent Reactions

Caption: Halogenation of 2,4-dimethyloctane to form haloalkanes, which are versatile synthetic intermediates.

Experimental Protocol: Free Radical Bromination of 2,4-Dimethyloctane

Objective: To synthesize a mixture of brominated 2,4-dimethyloctane isomers.

Materials:

• 2,4-Dimethyloctane (1.0 eq)

• N-Bromosuccinimide (NBS) (1.1 eq)

• AIBN (azobisisobutyronitrile) (0.05 eq)

• Carbon tetrachloride (CCl4), anhydrous

• UV lamp (254 nm)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a nitrogen inlet, dissolve 2,4-dimethyloctane and NBS in anhydrous CCl4.

• Add AIBN to the solution.

• Irradiate the mixture with a UV lamp while stirring at reflux (approx. 77°C) for 4-6 hours.

• Monitor the reaction progress by GC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the solid succinimide (B58015) byproduct.

• Wash the filtrate with saturated sodium thiosulfate (B1220275) solution to remove any remaining bromine, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting oil by fractional distillation or column chromatography to separate the regioisomers.

Expected Data (Hypothetical):

Product	Regioisomeric Ratio (approx.)	Yield (%)
2-Bromo-2,4-dimethyloctane	45	70-80
4-Bromo-2,4-dimethyloctane	55

Note: The regioselectivity is based on the relative stability of the tertiary radicals. Actual ratios may vary.

Oxidation: Introduction of Oxygen-Containing Functional Groups

Direct oxidation of alkanes to introduce hydroxyl groups is a challenging but valuable transformation. Reagents such as dimethyldioxirane (B1199080) or certain metalloporphyrin catalysts can achieve this. The tertiary C-H bonds at C2 and C4 are the most likely sites of oxidation.

Experimental Workflow for Oxidation

References

• 1. Buy 2,4-Dimethyloctane | 4032-94-4 [smolecule.com]

Application Note: Separation of 2,4-Dimethyloctane Diastereomers by Chiral Gas Chromatography

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a methodology for the separation of 2,4-dimethyloctane diastereomers using chiral gas chromatography (GC). 2,4-Dimethyloctane possesses two chiral centers (C2 and C4), giving rise to two pairs of enantiomers, which are diastereomeric to each other: (2R, 4R)/(2S, 4S) and (2R, 4S)/(2S, 4R). The separation of these stereoisomers is critical for stereoselective synthesis, analysis of biological activity, and for ensuring the stereochemical purity of pharmaceutical compounds. This protocol leverages a cyclodextrin-based chiral stationary phase to achieve baseline separation of the diastereomeric pairs.

Introduction

Branched-chain alkanes such as 2,4-dimethyloctane are components of interest in various fields, including geochemistry and the synthesis of fine chemicals. Due to the presence of multiple stereocenters, these molecules can exist as various stereoisomers. Diastereomers have different physical and chemical properties, which allows for their separation using chromatographic techniques.[1] However, due to the subtle structural differences and lack of functional groups in alkanes, their separation can be challenging.

Chiral gas chromatography, particularly with cyclodextrin-based stationary phases, has proven to be a powerful technique for the enantioselective and diastereoselective analysis of volatile chiral hydrocarbons.[2] The underlying principle of separation relies on the formation of transient diastereomeric complexes between the analyte stereoisomers and the chiral selector of the stationary phase.[3] The different stabilities of these complexes lead to differential retention times, enabling their separation. This application note provides a detailed protocol for the separation of 2,4-dimethyloctane diastereomers, adapted from established methods for structurally similar branched alkanes like 3,6-dimethyloctane.

Experimental Protocol

This protocol outlines the necessary steps for the preparation of the sample and the operation of the gas chromatograph for the successful separation of 2,4-dimethyloctane diastereomers.

1. Sample Preparation

• Dissolve the 2,4-dimethyloctane diastereomeric mixture in a high-purity volatile solvent (e.g., pentane (B18724) or hexane) to a final concentration of approximately 1 mg/mL.

• Ensure the solvent is free from any impurities that may co-elute with the analytes.

• Filter the sample through a 0.22 µm syringe filter to remove any particulate matter before injection.

2. Gas Chromatography (GC) Conditions

The following table summarizes the recommended GC parameters for the separation of 2,4-dimethyloctane diastereomers.

Parameter	Value
Gas Chromatograph	Agilent 8890 GC System or equivalent
Column	Rt-βDEXse (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent cyclodextrin-based chiral column
Carrier Gas	Helium or Hydrogen
Inlet Mode	Split (Split ratio 50:1)
Inlet Temperature	250°C
Injection Volume	1 µL
Oven Temperature Program	Initial temperature: 40°C, hold for 2 min
Ramp 1: 2°C/min to 100°C
Ramp 2: 5°C/min to 150°C, hold for 5 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	280°C
Data Acquisition Rate	50 Hz

Logical Workflow for Diastereomer Separation

The following diagram illustrates the logical workflow for the chiral GC separation of 2,4-dimethyloctane diastereomers.

References

• 1. Separation of alkanes and aromatic compounds by packed column gas chromatography using functionalized multi-walled carbon nanotubes as stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. azom.com [azom.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Grignard Reactions for Tertiary Alcohols

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the synthesis of tertiary alcohols via Grignard reactions.

Troubleshooting Guide

This guide addresses common issues encountered during the Grignard synthesis of tertiary alcohols, offering potential causes and solutions in a question-and-answer format.

Q1: My Grignard reaction is not initiating. What are the common causes and how can I start it?

A1: Failure to initiate is a frequent problem. Here are the likely causes and their solutions:

• Inactive Magnesium Surface: The surface of magnesium turnings can have a passivating layer of magnesium oxide.

  • Solution: Gently crush the magnesium turnings with a glass rod (without solvent) to expose a fresh surface. A small crystal of iodine can be added to the ether before the alkyl halide; the disappearance of the brown color indicates activation. A few drops of 1,2-dibromoethane (B42909) can also be used as an activator.[1][2]

• Wet Glassware or Solvents: Grignard reagents are extremely sensitive to moisture.

  • Solution: Ensure all glassware is rigorously flame-dried or oven-dried immediately before use. Use anhydrous solvents, and handle all reagents under an inert atmosphere (e.g., nitrogen or argon).[3]

• Alkyl Halide Reactivity: The reactivity of alkyl halides follows the trend I > Br > Cl.

  • Solution: If using an alkyl chloride, initiation might be more sluggish. Consider switching to the corresponding bromide or iodide if possible.

Q2: The yield of my tertiary alcohol is consistently low. What are the main side reactions and how can I minimize them?

A2: Low yields are often due to side reactions that consume the Grignard reagent or the ketone starting material. The primary side reactions are:

• Enolization of the Ketone: The Grignard reagent can act as a base and deprotonate the α-carbon of the ketone, forming an enolate. This is more common with sterically hindered ketones and bulky Grignard reagents.

  • Solution: Add the ketone or ester solution slowly to the Grignard reagent at a low temperature (0 °C to -78 °C) to favor nucleophilic addition over enolization. The use of cerium(III) chloride (CeCl₃) as an additive can enhance the nucleophilicity of the Grignard reagent and suppress enolization.[4]

• Reduction of the Ketone: If the Grignard reagent has a β-hydrogen, it can reduce the ketone to a secondary alcohol via a six-membered ring transition state.

  • Solution: Use a Grignard reagent without β-hydrogens (e.g., methylmagnesium bromide or phenylmagnesium bromide) if the synthesis allows. Running the reaction at a lower temperature can also minimize reduction.

• Wurtz Coupling: The Grignard reagent can react with the unreacted alkyl halide to form a homocoupled product (R-R).

  • Solution: Add the alkyl halide slowly to the magnesium turnings to maintain a low concentration of the alkyl halide in the reaction mixture. This minimizes the chance of it reacting with the newly formed Grignard reagent.

Q3: I am observing a significant amount of biphenyl (B1667301) as a byproduct in my synthesis of triphenylmethanol (B194598). How can I reduce its formation?

A3: Biphenyl formation is a common side reaction when preparing phenylmagnesium bromide. It arises from the coupling of phenyl radicals or the reaction of phenylmagnesium bromide with unreacted bromobenzene (B47551).

• Solution: To minimize biphenyl formation, add the bromobenzene solution dropwise to the magnesium turnings to ensure a low concentration of bromobenzene throughout the reaction. Maintaining a gentle reflux during the Grignard reagent formation is also crucial.[3][5]

Q4: During the work-up, a thick white precipitate forms, making extraction difficult. What is it and how can I deal with it?

A4: The white precipitate consists of magnesium salts, such as magnesium hydroxide (B78521) and magnesium halides.

• Solution: The standard procedure is to quench the reaction by slowly adding the reaction mixture to an ice-cold saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).[6][7] This is a mild acidic quench that protonates the alkoxide and dissolves the magnesium salts. If a precipitate persists, a small amount of dilute acid (e.g., 1M HCl) can be added dropwise until the solid dissolves. However, strong acids should be used with caution as they can promote dehydration of the tertiary alcohol product.[6]

Q5: My tertiary alcohol product seems to have dehydrated to an alkene during work-up. How can I prevent this?

A5: Tertiary alcohols are prone to acid-catalyzed dehydration, especially if they can form a stable carbocation.

• Solution: Avoid using strong acids (like concentrated HCl or H₂SO₄) and high temperatures during the work-up. A cold, saturated aqueous solution of ammonium chloride is the preferred quenching agent for acid-sensitive tertiary alcohols as it is acidic enough to protonate the alkoxide but generally not strong enough to cause dehydration.[6][7][8]

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to use anhydrous solvents and dry glassware for Grignard reactions?

A1: Grignard reagents are potent nucleophiles and strong bases. They react readily with protic compounds like water. This reaction quenches the Grignard reagent, converting it into an alkane and reducing the amount available for the desired reaction with the carbonyl compound, thus lowering the yield of the tertiary alcohol.[3]

Q2: Should I use diethyl ether or tetrahydrofuran (B95107) (THF) as the solvent?

A2: Both diethyl ether and THF are suitable solvents for Grignard reactions as they are aprotic and can solvate the Grignard reagent. THF is more polar and has a higher boiling point (66 °C) than diethyl ether (34.6 °C), which can be advantageous for less reactive alkyl halides that require heating to initiate the reaction. The higher solvating power of THF can also lead to more reactive "ate" complexes, potentially increasing the reaction rate.[9][10][11]

Q3: Do I need to determine the concentration of my Grignard reagent before use?

A3: Yes, it is highly recommended. The concentration of commercially available Grignard reagents can vary, and home-made reagents will have an unknown concentration. Titrating the Grignard reagent allows for accurate stoichiometry in your reaction, preventing the use of a large excess of the reagent (which can lead to more side products) or an insufficient amount (resulting in low yield). A common method is titration with a solution of iodine in THF.[12][13][14]

Q4: How many equivalents of Grignard reagent should I use when starting from an ester?

A4: When synthesizing a tertiary alcohol from an ester, at least two equivalents of the Grignard reagent are required. The first equivalent adds to the ester to form a ketone intermediate. This ketone is more reactive than the starting ester and immediately reacts with a second equivalent of the Grignard reagent to form the tertiary alcohol.[15][16][17][18] Using only one equivalent will result in a mixture of starting material, ketone, and tertiary alcohol.[15]

Q5: What is the role of cerium(III) chloride (CeCl₃) in Grignard reactions?

A5: Anhydrous cerium(III) chloride is used as an additive to improve the selectivity of Grignard additions to ketones, especially those prone to enolization. The in-situ formation of an organocerium reagent is thought to be more nucleophilic and less basic than the parent Grignard reagent, thus favoring the desired 1,2-addition to the carbonyl group over deprotonation (enolization).[4][19][20]

Data Presentation

Table 1: Effect of Quenching Agent on the Yield of Tertiary Alcohols

Quenching Agent	Product	Observation	Potential Yield Impact
Saturated aqueous NH₄Cl solution (cold)	Tertiary Alcohol	Mildly acidic quench, dissolves magnesium salts.[6][7]	Generally high yield, minimizes dehydration.[6]
Dilute HCl or H₂SO₄ (cold)	Tertiary Alcohol	Stronger acid, effectively dissolves magnesium salts.	High yield if the alcohol is not prone to dehydration.
Concentrated HCl or H₂SO₄ (especially if warm)	Alkene (dehydration product)	Highly acidic conditions can lead to the elimination of water from the tertiary alcohol.[6][8]	Significant decrease in the yield of the desired alcohol.

Table 2: General Effect of Temperature on Grignard Reaction with Ketones

Temperature Range	Primary Outcome	Rationale
Low (-78 °C to 0 °C)	Favors Nucleophilic Addition	The activation energy for nucleophilic addition is generally lower than that for enolization.[21]
Room Temperature to Reflux	Increased Rate of Side Reactions (Enolization, Reduction)	Higher temperatures provide more energy to overcome the activation barrier for side reactions.[21]

Experimental Protocols

Protocol 1: Synthesis of 2-Phenyl-2-propanol (B165765)

This protocol describes the synthesis of 2-phenyl-2-propanol from bromobenzene and acetone (B3395972).

Materials:

• Magnesium turnings (2.43 g, 0.1 mol)

• Anhydrous diethyl ether (100 mL)

• Bromobenzene (15.7 g, 0.1 mol)

• Anhydrous acetone (5.81 g, 0.1 mol)

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

Procedure:

• Preparation of Phenylmagnesium Bromide:

  • Place the magnesium turnings in a flame-dried 250 mL three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer.

  • Add 20 mL of anhydrous diethyl ether to the flask.

  • Prepare a solution of bromobenzene in 40 mL of anhydrous diethyl ether in the dropping funnel.

  • Add about 5 mL of the bromobenzene solution to the magnesium. The reaction should start within a few minutes, indicated by bubbling and a cloudy appearance. If not, gently warm the flask or add a small crystal of iodine.

  • Once initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the mixture at room temperature for 30 minutes.[22]

• Reaction with Acetone:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Prepare a solution of acetone in 20 mL of anhydrous diethyl ether in the dropping funnel.

  • Add the acetone solution dropwise to the stirred Grignard reagent. A white precipitate will form.

  • After the addition is complete, remove the ice bath and stir the mixture at room temperature for 30 minutes.[22]

• Work-up and Purification:

  • Carefully pour the reaction mixture into a beaker containing about 100 g of crushed ice and 100 mL of cold, saturated aqueous ammonium chloride solution. Stir until the precipitate dissolves.

  • Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with two 30 mL portions of diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the diethyl ether by rotary evaporation to obtain the crude 2-phenyl-2-propanol. The product can be further purified by distillation or recrystallization.[22]

Protocol 2: Synthesis of Triphenylmethanol

This protocol describes the synthesis of triphenylmethanol from bromobenzene and benzophenone (B1666685).

Materials:

• Magnesium turnings (0.15 g)

• Anhydrous diethyl ether (approx. 5 mL)

• Bromobenzene (0.70 g)

• Benzophenone (0.7 g)

• 3M HCl solution

• Saturated NaCl solution

• Calcium chloride pellets

Procedure:

• Preparation of Phenylmagnesium Bromide:

  • In a dry test tube, add the magnesium turnings.

  • In a separate test tube, dissolve the bromobenzene in 2.0 mL of anhydrous diethyl ether.

  • Add a small amount of the bromobenzene solution to the magnesium to cover the turnings.

  • Initiate the reaction by gently crushing the magnesium turnings with a glass stirring rod until bubbling is observed.

  • Slowly add the remaining bromobenzene solution to maintain a gentle reaction.[23]

• Reaction with Benzophenone:

  • In another test tube, dissolve the benzophenone in 2.0 mL of anhydrous diethyl ether.

  • Once the Grignard reagent formation has subsided, slowly add the benzophenone solution to the Grignard reagent.[23]

• Work-up and Purification:

  • After the reaction is complete, carefully add 3M HCl dropwise to the reaction mixture until the solid dissolves.

  • Add approximately 4 mL of saturated NaCl solution and shake vigorously.

  • Separate the ether layer and dry it with calcium chloride pellets.

  • Transfer the dried ether solution to a clean flask and evaporate the solvent to obtain crude triphenylmethanol, which can be recrystallized from ligroin or a similar solvent.[23]

Protocol 3: Titration of Grignard Reagent with Iodine

This protocol determines the concentration of a Grignard reagent.

Materials:

• Iodine (I₂)

• Anhydrous THF

• Lithium chloride (LiCl) (optional, to keep magnesium salts in solution)[14]

• Grignard reagent solution

Procedure:

• Accurately weigh about 100 mg of iodine into a flame-dried vial equipped with a stir bar.

• Add 1 mL of anhydrous THF (and optionally, make it a 0.5 M solution of LiCl in THF).

• Cool the dark brown iodine solution to 0 °C in an ice bath.

• Slowly add the Grignard reagent solution dropwise via a syringe while stirring vigorously.

• The endpoint is reached when the brown/yellow color disappears, and the solution becomes colorless.

• Record the volume of the Grignard reagent added.[12][13]

Calculation:

Molarity (M) = (moles of I₂) / (Volume of Grignard solution in L)

The stoichiometry of the reaction between the Grignard reagent and iodine is 1:1.

Visualizations

Caption: Experimental workflow for the synthesis of tertiary alcohols via Grignard reaction.

Caption: Troubleshooting flowchart for low yield in Grignard synthesis of tertiary alcohols.

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. reddit.com [reddit.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. amherst.edu [amherst.edu]
• 6. brainly.com [brainly.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. Solved Why was a solution of NH4Cl (a weak acid) used in the | Chegg.com [chegg.com]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. reddit.com [reddit.com]
• 11. quora.com [quora.com]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. chemtips.wordpress.com [chemtips.wordpress.com]
• 14. researchgate.net [researchgate.net]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. Grignard Reaction [organic-chemistry.org]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. masterorganicchemistry.com [masterorganicchemistry.com]
• 19. Sequential O-Nitrosoaldol and Grignard Addition Process: A New Enantio- and Diastereoselective Entry to Chiral 1,2-Diols - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. benchchem.com [benchchem.com]
• 22. benchchem.com [benchchem.com]
• 23. studylib.net [studylib.net]

Technical Support Center: Synthesis of 2,4-Dimethyloctane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2,4-dimethyloctane.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 2,4-dimethyloctane?

A1: Common laboratory methods for the synthesis of 2,4-dimethyloctane and other branched alkanes include:

• Grignard Synthesis: This is a widely used method that involves the reaction of a Grignard reagent with a ketone, followed by dehydration and hydrogenation. For 2,4-dimethyloctane, a typical route is the reaction of hexylmagnesium chloride with 4-methyl-2-pentanone (B128772) to form the tertiary alcohol 2,4-dimethyl-4-octanol (B14675226), which is then dehydrated to a mixture of alkenes and subsequently hydrogenated to the desired alkane.

• Wurtz Coupling: This method involves the reaction of two alkyl halides with sodium metal.[1][2] However, it is generally not preferred for the synthesis of unsymmetrical alkanes like 2,4-dimethyloctane due to the formation of multiple products, and it is prone to side reactions, especially with secondary alkyl halides.[1][3]

• Friedel-Crafts Alkylation: This reaction involves the alkylation of an aromatic or aliphatic compound. However, it is susceptible to carbocation rearrangements, which can lead to a mixture of isomers, and polyalkylation.[4][5][6]

Q2: Which synthesis method is recommended for obtaining a high purity of 2,4-dimethyloctane?

A2: The Grignard synthesis route is generally recommended as it offers better control over the carbon skeleton and can lead to a higher purity of the final product compared to Wurtz coupling or Friedel-Crafts alkylation, which are more prone to side reactions that are difficult to control and separate.

Troubleshooting Guides

Grignard Synthesis Route

This route typically involves three main stages: 1) Grignard reaction to form a tertiary alcohol, 2) Dehydration of the alcohol to form an alkene, and 3) Hydrogenation of the alkene to the final alkane.

Issue 1: Low yield of the tertiary alcohol (2,4-dimethyl-4-octanol) in the Grignard reaction.

Potential Cause	Troubleshooting Suggestion
Presence of moisture or protic solvents	Grignard reagents are highly reactive towards protic sources (e.g., water, alcohols). Ensure all glassware is oven-dried, and use anhydrous solvents. The reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon).
Formation of Wurtz-type coupling byproducts	This can occur if the alkyl halide used to prepare the Grignard reagent couples with the Grignard reagent itself. Add the alkyl halide slowly to the magnesium turnings during the Grignard reagent formation.
Enolization of the ketone	The Grignard reagent can act as a base and deprotonate the α-carbon of the ketone, leading to the formation of an enolate and recovery of the starting ketone upon workup. Use a less sterically hindered Grignard reagent if possible, and maintain a low reaction temperature.
Reduction of the ketone	The Grignard reagent can reduce the ketone to a secondary alcohol. This is more common with bulky Grignard reagents. Using a less bulky Grignard reagent can minimize this side reaction.

Quantitative Data from a Representative Grignard Synthesis:

Product	Molar Mass ( g/mol )	Yield (%)	Notes
2,4-Dimethyloctane	142.28	75	Desired product.
2,4-Dimethyl-1-octene	140.27	10	Incomplete hydrogenation or side product from dehydration.
2,4-Dimethyl-2-octene	140.27	5	Incomplete hydrogenation or side product from dehydration.
Dodecane	170.34	5	Wurtz-type coupling byproduct (from hexylmagnesium chloride).
4-Methyl-2-pentanone	100.16	3	Unreacted starting material due to enolization.
2,4-Dimethyl-4-octanol	158.28	2	Incomplete dehydration.

Issue 2: Formation of multiple alkene isomers during dehydration of 2,4-dimethyl-4-octanol.

Potential Cause	Troubleshooting Suggestion
Non-selective dehydration conditions	The dehydration of tertiary alcohols typically follows Zaitsev's rule, favoring the formation of the more substituted alkene. However, a mixture of isomers is common. To favor the formation of a specific isomer, consider using milder dehydration conditions or a more selective catalyst.
Carbocation rearrangement	Although less common with tertiary alcohols, under harsh acidic conditions, carbocation rearrangements can occur, leading to unexpected alkene isomers. Use milder acids (e.g., oxalic acid) or catalytic amounts of a strong acid.

Issue 3: Incomplete hydrogenation of the alkene mixture.

Potential Cause	Troubleshooting Suggestion
Inactive catalyst	Ensure the catalyst (e.g., Pd/C, PtO₂) is fresh and active. Handle the catalyst under an inert atmosphere to prevent deactivation.
Insufficient hydrogen pressure or reaction time	Increase the hydrogen pressure or prolong the reaction time. Monitor the reaction progress by techniques like TLC or GC to ensure completion.
Catalyst poisoning	Impurities from previous steps (e.g., sulfur-containing compounds) can poison the catalyst. Purify the alkene intermediate before hydrogenation.

Experimental Protocols

Synthesis of 2,4-Dimethyloctane via the Grignard Route

Step 1: Preparation of Hexylmagnesium Chloride (Grignard Reagent)

• Assemble a dry, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Place magnesium turnings (1.2 equivalents) in the flask and flame-dry the apparatus under a stream of nitrogen.

• Add anhydrous diethyl ether to the flask.

• Add a solution of 1-chlorohexane (B165106) (1.0 equivalent) in anhydrous diethyl ether dropwise from the dropping funnel to initiate the reaction. A small crystal of iodine can be added to activate the magnesium if the reaction does not start.

• Once the reaction is initiated, add the remaining 1-chlorohexane solution at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

Step 2: Reaction of Hexylmagnesium Chloride with 4-Methyl-2-pentanone

• Cool the Grignard reagent solution to 0 °C in an ice bath.

• Add a solution of 4-methyl-2-pentanone (0.9 equivalents) in anhydrous diethyl ether dropwise from the dropping funnel.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude 2,4-dimethyl-4-octanol.

Step 3: Dehydration of 2,4-Dimethyl-4-octanol

• Place the crude 2,4-dimethyl-4-octanol in a round-bottom flask with a catalytic amount of a strong acid (e.g., sulfuric acid) or a milder dehydrating agent (e.g., iodine).

• Heat the mixture and distill the resulting alkene mixture.

• Wash the distillate with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous calcium chloride and distill to obtain the purified mixture of 2,4-dimethyloctenes.

Step 4: Hydrogenation of 2,4-Dimethyloctenes

• Dissolve the alkene mixture in a suitable solvent such as ethanol (B145695) or ethyl acetate.

• Add a catalytic amount of 10% Palladium on carbon (Pd/C).

• Place the reaction mixture in a hydrogenation apparatus and subject it to a hydrogen atmosphere (typically 1-4 atm).

• Stir the reaction mixture vigorously until the uptake of hydrogen ceases.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Remove the solvent under reduced pressure and distill the residue to obtain pure 2,4-dimethyloctane.

Visualizations

References

• 1. jk-sci.com [jk-sci.com]
• 2. Wurtz Reaction - GeeksforGeeks [geeksforgeeks.org]
• 3. quora.com [quora.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Friedel-Crafts Alkylation - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Purification of Branched Alkanes

This technical support center is designed for researchers, scientists, and drug development professionals, providing troubleshooting guides and frequently asked questions (FAQs) for the purification of branched alkanes.

Frequently Asked Questions (FAQs)

Q1: Why is the purification of branched alkanes, particularly isomers, so challenging?

A1: The separation of branched alkane isomers is difficult due to their very similar physicochemical properties. Isomers have the same molecular formula and often have very close boiling points, making conventional distillation challenging. Additionally, their similar polarities and molecular sizes complicate chromatographic separations.[1]

Q2: What are the primary techniques for purifying branched alkanes?

A2: The most common and effective techniques for the purification of branched alkanes are:

• Fractional Distillation: Exploits small differences in boiling points.[2][3]

• Preparative Gas Chromatography (pGC): Separates compounds based on their differential partitioning between a stationary phase and a mobile gas phase.[4]

• Adductive Crystallization: Utilizes an adduct-forming agent, such as urea (B33335), to selectively crystallize linear or less-branched alkanes, leaving the more branched isomers in the solution.[5][6][7]

Q3: How does branching affect the boiling point of an alkane?

A3: Generally, for alkanes with the same number of carbon atoms (isomers), increased branching leads to a lower boiling point. This is because branching reduces the surface area of the molecule, which in turn weakens the van der Waals forces between molecules. Less energy is then required to overcome these intermolecular forces, resulting in a lower boiling point.[8]

Q4: How can I assess the purity of my purified branched alkane sample?

A4: Purity can be assessed using several analytical techniques:

• Gas Chromatography with Flame Ionization Detection (GC-FID): This is a highly effective method for determining the purity of volatile compounds like alkanes. The area of the peaks in the chromatogram corresponds to the relative amount of each component.[8][9]

• Melting Point Analysis: Pure crystalline solids have a sharp melting point. Impurities will typically cause the melting point to be lower and broader.[10]

• Spectroscopic Methods (e.g., NMR, IR): These can confirm the identity of the purified compound and detect the presence of impurities with different chemical structures.

Troubleshooting Guides

Fractional Distillation

Issue 1: Poor separation of isomers with close boiling points.

• Possible Cause: Insufficient column efficiency.

• Troubleshooting Steps:

  • Increase Column Length/Packing: Use a longer fractionating column or one with a more efficient packing material (e.g., structured packing) to increase the number of theoretical plates.[2]

  • Optimize Reflux Ratio: Increase the reflux ratio. This means returning a larger proportion of the condensate to the column, which enhances the number of vaporization-condensation cycles and improves separation.[3]

  • Slow Distillation Rate: Reduce the heating rate to ensure that the vapor and liquid phases are in equilibrium at each stage of the column.[2]

Issue 2: Temperature fluctuations at the distillation head.

• Possible Cause: Uneven heating or bumping of the liquid.

• Troubleshooting Steps:

  • Ensure Uniform Heating: Use a heating mantle with a stirrer to ensure the liquid is heated evenly.

  • Use Boiling Chips: Add fresh boiling chips to the distillation flask before heating to promote smooth boiling.

  • Check for Drafts: Insulate the distillation column with glass wool or aluminum foil to prevent heat loss and temperature fluctuations due to air drafts.[2]

Issue 3: Column flooding (liquid backup in the column).

• Possible Cause: Excessive boil-up rate.

• Troubleshooting Steps:

  • Reduce Heat Input: Lower the setting on the heating mantle to decrease the rate of vaporization.

  • Check for Obstructions: Ensure the packing in the column is not too dense, which could impede vapor flow.

Preparative Gas Chromatography (pGC)

Issue 1: Peak tailing, especially for later-eluting compounds.

• Possible Cause: Active sites in the injection port or on the column, or a poor column cut.

• Troubleshooting Steps:

  • Deactivate the Inlet: Clean or replace the injector liner and septum. Use a deactivated liner.

  • Trim the Column: Cut the first few centimeters off the front of the column to remove any accumulated non-volatile residues or active sites. Ensure the cut is clean and perpendicular.

  • Check for Leaks: Ensure all fittings are tight and there are no leaks in the system.

Issue 2: Poor resolution between branched alkane isomers.

• Possible Cause: Sub-optimal column, temperature program, or carrier gas flow rate.

• Troubleshooting Steps:

  • Column Selection: Use a column with a stationary phase that provides good selectivity for hydrocarbons, such as a non-polar or slightly polar phase. A longer column or a column with a smaller internal diameter can also increase efficiency.[11]

  • Optimize Temperature Program: Start with a lower initial oven temperature and use a slower temperature ramp rate to improve the separation of early-eluting, volatile isomers.[11][12]

  • Adjust Carrier Gas Flow: Operate the carrier gas (Helium or Hydrogen) at its optimal linear velocity to maximize column efficiency.

Issue 3: Sample overload leading to broad, distorted peaks.

• Possible Cause: Injecting too much sample.

• Troubleshooting Steps:

  • Reduce Injection Volume: Decrease the amount of sample injected onto the column.

  • Use a Higher Split Ratio: If using a split injection, increase the split ratio to reduce the amount of sample entering the column.

  • Dilute the Sample: Prepare a more dilute sample for injection.

Adductive Crystallization with Urea

Issue 1: Low yield of the urea-alkane adduct.

• Possible Cause: Sub-optimal solvent, incorrect urea-to-alkane ratio, or inappropriate temperature.

• Troubleshooting Steps:

  • Solvent Selection: Ensure the chosen solvent (e.g., methanol) effectively dissolves urea at a higher temperature but allows for adduct precipitation upon cooling.

  • Optimize Urea Concentration: Use a saturated solution of urea to drive the equilibrium towards adduct formation. A molar excess of urea is often required.[6]

  • Control Temperature: Cool the reaction mixture slowly to promote crystal growth. Lower temperatures generally favor the formation of the inclusion complex.[6]

  • Initiate Crystallization: If no crystals form, try scratching the inside of the flask with a glass rod or adding a seed crystal.[13]

Issue 2: The branched alkane product is contaminated with linear alkanes.

• Possible Cause: Incomplete adduction of the linear alkanes or inefficient separation of the adduct.

• Troubleshooting Steps:

  • Repeat the Adduction: Perform a second urea adduction on the purified branched alkane fraction to remove any remaining linear alkanes.[5]

  • Thorough Washing: Wash the filtered adduct with a cold, non-polar solvent (e.g., cold hexane) to remove any branched alkanes adhering to the surface of the crystals.

  • Efficient Filtration: Ensure complete removal of the solid adduct from the liquid phase containing the branched alkanes.

Issue 3: Difficulty in recovering the linear alkane from the urea adduct.

• Possible Cause: Incomplete decomposition of the adduct.

• Troubleshooting Steps:

  • Use Hot Water: Add hot water (around 75°C) to the adduct and stir vigorously. This will dissolve the urea and release the n-alkane, which will form a separate layer.[6]

  • Solvent Extraction: After decomposition with hot water, extract the liberated n-alkane with a non-polar organic solvent like hexane (B92381) or diethyl ether.

Data Presentation

Table 1: Boiling Points of Selected Branched Alkane Isomers

Alkane	Isomer	Boiling Point (°C)
Pentane (C5H12)	n-pentane	36.1
2-methylbutane (isopentane)	27.7
2,2-dimethylpropane (neopentane)	9.5
Hexane (C6H14)	n-hexane	68.7
2-methylpentane	60.3
3-methylpentane	63.3
2,2-dimethylbutane	49.7
2,3-dimethylbutane	58.0
Octane (B31449) (C8H18)	n-octane	125.7
2,2,4-trimethylpentane (B7799088) (isooctane)	99.3

Table 2: Comparison of Purification Techniques for Branched Alkanes

Technique	Principle of Separation	Typical Purity Achieved	Typical Recovery Yield	Advantages	Disadvantages
Fractional Distillation	Difference in boiling points	95-99% (for sufficient boiling point difference)	60-80%	Scalable, relatively inexpensive equipment.	Ineffective for isomers with very close boiling points (azeotropes can form). Energy-intensive.
Preparative Gas Chromatography (pGC)	Differential partitioning between stationary and mobile phases	>99.5%	50-70%	High resolution, excellent for separating close-boiling isomers.	Small scale, expensive equipment, potential for thermal degradation of samples.
Adductive Crystallization (with Urea)	Selective inclusion of linear alkanes into urea crystals	>99% for branched alkanes (after removal of linear)	70-90%	Highly selective for linear vs. branched alkanes, can be done at room temperature.	Primarily separates classes of compounds (linear vs. branched), may require multiple stages for high purity.

Experimental Protocols

Protocol 1: Fractional Distillation of a Hexane Isomer Mixture

Objective: To separate a mixture of n-hexane and 2,2-dimethylbutane.

Materials:

• Mixture of hexane isomers

• Round-bottom flask

• Fractionating column (e.g., Vigreux)

• Distillation head with a thermometer

• Condenser

• Receiving flasks

• Heating mantle with a stirrer

• Boiling chips

• Clamps and stands

Procedure:

• Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints are secure.

• Place the hexane isomer mixture and a few boiling chips into the round-bottom flask.

• Turn on the cooling water to the condenser.

• Begin heating the mixture gently with the heating mantle.

• Observe the temperature at the distillation head. The temperature will rise and then stabilize at the boiling point of the more volatile component (2,2-dimethylbutane, ~49.7°C).

• Collect the first fraction (distillate) in a pre-weighed receiving flask while the temperature remains constant.

• When the temperature begins to rise again, it indicates that the first component has mostly distilled over.

• Change the receiving flask to collect the intermediate fraction.

• The temperature will then stabilize at the boiling point of the less volatile component (n-hexane, ~68.7°C). Collect this second fraction in another pre-weighed receiving flask.

• Stop the distillation before the flask runs dry.

• Analyze the purity of each fraction using GC-FID.

Protocol 2: Preparative Gas Chromatography (pGC) of C8 Isomers

Objective: To isolate high-purity 2,2,4-trimethylpentane from a mixture of octane isomers.

Materials:

• Octane isomer mixture

• GC-grade solvent (e.g., hexane)

• Autosampler vials with inserts

• Preparative GC system with a fraction collector

Procedure:

• Sample Preparation: Prepare a solution of the octane isomer mixture in hexane (e.g., 10% v/v).

• Method Development (Analytical Scale):

  • Column: Use a non-polar capillary column (e.g., DB-1 or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Inlet: Set the injector temperature to 250°C with a split ratio of 50:1.

  • Oven Program: Start at 40°C, hold for 2 minutes, then ramp to 120°C at 5°C/min.

  • Carrier Gas: Use Helium at a constant flow rate of 1.5 mL/min.

  • Detector: FID at 280°C.

  • Run an analytical injection to determine the retention times of the isomers and confirm separation.

• Scale-up to Preparative GC:

  • Switch to a preparative column with the same stationary phase but larger dimensions (e.g., 30 m x 0.53 mm ID).

  • Adjust the carrier gas flow rate according to the larger column diameter.

  • Perform a series of injections with increasing volumes to determine the maximum sample load without significant loss of resolution.

  • Set the fraction collector to collect the eluent at the retention time corresponding to 2,2,4-trimethylpentane.

• Collection and Analysis:

  • Pool the collected fractions.

  • Analyze the purity of the collected fraction using analytical GC-FID.

Protocol 3: Urea Adductive Crystallization to Separate Branched from Linear Alkanes

Objective: To separate branched hexanes from n-hexane in a mixture.

Materials:

• Hexane isomer mixture

• Urea

• Methanol (B129727)

• Beaker or Erlenmeyer flask

• Stir plate and stir bar

• Heating mantle

• Buchner funnel and filter flask

• Separatory funnel

Procedure:

• Prepare Urea Solution: In a beaker, prepare a saturated solution of urea in methanol by heating and stirring.

• Adduct Formation:

  • Add the hexane isomer mixture to the hot, saturated urea solution. The typical ratio is about 1 part alkane mixture to 3 parts saturated urea solution by volume.

  • Stir the mixture vigorously as it cools to room temperature. A white precipitate of the urea-n-hexane adduct will form.[6]

  • Continue stirring for at least one hour at room temperature to ensure complete adduction.

• Separation:

  • Separate the solid adduct from the liquid phase by vacuum filtration using a Buchner funnel. The filtrate contains the enriched branched alkanes.

  • Wash the solid adduct on the filter paper with a small amount of cold methanol to remove any remaining branched alkanes.

• Recovery of Branched Alkanes: The filtrate is a solution of branched alkanes in methanol. The methanol can be removed by distillation to yield the purified branched alkanes.

• Recovery of Linear Alkanes (Optional):

  • Transfer the solid urea adduct to a beaker.

  • Add hot water (approximately 75°C) to the adduct and stir. The urea will dissolve in the water, and the n-hexane will be released as an upper organic layer.[6]

  • Transfer the mixture to a separatory funnel and separate the two layers.

• Purity Analysis: Analyze the composition of the initial mixture, the filtrate (branched alkanes), and the recovered linear alkanes using GC-FID.

Mandatory Visualizations

Caption: A decision tree for selecting a suitable purification technique for branched alkanes.

Caption: A logical workflow for troubleshooting common issues in gas chromatography of alkanes.

References

• 1. Separation of Branched Alkanes Feeds by a Synergistic Action of Zeolite and Metal‐Organic Framework - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Purification [chem.rochester.edu]
• 3. Fractional distillation - Wikipedia [en.wikipedia.org]
• 4. vurup.sk [vurup.sk]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. Urea extraction crystallization - Wikipedia [en.wikipedia.org]
• 7. alchetron.com [alchetron.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. benchchem.com [benchchem.com]
• 13. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Chromatographic Separation of Alkane Isomers

This technical support center is designed to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the chromatographic separation of alkane isomers. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimentation.

Troubleshooting Guides

This section provides systematic approaches to resolving specific problems you may encounter during the chromatographic separation of alkane isomers.

Issue 1: Poor Resolution or Co-elution of Alkane Isomers

Q: My chromatogram displays poor separation between alkane isomers, with significant peak overlap. How can I enhance the resolution?

A: Poor resolution is a frequent challenge in separating alkane isomers due to their similar physicochemical properties.[1][2] Here are several strategies to improve separation:

• Optimize the Stationary Phase: For non-polar compounds like alkanes, a non-polar stationary phase is the recommended starting point. The elution order will generally follow the boiling points of the analytes.[3][4] A 100% dimethylpolysiloxane phase is a common choice for a boiling point-based separation.[3][5]

• Adjust Column Dimensions:

  • Increase Column Length: Doubling the column length can increase resolution by a factor of approximately 1.4.[3] However, be aware that this will also lead to longer analysis times.[3][6] A 30-meter column often provides a good balance.[3]

  • Decrease Internal Diameter (ID): Reducing the column ID enhances efficiency and, consequently, resolution.[3][6] A common ID of 0.25 mm offers a good compromise between efficiency and sample capacity.[3]

• Optimize Film Thickness: Thinner films generally result in sharper peaks and better resolution for compounds with high boiling points. For more volatile, low-boiling-point alkanes, a thicker film can increase retention and improve separation, potentially eliminating the need for sub-ambient oven temperatures.[3][5]

• Refine GC Method Parameters:

  • Temperature Program: A slower oven temperature ramp rate can improve the separation of closely eluting compounds.[3][4]

  • Carrier Gas Flow Rate: Operating the carrier gas at its optimal linear velocity will maximize column efficiency and resolution.[3][7]

Troubleshooting Workflow for Poor Resolution

Caption: A logical workflow for troubleshooting poor resolution of alkane isomers.

Issue 2: Peak Tailing for Branched Alkanes

Q: I am observing significant peak tailing for my branched alkane standards. What is the potential cause and how can I resolve it?

A: Peak tailing can be attributed to several factors. A systematic approach to troubleshooting this issue is as follows:

• Column Activity: Active sites within the column, particularly at the inlet, can interact with analytes, causing tailing.[7]

  • Solution: Use a deactivated inlet liner and a high-quality, inert GC column. If contamination is suspected, trimming the first 10-20 cm of the column from the inlet side can help.[4]

• Column Overload: Injecting an excessive amount of sample can saturate the column, leading to distorted peak shapes.[4]

  • Solution: Reduce the sample concentration or use a split injection to avoid overloading the column.[4]

• Inappropriate Carrier Gas Flow Rate: A flow rate that is too low can lead to peak broadening and tailing.[7]

  • Solution: Optimize the carrier gas flow rate. A typical starting point is in the range of 1-2 mL/min.[7]

Issue 3: Retention Time Shifts

Q: My retention times are shifting between consecutive runs. What could be the cause?

A: Inconsistent retention times can compromise the reliability of analyte identification. Potential causes include:

• Unstable Oven Temperature: Fluctuations in the oven temperature will directly affect retention times.[8]

  • Solution: Verify the stability of your oven's temperature program.

• Leaks: Leaks in the system, particularly at the injector, can cause pressure and flow rate inconsistencies.[9]

  • Solution: Perform a thorough leak check of all fittings using an electronic leak detector.[3]

• Carrier Gas Flow/Pressure Instability: Inconsistent carrier gas flow or pressure will lead to retention time shifts.[8]

  • Solution: Ensure your gas source is stable and that the pressure regulators are functioning correctly. Confirm flow rates with a calibrated flow meter.[8]

Frequently Asked Questions (FAQs)

Q1: What is the most significant challenge in the chromatographic separation of alkane isomers?

The primary challenge lies in the similarity of their physicochemical properties.[1] Isomers have identical molecular weights and often very close boiling points, making them difficult to separate using standard chromatographic techniques.[2][10] The sheer number of possible isomers for larger alkanes further complicates analysis.[1]

Q2: Which type of stationary phase is best suited for separating alkane isomers?

For separating alkane isomers, non-polar stationary phases are generally the most effective.[4] The principle of "like dissolves like" applies here, and since alkanes are non-polar, a non-polar stationary phase will facilitate separation primarily based on boiling point differences.[4][5] Common choices include 100% dimethylpolysiloxane or 5% phenyl-95% dimethylpolysiloxane.[4]

Q3: How does the degree of branching affect the elution order of alkane isomers on a non-polar column?

On a non-polar stationary phase, the elution order is predominantly determined by the boiling point of the isomers. Generally, for a given carbon number, increased branching leads to a lower boiling point. Consequently, more branched isomers will typically elute earlier than their straight-chain counterparts. For example, isopentane (B150273) (2-methylbutane) has a lower boiling point (27.7°C) than n-pentane (36.1°C) and will therefore elute first.[11]

Q4: Can I use a polar stationary phase for alkane isomer separation?

While non-polar phases are standard, polar stationary phases can sometimes offer unique selectivity for certain isomer separations, particularly for unsaturated alkanes (alkenes).[1] However, for saturated alkanes, a polar phase may not provide optimal separation and could lead to longer retention times without improved resolution.

Data Presentation

Table 1: Influence of GC Column Parameters on Alkane Isomer Separation

Parameter	Recommended Change	Expected Outcome on Resolution	Potential Trade-off
Stationary Phase	Use a non-polar phase (e.g., 100% dimethylpolysiloxane)	Improved separation based on boiling point differences[3][4]	May not be optimal for all isomer types
Column Length	Increase length (e.g., from 30 m to 60 m)	Increased resolution[3][6]	Longer analysis time[3][6]
Internal Diameter	Decrease ID (e.g., from 0.32 mm to 0.25 mm)	Increased efficiency and resolution[3][6]	Lower sample capacity, may require higher head pressure[3]
Film Thickness	Thinner film for high boilers, thicker for volatiles	Sharper peaks, better resolution[3][5]	Thicker films can increase bleed at high temperatures
Oven Temperature	Slower ramp rate (e.g., 5°C/min)	Improved separation of closely eluting isomers[3][4]	Longer analysis time
Carrier Gas	Optimize flow rate to the column's ideal linear velocity	Maximized column efficiency[3][7]	Sub-optimal flow reduces resolution

Experimental Protocols

Protocol 1: General GC Method for Alkane Isomer Profiling

This protocol provides a starting point for the analysis of C5-C10 alkane isomers.

1. Column Installation and Conditioning:

• Carefully cut both ends of the capillary column with a ceramic wafer to ensure a clean, square cut.

• Install the column in the GC oven, connecting one end to the injector and the other to the detector, ensuring the correct insertion depth as per the instrument manual.[3]

• Perform a leak check on all fittings.[3]

• Condition the column by setting the carrier gas flow (e.g., Helium at 1-2 mL/min) and heating the oven to 20°C above the final method temperature (do not exceed the column's maximum temperature limit) for 1-2 hours to remove volatile contaminants.[3]

2. Sample Preparation:

• Dissolve the alkane isomer sample in a non-polar solvent such as hexane (B92381) or heptane.

• A starting concentration of 100-1000 µg/mL is often appropriate, but should be optimized to prevent column overload.[3]

3. GC Instrument Parameters:

Parameter	Setting
Injector	Split/splitless, 250°C, Split ratio 50:1 (initial)[3]
Carrier Gas	Helium, constant flow at 1.5 mL/min[3]
Oven Program	Initial: 40°C, hold 2 min; Ramp: 5°C/min to 300°C; Final Hold: 10 min[3]
Detector (FID)	320°C[3]

4. Injection and Data Acquisition:

• Inject 1 µL of the prepared sample.

• Acquire the data according to the instrument's software instructions.

Experimental Workflow Diagram

Caption: A standard experimental workflow for GC analysis of alkane isomers.

References

• 1. vurup.sk [vurup.sk]
• 2. biocompare.com [biocompare.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. gcms.cz [gcms.cz]
• 7. benchchem.com [benchchem.com]
• 8. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 9. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 10. researchgate.net [researchgate.net]
• 11. 20.3 Isomers of Alkanes and IUPAC Nomenclature – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]

Technical Support Center: Synthesis of 2,4-Dimethyloctane

Welcome to the technical support center for the synthesis of 2,4-dimethyloctane. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve the synthetic yield of 2,4-dimethyloctane.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for preparing 2,4-dimethyloctane?

A1: 2,4-Dimethyloctane can be synthesized through several methods, with the most common and effective being a Grignard-based approach. This typically involves the reaction of a Grignard reagent with a ketone, followed by dehydration and hydrogenation.[1] Other general methods for alkane synthesis include the alkylation of alkanes, catalytic cracking of larger hydrocarbons, and isomerization of linear alkanes.[2]

Q2: Which Grignard reaction precursors are recommended for the synthesis of 2,4-dimethyloctane to maximize yield?

A2: For a high-yield synthesis of 2,4-dimethyloctane, the recommended precursors are hexylmagnesium chloride and 4-methyl-2-pentanone (B128772) .[1] An alternative route using isobutylmagnesium bromide and 2-octanone (B155638) was found to produce a significant amount of the reduction byproduct, 2-octanol, thus lowering the yield of the desired product.[1]

Q3: What are the critical reaction conditions to ensure a successful Grignard reaction?

A3: Grignard reagents are highly reactive and sensitive to protic solvents. Therefore, it is crucial to maintain anhydrous (dry) conditions throughout the reaction.[3] This is typically achieved by using anhydrous ether (such as diethyl ether or tetrahydrofuran) as the solvent and ensuring all glassware is thoroughly dried before use.[3] The magnesium metal may also require activation to remove the passivating oxide layer on its surface, which can be achieved by adding a small crystal of iodine or using 1,2-dibromoethane.[3]

Q4: How is the intermediate alcohol converted to the final product, 2,4-dimethyloctane?

A4: The tertiary alcohol formed from the Grignard reaction is converted to 2,4-dimethyloctane in a two-step process:

• Dehydration: The alcohol is dehydrated to a mixture of alkenes. This is typically achieved by refluxing with a catalytic amount of a strong acid, such as p-toluenesulfonic acid (PTSA), in a solvent like toluene (B28343), often with the use of a Dean-Stark trap to remove the water byproduct.[1]

• Hydrogenation: The resulting mixture of alkenes is then hydrogenated to the saturated alkane, 2,4-dimethyloctane. A common catalyst for this step is 5% Palladium on carbon (Pd/C) under a hydrogen atmosphere.[1]

Q5: What methods can be used to purify the final 2,4-dimethyloctane product?

A5: Purification of 2,4-dimethyloctane can be achieved through distillation .[1] For achieving higher purity, especially on a smaller scale, preparative gas chromatography (pGC) is a powerful technique.[4] The purity of the final product can be assessed using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) .[4]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or no yield of Grignard reagent	1. Presence of moisture in the reaction setup. 2. Inactive magnesium metal. 3. Impure alkyl halide.	1. Ensure all glassware is oven-dried and the solvent is anhydrous. 2. Activate the magnesium turnings with a small amount of iodine or 1,2-dibromoethane.[3] 3. Use freshly distilled or high-purity alkyl halide.
Formation of a significant amount of reduction byproduct (e.g., 2-octanol)	Use of a sterically hindered Grignard reagent or ketone can favor reduction over addition.	Select less sterically hindered precursors. For 2,4-dimethyloctane, using hexylmagnesium chloride and 4-methyl-2-pentanone is preferred over isobutylmagnesium bromide and 2-octanone.[1]
Incomplete dehydration of the alcohol intermediate	1. Insufficient catalyst. 2. Inefficient removal of water.	1. Ensure a catalytic amount of a strong acid like p-toluenesulfonic acid is used.[1] 2. Use a Dean-Stark apparatus during reflux to effectively remove the water formed during the reaction.[1]
Incomplete hydrogenation of the alkene mixture	1. Deactivated catalyst. 2. Insufficient hydrogen pressure or reaction time.	1. Use fresh Palladium on carbon (Pd/C) catalyst. 2. Ensure the reaction is stirred under a hydrogen atmosphere for a sufficient duration (e.g., up to 100 hours) and monitor the progress by NMR.[1]
Presence of impurities in the final product after distillation	Co-distillation with impurities having similar boiling points.	For higher purity, employ preparative gas chromatography (pGC).[4] Purity can be verified by GC-MS.[4]

Quantitative Data Summary

Reactants	Product	Yield	Reference
4-methyl-2-pentanone and hexylmagnesium chloride	2,4-Dimethyloctane	95%	[1]
Geraniol (hydrogenation)	2,6-Dimethyloctane	30% (can be improved)	[5]

Experimental Protocols

Synthesis of 2,4-Dimethyloctane via Grignard Reaction

This protocol is based on the successful synthesis reported with high yield.[1]

Step 1: Preparation of Hexylmagnesium Chloride (Grignard Reagent)

• Set up a three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer. Ensure all glassware is thoroughly dried.

• Place magnesium turnings in the flask under an inert atmosphere (e.g., nitrogen or argon).

• Add a small crystal of iodine to activate the magnesium.

• In the dropping funnel, place a solution of 1-chlorohexane (B165106) in anhydrous diethyl ether.

• Add a small amount of the 1-chlorohexane solution to the magnesium. The reaction should start, indicated by bubbling and a color change. If the reaction does not start, gentle heating may be applied.

• Once the reaction has initiated, add the remaining 1-chlorohexane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

Step 2: Reaction with 4-methyl-2-pentanone

• Cool the Grignard reagent solution in an ice bath.

• Add a solution of 4-methyl-2-pentanone in anhydrous diethyl ether dropwise from the dropping funnel.

• After the addition is complete, allow the reaction mixture to stir at room temperature for several hours.

• Quench the reaction by slowly pouring the mixture into a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, dry over anhydrous sodium sulfate (B86663), and remove the solvent under reduced pressure to obtain the crude alcohol.

Step 3: Dehydration of the Alcohol

• Dissolve the crude alcohol in toluene in a flask equipped with a Dean-Stark trap and a reflux condenser.

• Add a catalytic amount of p-toluenesulfonic acid (PTSA).

• Reflux the mixture until no more water is collected in the Dean-Stark trap.

• Cool the reaction mixture, wash with a saturated sodium bicarbonate solution and then with water.

• Dry the organic layer over anhydrous sodium sulfate and remove the toluene under reduced pressure to obtain the crude alkene mixture.

Step 4: Hydrogenation of the Alkene Mixture

• In a suitable reaction vessel, dissolve the crude alkene mixture in methanol (B129727).

• Add 5% Palladium on carbon (Pd/C) catalyst.

• Stir the mixture under a hydrogen atmosphere (e.g., using a balloon or a Parr shaker) until the reaction is complete (monitor by NMR or GC).

• Filter off the catalyst and remove the methanol under reduced pressure.

• Purify the resulting crude 2,4-dimethyloctane by distillation to obtain the final product.

Visualizations

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Buy 2,4-Dimethyloctane | 4032-94-4 [smolecule.com]
• 3. adichemistry.com [adichemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. 2,6-DIMETHYLOCTANE synthesis - chemicalbook [chemicalbook.com]

troubleshooting low yields in Wittig reactions for alkenes

Welcome to the technical support center for the Wittig reaction. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues, particularly low yields, encountered during the synthesis of alkenes via this powerful olefination method.

Troubleshooting Guide: Low Alkene Yields

Low or no yield in a Wittig reaction can be attributed to several factors, from the initial formation of the ylide to the final workup and purification. This guide provides a systematic approach to identifying and resolving these issues.

Issue 1: Incomplete or Failed Ylide Formation

The generation of the phosphorus ylide is the critical first step. If the ylide is not formed efficiently, the subsequent reaction with the carbonyl compound will be poor.

• Symptom: No reaction or very low conversion of the starting aldehyde/ketone. A color change, often to a deep yellow, orange, or red, which is indicative of ylide formation, is absent.

• Possible Causes & Solutions:

Cause	Recommended Action
Insufficiently Strong Base	The pKa of the phosphonium (B103445) salt dictates the required base strength. For non-stabilized ylides, strong bases like n-butyllithium (n-BuLi), sodium hydride (NaH), or sodium amide (NaNH2) are necessary. For stabilized ylides, weaker bases such as sodium hydroxide (B78521) (NaOH) or potassium carbonate (K2CO3) may suffice.[1][2] Ensure the chosen base is strong enough to deprotonate the phosphonium salt.
Poor Quality or Old Base	Bases like potassium tert-butoxide (KOtBu) can degrade upon exposure to air and moisture.[3] Use a fresh bottle or a freshly prepared solution of the base.
Presence of Moisture or Air	Ylides, especially non-stabilized ones, are highly sensitive to moisture and oxygen.[1][2][4] Ensure all glassware is flame-dried or oven-dried, and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.
Steric Hindrance	Highly substituted alkyl halides may undergo elimination as a side reaction during the formation of the phosphonium salt, and sterically hindered phosphonium salts can be difficult to deprotonate.

Issue 2: Ylide Decomposition or Side Reactions

Even if the ylide forms, it can be consumed by side reactions before it reacts with the carbonyl compound.

• Symptom: A complex mixture of products is observed, and the desired alkene is present in low amounts.

• Possible Causes & Solutions:

Cause	Recommended Action
Ylide Instability	Non-stabilized ylides are generally less stable than stabilized ylides and can decompose over time.[5][6][7] It is often best to generate and use the ylide in situ without prolonged storage.[4]
Reaction with Solvent	Protic solvents like water or alcohols will protonate the ylide, quenching it.[1] Use anhydrous, aprotic solvents such as tetrahydrofuran (B95107) (THF) or diethyl ether.
Reaction with Aldehyde Enolate	If the aldehyde has acidic α-protons, the ylide can act as a base and deprotonate the aldehyde, leading to aldol-type side reactions. To mitigate this, add the aldehyde slowly to the ylide solution at low temperatures.

Issue 3: Poor Reactivity of the Carbonyl Compound or Ylide

Sometimes, the ylide and carbonyl compound fail to react efficiently due to electronic or steric factors.

• Symptom: A significant amount of unreacted starting material (aldehyde/ketone and/or phosphonium salt) remains.

• Possible Causes & Solutions:

Cause	Recommended Action
Sterically Hindered Ketones	Ketones, especially sterically hindered ones, are less reactive than aldehydes. Reactions with ketones may require higher temperatures, longer reaction times, or the use of a more reactive, non-stabilized ylide.[8] For very hindered ketones, consider an alternative method like the Horner-Wadsworth-Emmons (HWE) reaction.[8]
Unreactive Stabilized Ylides	Stabilized ylides are less nucleophilic and may not react with less reactive ketones.[2][9] If possible, use a more reactive ylide.
Poor Solubility	Ensure all reactants are soluble in the chosen solvent system. A change in solvent may be necessary.

Issue 4: Challenges in Product Isolation and Purification

The Wittig reaction produces triphenylphosphine (B44618) oxide (TPPO) as a byproduct, which can be difficult to separate from the desired alkene, leading to perceived low yields of the pure product.[10]

• Symptom: The crude product shows the presence of the desired alkene, but purification leads to significant loss of material.

• Possible Causes & Solutions:

Cause	Recommended Action
Co-elution during Chromatography	TPPO can have similar polarity to the alkene product, making separation by column chromatography challenging.[11]
Precipitation/Crystallization Issues	The desired product may co-precipitate with TPPO.
Alternative Purification Strategies	Consider converting TPPO into a more polar derivative to facilitate its removal. For instance, treatment with hydrogen peroxide or iodomethane (B122720) can convert triphenylphosphine impurities into more polar compounds that are easier to separate by chromatography.[11] Another method involves reacting the crude mixture with oxalyl chloride to form an insoluble chlorophosphonium salt from the phosphine (B1218219) oxide, which can be filtered off.[12]

Frequently Asked Questions (FAQs)

Q1: What is the most common side product in a Wittig reaction, and why is it problematic?

A1: The most common side product is triphenylphosphine oxide (Ph₃P=O).[10] It is formed from the phosphorus ylide reagent during the formation of the alkene. Triphenylphosphine oxide can be difficult to remove from the reaction mixture because it is a high-boiling solid and can be soluble in a range of organic solvents, making purification by simple extraction or distillation challenging.[10]

Q2: How does the stability of the ylide affect the stereochemistry of the alkene product?

A2: The stereochemical outcome of the Wittig reaction is largely dependent on the stability of the phosphorus ylide.[10][13]

• Non-stabilized ylides (e.g., those with simple alkyl substituents) are more reactive and typically lead to the formation of (Z)-alkenes under kinetic control.[5][13]

• Stabilized ylides (e.g., those with electron-withdrawing groups like esters or ketones) are less reactive, and the reaction is often reversible, leading to the thermodynamically more stable (E)-alkene.[5][7][13]

Q3: My reaction is giving a mixture of E/Z isomers. How can I improve the stereoselectivity?

A3: To favor the (Z)-alkene, use a non-stabilized ylide and "salt-free" conditions, often at low temperatures (e.g., -78 °C) in a non-polar, aprotic solvent like THF.[14] Lithium salts can promote equilibration and lead to a higher proportion of the (E)-isomer.[14] To favor the (E)-alkene, a stabilized ylide is the best choice. For non-stabilized ylides, the Schlosser modification can be used to obtain the (E)-alkene.[5][8]

Q4: Can I use a ketone in a Wittig reaction?

A4: Yes, ketones can be used, but they are generally less reactive than aldehydes due to steric hindrance and electronic effects.[8] Reactions with ketones may require more forcing conditions (higher temperatures, longer reaction times) and may give lower yields, especially with stabilized ylides.[8][9]

Quantitative Data Summary

The choice of ylide and reaction conditions significantly impacts the stereoselectivity of the Wittig reaction. The following table provides a general overview of the expected outcomes.

Ylide Type	Substituent on Ylide	Reactivity	Typical Base	Common Solvent	Predominant Alkene Isomer
Non-stabilized	Alkyl, Aryl	High	n-BuLi, NaH, NaNH₂	THF, Diethyl ether	(Z)-alkene
Semi-stabilized	Phenyl, Vinyl	Moderate	NaH, KOtBu	THF, DMF	Mixture of (E) and (Z)
Stabilized	-COOR, -COR, -CN	Low	NaOEt, K₂CO₃, NaOH	EtOH, CH₂Cl₂	(E)-alkene

Experimental Protocol: General Procedure for a Wittig Reaction with a Non-Stabilized Ylide

This protocol is a general guideline and may require optimization for specific substrates.

1. Preparation of the Phosphonium Salt:

• In a round-bottom flask equipped with a reflux condenser, dissolve triphenylphosphine (1.0 eq) in an anhydrous solvent like toluene.

• Add the appropriate alkyl halide (1.0 eq).

• Heat the mixture to reflux and stir for 24-48 hours. The phosphonium salt will often precipitate as a white solid.

• Cool the mixture to room temperature, collect the solid by filtration, wash with a non-polar solvent like diethyl ether, and dry under vacuum.

2. Ylide Formation and Wittig Reaction:

• To a flame-dried, two-neck round-bottom flask under an inert atmosphere (nitrogen or argon), add the phosphonium salt (1.1 eq).

• Add anhydrous THF via syringe.

• Cool the suspension to 0 °C or -78 °C in an ice or dry ice/acetone bath, respectively.

• Slowly add a strong base such as n-butyllithium (n-BuLi) or sodium bis(trimethylsilyl)amide (NaHMDS) (1.1 eq). A distinct color change (often to deep red or orange) indicates ylide formation.[14][15]

• Stir the mixture at the low temperature for 1 hour to ensure complete ylide formation.

• Slowly add a solution of the aldehyde or ketone (1.0 eq) in anhydrous THF via syringe.

• Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction's progress by Thin Layer Chromatography (TLC).[15]

3. Workup and Purification:

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).[15]

• Extract the mixture with an organic solvent such as diethyl ether or ethyl acetate (B1210297) (3x).

• Wash the combined organic layers with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to separate the alkene from triphenylphosphine oxide.[15] A nonpolar eluent system, such as hexanes or a hexanes/ethyl acetate gradient, is typically effective.[15]

Visualizations

Caption: A workflow for troubleshooting low yields in Wittig reactions.

Caption: The general mechanism of the Wittig reaction.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 20.4. The Wittig reaction | Organic Chemistry II [courses.lumenlearning.com]
• 3. reddit.com [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. adichemistry.com [adichemistry.com]
• 6. scribd.com [scribd.com]
• 7. benchchem.com [benchchem.com]
• 8. Wittig reaction - Wikipedia [en.wikipedia.org]
• 9. Wittig Reaction - Common Conditions [commonorganicchemistry.com]
• 10. benchchem.com [benchchem.com]
• 11. tandfonline.com [tandfonline.com]
• 12. A convenient and mild chromatography-free method for the purification of the products of Wittig and Appel reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. Wittig Reaction [organic-chemistry.org]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]

minimizing Wurtz coupling side reactions in Grignard synthesis

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting for a common side reaction in Grignard synthesis: Wurtz-type coupling.

Frequently Asked Questions (FAQs)

Q1: What is the Wurtz coupling side reaction in the context of Grignard synthesis?

A1: Wurtz-type coupling is a significant side reaction that occurs during the formation of a Grignard reagent (R-MgX). It involves the reaction of a newly formed Grignard reagent molecule with a molecule of unreacted organic halide (R-X) to form a homocoupled dimer (R-R).[1] This side reaction consumes both the starting material and the desired Grignard reagent, reducing the overall yield and complicating the purification of the final product.[1]

Q2: I'm observing a high yield of the Wurtz coupling byproduct. What are the most likely causes?

A2: A high yield of Wurtz coupling products is typically promoted by several factors:

• High Local Concentration of Organic Halide: Adding the organic halide too quickly leads to localized areas of high concentration. This increases the probability of the Grignard reagent reacting with the halide instead of the intended electrophile.[1][2]

• Elevated Reaction Temperature: Higher temperatures can accelerate the rate of the Wurtz coupling reaction.[1][3] Since Grignard formation is exothermic, poor temperature control can create hotspots that favor this side reaction.[1][3]

• Choice of Solvent: Certain solvents, particularly Tetrahydrofuran (THF), can promote Wurtz coupling for reactive substrates like benzylic halides.[1]

• Insufficient Magnesium Surface Area: If the magnesium surface is limited or passivated (coated with magnesium oxide), the rate of Grignard reagent formation slows. This leaves more unreacted organic halide in the solution, available for Wurtz coupling.[1][2]

Q3: How can I strategically minimize the formation of Wurtz coupling products?

A3: To suppress the formation of Wurtz coupling byproducts, consider the following strategies:

• Slow Addition: Add the organic halide solution dropwise to the magnesium suspension. This maintains a low concentration of the unreacted halide and helps control the reaction's temperature.[1][2][3][4]

• Temperature Control: Maintain a low and stable reaction temperature. For highly reactive halides, it may be effective to initiate the reaction at room temperature and then cool it once the exotherm begins.[1][3]

• Solvent Selection: For substrates prone to Wurtz coupling, such as benzylic halides, consider using solvents like 2-Methyltetrahydrofuran (2-MeTHF) or diethyl ether (Et₂O) instead of THF.[1]

• Use of Catalysts: In some cases, catalysts can be used to promote the desired cross-coupling over homocoupling. For instance, CuCN has been shown to be effective in certain coupling reactions of Grignard reagents with organic halides, affording high yields of the desired product with no formation of the Wurtz coupling side product.[5]

• Continuous Flow Chemistry: For industrial applications, continuous flow reactors offer excellent control over reaction parameters like temperature, mixing, and residence time, which can significantly reduce Wurtz coupling.[1][6]

Q4: My Grignard reagent solution appears cloudy or has formed a precipitate. Is this related to Wurtz coupling?

A4: While some Grignard reagents are not perfectly soluble and can make the solution appear cloudy, significant precipitate formation can be due to the Wurtz coupling product.[1] If the coupled dimer (R-R) is a solid, it can precipitate from the reaction mixture. For example, the Wurtz product of benzyl (B1604629) bromide, 1,2-diphenylethane, is a solid that can precipitate and even impede stirring.[1]

Process Visualization and Logic

To better understand the competing reactions and how to troubleshoot them, refer to the following diagrams.

Caption: Competing reaction pathways in Grignard synthesis.

Caption: Troubleshooting workflow for excessive Wurtz coupling.

Quantitative Data: Solvent Effects

The choice of solvent can significantly impact the ratio of the desired Grignard product to the Wurtz coupling byproduct, especially for reactive halides like benzyl chloride.

Solvent	Grignard Product Yield (%)	Wurtz Coupling (%)	Observations
Diethyl Ether (Et₂O)	~94%	Minimal	Excellent yield with very low byproduct formation.[1]
Tetrahydrofuran (THF)	~27%	Significant	Poor yield due to substantial Wurtz byproduct formation.[1]
2-Methyltetrahydrofuran (2-MeTHF)	High	Minimal	A safer and effective alternative to Et₂O, known to suppress Wurtz coupling.[1]

Experimental Protocol: Minimizing Wurtz Coupling in the Synthesis of Benzylmagnesium Chloride

This protocol details the preparation of a Grignard reagent from a reactive halide, employing techniques to minimize the Wurtz side reaction.

Materials:

• Magnesium turnings (1.2 eq)

• Iodine (1 crystal, as initiator)

• Benzyl chloride (1.0 eq)

• 2-Methyltetrahydrofuran (2-MeTHF), anhydrous

• Electrophile for quenching and yield determination (e.g., 2-Butanone, 1.0 eq)

• Saturated aqueous NH₄Cl solution

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, dropping funnel, and a nitrogen inlet.[1]

• Magnesium Activation: Place the magnesium turnings in the flask. Add a single crystal of iodine and gently heat the flask under a nitrogen atmosphere until the iodine sublimes and its purple color disappears.[1][2] This indicates the activation of the magnesium surface. Allow the flask to cool to room temperature.[1]

• Initiation: Add a small portion of the benzyl chloride solution (dissolved in 2-MeTHF) to the activated magnesium. The reaction should initiate, as evidenced by a gentle reflux and the appearance of a gray, cloudy suspension.[1]

• Slow Addition: Once the reaction has started, add the remaining benzyl chloride solution dropwise from the dropping funnel over a period of at least 40 minutes.[1] Maintain the reaction temperature below 10°C using an ice bath to control the exotherm.[1]

• Reaction Completion: After the addition is complete, stir the resulting gray suspension of the Grignard reagent at 0°C for an additional 30 minutes.[1]

• Quenching and Workup: Cool the Grignard solution to 0°C. Slowly add a solution of the electrophile (e.g., 2-butanone) in 2-MeTHF. After the addition is complete, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.[1]

• Extraction and Purification: Extract the aqueous layer with 2-MeTHF. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product. A high yield of the corresponding alcohol is indicative of successful Grignard formation with minimal Wurtz coupling.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Control of Enolization in Sterically Hindered Ketones

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with enolization in sterically hindered ketones.

Frequently Asked Questions (FAQs)

Q1: What is enolization and why is it a concern with sterically hindered ketones?

Enolization is a chemical equilibrium between a ketone (the keto form) and its corresponding enol or enolate tautomer.[1] For unsymmetrical ketones, including many sterically hindered ones, two different enolates can form by removing a proton from either of the α-carbons (the carbons adjacent to the carbonyl group). This can lead to a mixture of products in subsequent reactions, such as alkylations, reducing the yield and purity of the desired product.

Q2: What are kinetic and thermodynamic enolates, and how do they relate to sterically hindered ketones?

With an unsymmetrical ketone, deprotonation can lead to two different enolates:

• Kinetic Enolate: This enolate is formed faster. Deprotonation occurs at the less sterically hindered α-carbon.[1][2]

• Thermodynamic Enolate: This enolate is more stable, usually because the double bond is more substituted.[1][2]

In many reactions involving sterically hindered ketones, the goal is to selectively form the kinetic enolate to achieve a specific product.

Q3: What are the key factors that control the formation of kinetic versus thermodynamic enolates?

The formation of the kinetic or thermodynamic enolate is primarily influenced by four factors:

• Base: Strong, sterically hindered, non-nucleophilic bases favor the kinetic enolate.[3] Weaker, less hindered bases tend to favor the thermodynamic enolate.

• Temperature: Low temperatures favor the formation of the kinetic enolate by preventing the system from reaching equilibrium.[3] Higher temperatures allow for equilibration to the more stable thermodynamic enolate.

• Solvent: Aprotic solvents are preferred for kinetic enolate formation as they do not facilitate the proton exchange that leads to equilibration.[4][5]

• Reaction Time: Shorter reaction times favor the kinetic enolate. Longer reaction times can allow for equilibration to the thermodynamic enolate.[1]

Troubleshooting Guides

Issue 1: Low Yield and Mixture of Regioisomers in Alkylation of a Sterically Hindered Ketone

Symptom: After alkylating a sterically hindered ketone, you observe a low yield of the desired product and a mixture of isomers, indicating that both kinetic and thermodynamic enolization occurred.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
The base is not strong or hindered enough.	Use a strong, sterically hindered, non-nucleophilic base like Lithium Diisopropylamide (LDA).[3]
The reaction temperature is too high.	Maintain a low temperature, typically -78 °C (a dry ice/acetone bath), during the deprotonation and alkylation steps.[3][5]
The reaction time is too long.	Keep the deprotonation and alkylation times as short as necessary to ensure complete reaction without allowing for equilibration.
The ketone was not fully converted to the enolate.	Use a slight excess of the strong base to ensure all the ketone is deprotonated before adding the electrophile.[6]
The solvent is protic.	Use an aprotic solvent such as Tetrahydrofuran (THF).[4][5]

Data Presentation: Regioselective Alkylation of 2-Methylcyclohexanone (B44802)

The following table summarizes the approximate product distribution from the benzylation of 2-methylcyclohexanone under kinetic and thermodynamic control, demonstrating the impact of reaction conditions on regioselectivity.

Control Type	Base	Temperature	Solvent	Product Ratio (Kinetic : Thermodynamic)	Reference
Kinetic	Lithium Diisopropylamide (LDA)	-78 °C to 0 °C	THF/DME	~95 : 5	[3][7]
Thermodynamic	Sodium Hydride (NaH)	Room Temperature	DME	~10 : 90	[7]

DME = 1,2-Dimethoxyethane

Experimental Protocols

Protocol 1: Selective Formation of the Kinetic Enolate and Subsequent Alkylation

This protocol describes the formation of the kinetic enolate of 2-methylcyclohexanone using LDA, followed by alkylation with benzyl (B1604629) bromide to yield 2-benzyl-6-methylcyclohexanone.

Materials:

• Diisopropylamine (B44863)

• n-Butyllithium in hexane

• Anhydrous Tetrahydrofuran (THF)

• 2-Methylcyclohexanone

• Benzyl bromide

• Dry ice/acetone bath

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Preparation of LDA: In a flame-dried, three-necked flask under an inert atmosphere, dissolve diisopropylamine (1.1 equivalents) in anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath. Add n-butyllithium (1.0 equivalent) dropwise, maintaining the temperature below -70 °C. Stir the solution for 30 minutes at 0 °C.

• Enolate Formation: Cool the freshly prepared LDA solution back down to -78 °C. Slowly add a solution of 2-methylcyclohexanone (1.0 equivalent) in anhydrous THF dropwise. Stir the mixture at -78 °C for 2 hours to ensure complete formation of the lithium enolate.

• Alkylation: To the enolate solution at -78 °C, rapidly add benzyl bromide (1.2 equivalents).

• Quenching: After a short reaction time (e.g., 5-10 minutes), quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride.

• Workup: Allow the mixture to warm to room temperature. Extract the aqueous layer with ether, combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by distillation or column chromatography to obtain 2-benzyl-6-methylcyclohexanone.[7][8]

Visualizations

Logical Flow for Troubleshooting Poor Regioselectivity

Caption: A troubleshooting workflow for diagnosing and resolving issues of poor regioselectivity in the reactions of sterically hindered ketones.

Kinetic vs. Thermodynamic Enolate Formation Pathway

Caption: A diagram illustrating the reaction pathways for the formation of kinetic and thermodynamic enolates from an unsymmetrical sterically hindered ketone.

References

• 1. homework.study.com [homework.study.com]
• 2. uwindsor.ca [uwindsor.ca]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Regioselectivity and Stereoselectivity in the Alkylation of Enolates [quimicaorganica.org]
• 5. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 6. web.mit.edu [web.mit.edu]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. pittelkow.kiku.dk [pittelkow.kiku.dk]

Technical Support Center: Grignard Reagents - Solvent Effects on Stability and Reactivity

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) concerning the critical role of solvents in the stability and reactivity of Grignard reagents. The information is tailored for researchers, scientists, and professionals in drug development to address specific experimental challenges.

Frequently Asked Questions (FAQs)

Q1: Why is the choice of solvent so critical for Grignard reactions?

A1: The solvent plays a multifaceted role in the formation and reactivity of Grignard reagents. Ethereal solvents are essential because they are aprotic and solvate the magnesium atom of the Grignard reagent, forming a stable complex.[1][2][3][4] This stabilization is crucial as Grignard reagents are highly reactive and can be destroyed by protic solvents like water or alcohols.[2][5][6][7] The solvent also influences the Schlenk equilibrium, which dictates the concentration of the active Grignard species in solution, thereby affecting its reactivity.[1][8][9]

Q2: What are the most common solvents for Grignard reactions and how do they compare?

A2: Diethyl ether (Et₂O) and tetrahydrofuran (B95107) (THF) are the most traditional and widely used solvents for Grignard reactions.[1][10][11] THF is a more polar ether and a better solvating agent than diethyl ether, which can lead to faster reaction rates.[3][12][13][14] Its higher boiling point also allows for reactions to be conducted at elevated temperatures.[2][3][10] However, greener alternatives like 2-methyltetrahydrofuran (B130290) (2-MeTHF) and cyclopentyl methyl ether (CPME) are gaining popularity due to their improved safety profiles, such as a lower tendency to form explosive peroxides.[8][10]

Q3: How does the solvent affect the Schlenk equilibrium?

A3: The Schlenk equilibrium (2 RMgX ⇌ R₂Mg + MgX₂) describes the composition of a Grignard reagent in solution.[1][9] The position of this equilibrium is significantly influenced by the solvent.[8][9][15] In strongly coordinating solvents like THF, the equilibrium can be shifted, affecting the nature and reactivity of the organomagnesium species present.[13][16][17][18] For instance, the addition of dioxane to a Grignard solution in ether can drive the equilibrium to the right by precipitating the magnesium halide.[1][9]

Q4: Can I use a non-ethereal solvent for a Grignard reaction?

A4: While ethereal solvents are ideal, Grignard reagents can be prepared in non-donating hydrocarbon solvents like toluene, often with the addition of a small amount of an ether as a catalyst.[18] However, the use of such solvents can lead to the precipitation of magnesium halide-rich solids and result in a supernatant solution containing highly soluble diorganomagnesium complexes.[18] Protic solvents like alcohols and water, as well as halogenated solvents, are incompatible as they react with and decompose the Grignard reagent.[5][6][7]

Q5: My Grignard reaction won't start. Could the solvent be the issue?

A5: Yes, solvent-related issues are a common cause of initiation failure. The primary culprit is often the presence of trace amounts of water in the solvent.[3][12][19] It is crucial to use anhydrous solvents, as Grignard reagents are potent bases that react readily with water.[7][20] Additionally, the choice of solvent itself can impact initiation; for some less reactive organic halides, a higher boiling point solvent like THF may be necessary to provide the energy needed to start the reaction.[12][21]

Troubleshooting Guide

Issue	Potential Solvent-Related Cause	Recommended Solution
Reaction Fails to Initiate	1. Wet solvent (presence of water).[3][12][19] 2. Inappropriate solvent for the specific organic halide.[12][21]	1. Ensure the solvent is rigorously dried. Use freshly opened anhydrous solvent or distill from an appropriate drying agent (e.g., sodium/benzophenone for THF).[3] 2. For less reactive halides (e.g., aryl or vinyl chlorides), consider switching from diethyl ether to THF, which has a higher boiling point and better solvating properties.[12][21][22]
Low Yield of Desired Product	1. Gradual decomposition of the Grignard reagent by trace moisture in the solvent.[3] 2. Unfavorable Schlenk equilibrium in the chosen solvent, leading to less reactive species.[8][15] 3. Wurtz coupling side reaction, which can be solvent-dependent.[8][23]	1. Maintain strictly anhydrous conditions throughout the reaction.[3][24] 2. Consider using a different ethereal solvent to shift the equilibrium. For example, THF can sometimes offer better performance than diethyl ether.[8][10] 3. 2-MeTHF has been shown to suppress Wurtz coupling in certain reactions compared to THF.[8][23]
Formation of Insoluble Precipitate	1. The magnesium halide (MgX₂) component of the Schlenk equilibrium may be poorly soluble in the chosen solvent system.[18] 2. The Grignard reagent itself may have limited solubility at lower temperatures.	1. The addition of a co-solvent like THF can sometimes improve the solubility of all species.[16] 2. If the reaction is being run at low temperatures, a slight increase in temperature may improve solubility.
Reaction Becomes Cloudy and Dark	1. This can be indicative of decomposition or side reactions, which may be exacerbated by prolonged heating in certain solvents.[22]	1. Monitor the reaction progress and avoid unnecessarily long reaction times or excessive heating.[22] Ensure the solvent is pure and free of peroxides, which can initiate side reactions.
Difficulty in Product Work-up	1. Solvents that are miscible with water, such as THF, can sometimes complicate the extraction process.[10]	1. If using THF, the aqueous and organic layers may be more difficult to separate. The use of a less water-miscible solvent like 2-MeTHF or CPME can simplify the work-up.[10]

Data Presentation

Table 1: Comparison of Common Solvents for Grignard Reactions

Solvent	Boiling Point (°C)	Flash Point (°C)	Peroxide Formation	Typical Reaction Yield	Key Advantages	Key Disadvantages
Diethyl Ether (Et₂O)	34.6	-45	High	Good to Excellent[10]	Reliable, well-established, easy to remove.	Highly flammable, anesthetic properties, prone to peroxide formation.[10]
Tetrahydrofuran (THF)	66	-14	High	Good to Excellent[10]	Higher boiling point allows for higher reaction temperatures, good solvating power.[1][10]	Forms explosive peroxides, miscible with water complicating work-up.[10]
2-Methyltetrahydrofuran (2-MeTHF)	~80	-11	Low	Good to Excellent[8][10]	"Green" solvent from renewable resources, higher boiling point, low water miscibility simplifies work-up, less prone to peroxide formation.[8][10]	Can be more expensive than traditional solvents.
Cyclopentyl Methyl Ether (CPME)	106	-1	Low	Moderate to Good[10]	"Green" solvent, high boiling point, low peroxide formation, stable under acidic and basic conditions, hydrophobic.[10]	May require an activator for some Grignard preparations.[10]

Experimental Protocols

Protocol 1: Preparation of Phenylmagnesium Bromide in Diethyl Ether

Materials:

• Magnesium turnings (1.2 g, 50 mmol)

• Bromobenzene (B47551) (5.2 mL, 50 mmol)

• Anhydrous diethyl ether (40 mL)

• Iodine crystal (1, as initiator)

Procedure:

• Place the magnesium turnings in a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Add a single crystal of iodine to the flask.

• In the dropping funnel, prepare a solution of bromobenzene in 10 mL of anhydrous diethyl ether.

• Add approximately 2-3 mL of the bromobenzene solution to the magnesium turnings. The reaction is initiated when the brown color of the iodine disappears and bubbling is observed. Gentle warming may be required.

• Once the reaction has started, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture until most of the magnesium has been consumed.

Protocol 2: Preparation of n-Butylmagnesium Chloride in Tetrahydrofuran (THF)

Materials:

• Magnesium turnings (1.2 g, 50 mmol)

• 1-Chlorobutane (B31608) (5.2 mL, 50 mmol)

• Anhydrous THF (40 mL)

• 1,2-Dibromoethane (B42909) (a few drops, as initiator)

Procedure:

• Activate the magnesium turnings in a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere.

• Add 10 mL of anhydrous THF to the flask.

• Add a few drops of 1,2-dibromoethane to initiate the reaction, which is indicated by the formation of bubbles.

• Prepare a solution of 1-chlorobutane in 30 mL of anhydrous THF in a dropping funnel.

• Once initiation is confirmed, add the 1-chlorobutane solution dropwise at a rate that maintains a steady reaction temperature.

• After the addition is complete, the reaction mixture can be stirred at room temperature or gently heated to ensure complete conversion.

Visualizations

Caption: The Schlenk equilibrium in a Grignard reagent solution.

Caption: A generalized experimental workflow for Grignard reagent formation.

References

• 1. Grignard reagent - Wikipedia [en.wikipedia.org]
• 2. Why is ether used as a solvent during Grignard reactions? - askIITians [askiitians.com]
• 3. benchchem.com [benchchem.com]
• 4. quora.com [quora.com]
• 5. Grignard reagent - Sciencemadness Wiki [sciencemadness.org]
• 6. quora.com [quora.com]
• 7. books.rsc.org [books.rsc.org]
• 8. Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions - Green Chemistry (RSC Publishing) DOI:10.1039/C3GC40702K [pubs.rsc.org]
• 9. Schlenk equilibrium - Wikipedia [en.wikipedia.org]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Grignard reaction with chlorosilanes in THF: a kinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. fiveable.me [fiveable.me]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. d-nb.info [d-nb.info]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. byjus.com [byjus.com]
• 21. leah4sci.com [leah4sci.com]
• 22. Reddit - The heart of the internet [reddit.com]
• 23. researchgate.net [researchgate.net]
• 24. benchchem.com [benchchem.com]

Technical Support Center: Proper Quenching Procedures for Grignard Reactions

This technical support center is designed to provide researchers, scientists, and drug development professionals with comprehensive guidance on the proper quenching procedures for Grignard reactions. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of "quenching" in a Grignard reaction?

A: Quenching is the process of neutralizing the unreacted Grignard reagent and the magnesium alkoxide intermediate formed after the Grignard reagent has reacted with an electrophile (like an aldehyde or ketone).[1] This is a crucial step to protonate the alkoxide to form the desired alcohol product and to safely handle the reaction mixture.[1][2] The quenching process also helps in the separation of the desired organic product from inorganic magnesium salts.[3]

Q2: What are the most common quenching agents for Grignard reactions?

A: The most common quenching agents are water, dilute aqueous acids (e.g., 1M HCl or 10% H₂SO₄), and saturated aqueous ammonium (B1175870) chloride (NH₄Cl).[4] The choice of quenching agent depends on the stability of the final product.

Q3: When should I use saturated aqueous ammonium chloride (NH₄Cl) instead of a strong acid like HCl?

A: Saturated aqueous ammonium chloride is the preferred quenching agent when the product is sensitive to strong acids.[3] For example, tertiary alcohols are prone to dehydration (elimination of water) to form alkenes under strongly acidic conditions.[3] Ammonium chloride provides a mildly acidic proton source that can effectively protonate the alkoxide without causing this unwanted side reaction.[3]

Q4: Why is the quenching of a Grignard reaction often highly exothermic?

A: The quenching process is inherently exothermic due to the rapid acid-base reaction between the highly basic Grignard reagent and the proton source of the quenching agent.[4] This can be particularly dangerous if the quenching agent is added too quickly or without adequate cooling, potentially leading to a "volcano" or eruption of the reaction mixture.[4][5]

Q5: What are the signs of a successful Grignard reaction initiation before quenching?

A: Visual cues for a successful Grignard reaction initiation include the appearance of bubbles on the magnesium surface, a noticeable warming of the reaction flask, and the reaction mixture turning cloudy or grey-brown.[6] If an activator like iodine was used, its characteristic purple or brown color will fade.[6][7]

Troubleshooting Guide

Issue 1: Low Yield of the Desired Product

A low yield of the desired product after quenching and workup can be attributed to several factors. It is crucial to determine the point of failure to effectively troubleshoot.

• Possible Cause 1: Incomplete Grignard Reagent Formation.

  • Solution: Ensure the magnesium turnings are fresh and activated. Methods for activation include crushing the turnings to expose a fresh surface or using a small amount of an activator like iodine or 1,2-dibromoethane.[7] Also, ensure all glassware is rigorously dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) as Grignard reagents are highly sensitive to moisture.[6][8]

• Possible Cause 2: Competing Side Reactions.

  • Enolization: If the starting material is a ketone, the Grignard reagent can act as a base, leading to enolization instead of nucleophilic addition. This results in the recovery of the starting ketone after workup.[8] To minimize this, add the ketone slowly to the Grignard solution at a low temperature (e.g., -78 °C to 0 °C).[8]

  • Wurtz Coupling: The Grignard reagent can react with unreacted alkyl/aryl halide to form a homocoupled byproduct (e.g., biphenyl).[9][10] This can be minimized by the slow, dropwise addition of the halide to the magnesium turnings during the Grignard reagent formation.[11][12]

• Possible Cause 3: Product Loss During Workup.

  • Precipitation of Magnesium Salts: Quenching with water can lead to the formation of insoluble magnesium hydroxide, which can trap the product.[4] Using a dilute acid or saturated ammonium chloride solution helps to form more soluble magnesium salts.[4]

  • Dehydration of Product: As mentioned, using a strong acid to quench a reaction that produces an acid-sensitive alcohol can lead to dehydration.[3] In such cases, quenching with saturated aqueous ammonium chloride is recommended.[3]

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// Edges problem -> cause1; problem -> cause2; problem -> cause3; cause1 -> solution1a; cause1 -> solution1b; cause2 -> side_reaction1; cause2 -> side_reaction2; side_reaction1 -> solution2a; side_reaction2 -> solution2b; cause3 -> workup_issue1; cause3 -> workup_issue2; workup_issue1 -> solution3a; workup_issue2 -> solution3b; } .dot A troubleshooting guide for low product yield in Grignard reactions.

Issue 2: Formation of Biphenyl (B1667301) as a Major Byproduct

The formation of biphenyl is a common side reaction when preparing phenylmagnesium bromide.

• Cause: This occurs through a Wurtz coupling reaction where the formed phenylmagnesium bromide reacts with unreacted bromobenzene (B47551).[9][10] High local concentrations of bromobenzene and elevated reaction temperatures favor the formation of this byproduct.[9][11]

• Solution:

  • Slow Addition: Add the bromobenzene solution dropwise to the magnesium turnings to maintain a low concentration of the aryl halide.[11][12]

  • Temperature Control: Maintain a gentle reflux and avoid excessive heating to minimize the rate of the coupling reaction.[11][12]

  • Purification: Biphenyl can often be removed from the desired alcohol product by trituration with a non-polar solvent like petroleum ether or by recrystallization.[9]

// Nodes problem [label="Biphenyl Byproduct\nFormation", fillcolor="#EA4335", fontcolor="#FFFFFF"]; cause [label="Wurtz Coupling of\nPhMgBr and PhBr", fillcolor="#FBBC05", fontcolor="#202124"]; condition1 [label="High [PhBr]", fillcolor="#F1F3F4", fontcolor="#202124"]; condition2 [label="High Temperature", fillcolor="#F1F3F4", fontcolor="#202124"]; solution1 [label="Slow, Dropwise\nAddition of PhBr", fillcolor="#34A853", fontcolor="#FFFFFF"]; solution2 [label="Maintain Gentle\nReflux", fillcolor="#34A853", fontcolor="#FFFFFF"]; solution3 [label="Purification:\nTrituration/Recrystallization", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges problem -> cause; cause -> condition1; cause -> condition2; condition1 -> solution1; condition2 -> solution2; problem -> solution3; } .dot Troubleshooting the formation of biphenyl byproduct.

Data Presentation

Table 1: Comparison of Common Quenching Agents

Quenching Agent	Application	Advantages	Disadvantages
Water	General purpose quenching of excess Grignard reagent.	Inexpensive and readily available.	Highly exothermic reaction. Can form insoluble magnesium hydroxide, leading to product loss.[4]
Dilute Aqueous Acid (e.g., 1M HCl, 10% H₂SO₄)	Used to quench the reaction and dissolve magnesium salts.	Effectively dissolves magnesium salts, leading to a cleaner workup.	Can cause dehydration of acid-sensitive products (e.g., tertiary alcohols).[3]
Saturated Aqueous Ammonium Chloride (NH₄Cl)	Ideal for quenching reactions with acid-sensitive products.	Mildly acidic, preventing dehydration of sensitive alcohols. Helps dissolve magnesium salts.[3]	May not be as effective as strong acids for dissolving large amounts of magnesium salts.

Experimental Protocols

Protocol 1: General Quenching Procedure with Saturated Aqueous Ammonium Chloride

This protocol is recommended for reactions where the product is potentially acid-sensitive.

• Cooling: Once the Grignard reaction is complete, cool the reaction flask to 0 °C in an ice-water bath.[13]

• Slow Addition: With vigorous stirring, slowly add saturated aqueous ammonium chloride dropwise to the reaction mixture using an addition funnel. Be aware of a potential induction period and control the addition rate to manage the exotherm.[4]

• Completion of Quench: Continue the addition until no further exothermic reaction is observed.

• Warming and Extraction: Allow the mixture to warm to room temperature.[13] If two layers are present, transfer the mixture to a separatory funnel. Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

• Drying and Concentration: Combine the organic extracts, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure to isolate the crude product.

// Nodes start [label="Grignard Reaction\nComplete", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; cool [label="Cool Reaction to 0°C\nin Ice Bath", fillcolor="#FBBC05", fontcolor="#202124"]; add_quench [label="Slowly Add Quenching\nAgent with Stirring", fillcolor="#FBBC05", fontcolor="#202124"]; monitor [label="Monitor Temperature\nand Control Addition Rate", fillcolor="#FBBC05", fontcolor="#202124"]; check_complete [label="Is Quenching\nComplete?", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; warm_extract [label="Warm to Room Temp\n& Extract with Organic Solvent", fillcolor="#34A853", fontcolor="#FFFFFF"]; dry_concentrate [label="Dry Organic Layer & \nConcentrate", fillcolor="#34A853", fontcolor="#FFFFFF"]; end [label="Isolate Crude\nProduct", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges start -> cool; cool -> add_quench; add_quench -> monitor; monitor -> check_complete; check_complete -> add_quench [label="No"]; check_complete -> warm_extract [label="Yes"]; warm_extract -> dry_concentrate; dry_concentrate -> end; } .dot A general experimental workflow for quenching a Grignard reaction.

Protocol 2: Quenching with Dilute Hydrochloric Acid

This protocol is suitable for products that are stable in acidic conditions.

• Cooling: After the reaction is complete, cool the reaction flask in an ice-water bath.

• Slow Addition: Slowly and dropwise add 1M HCl to the cooled and stirred reaction mixture. The addition should be controlled to keep the temperature from rising excessively.

• Dissolving Salts: Continue adding the dilute acid until all the precipitated magnesium salts have dissolved, and the aqueous layer is clear.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and wash it with saturated aqueous sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent, filter, and concentrate under reduced pressure.

Decision-Making Diagram

// Nodes start [label="Is the final product\nacid-sensitive (e.g., a\ntertiary alcohol)?", shape=diamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; yes_acid_sensitive [label="Use Saturated Aqueous\nAmmonium Chloride (NH4Cl)", shape=rectangle, fillcolor="#34A853", fontcolor="#FFFFFF"]; no_acid_sensitive [label="Are there large amounts of\nprecipitated magnesium salts?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; yes_salts [label="Use Dilute Aqueous Acid\n(e.g., 1M HCl)", shape=rectangle, fillcolor="#34A853", fontcolor="#FFFFFF"]; no_salts [label="Water can be used, but\nbe cautious of exotherm\nand salt precipitation.", shape=rectangle, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges start -> yes_acid_sensitive [label="Yes"]; start -> no_acid_sensitive [label="No"]; no_acid_sensitive -> yes_salts [label="Yes"]; no_acid_sensitive -> no_salts [label="No"]; } .dot A decision tree for selecting the appropriate quenching agent.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. leah4sci.com [leah4sci.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. web.mnstate.edu [web.mnstate.edu]
• 11. brainly.com [brainly.com]
• 12. gauthmath.com [gauthmath.com]
• 13. labs.chem.ucsb.edu [labs.chem.ucsb.edu]

limitations of fractional distillation for diastereomer separation

Technical Support Center: Diastereomer Separation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the limitations and challenges of separating diastereomers using fractional distillation.

Frequently Asked Questions (FAQs)

Q1: Why is fractional distillation often ineffective for separating diastereomers?

Fractional distillation separates liquids based on differences in their boiling points. Diastereomers, while having different physical properties, often possess very similar boiling points.[1][2] For fractional distillation to be effective, a significant difference in boiling points is required, typically greater than 25°C.[3][4] When the boiling points are too close, an exceptionally high number of theoretical plates (a very long or efficient fractionating column) and a high reflux ratio are needed, which can make the process impractical and energy-intensive.[1][5] In many cases, the separation is simply a complete failure.[5]

Q2: What is the minimum boiling point difference required for successful fractional distillation of diastereomers?

While there is no absolute minimum, a general guideline is that fractional distillation is most effective when the boiling point difference between the components is greater than 25°C (45°F) under atmospheric pressure.[3] For differences less than this, the efficiency of the separation decreases dramatically, requiring highly specialized equipment. For diastereomers, where the boiling point difference can be minimal, this technique is often not the method of choice.

Q3: Can azeotropes form between diastereomers, and how does this affect distillation?

Yes, diastereomers can potentially form azeotropes. An azeotrope is a mixture of two or more liquids whose proportions cannot be altered by simple distillation.[6] When an azeotrope is boiled, the vapor has the same composition as the liquid. If diastereomers form an azeotrope, it becomes impossible to separate them by conventional fractional distillation because the composition will remain constant at the azeotropic point.[1][6]

Q4: What are the primary alternative methods for separating diastereomers if fractional distillation fails?

Due to their different spatial arrangements, diastereomers have distinct shapes and polarities, which can be exploited by other techniques. The most common and effective alternatives include:

• Column Chromatography: This is often the preferred method as diastereomers typically exhibit different affinities for the stationary phase, allowing for effective separation.[1][7]

• Fractional Crystallization: This method relies on differences in the solubility of diastereomers in a particular solvent.[2][5] By carefully controlling temperature and concentration, one diastereomer can be selectively crystallized from the solution.

• High-Performance Liquid Chromatography (HPLC): Both normal and reversed-phase HPLC can be highly effective for separating diastereomers on both analytical and preparative scales.[8]

Troubleshooting Guide for Fractional Distillation

Q5: I am attempting a fractional distillation of a diastereomeric mixture, but I'm not achieving any separation. What are the likely causes?

Poor separation is the most common issue. Consider the following troubleshooting steps:

Potential Cause	Troubleshooting Action	Expected Outcome
Insufficient Column Efficiency	Increase the length of the fractionating column or use a more efficient packing material (e.g., Vigreux, Raschig rings, or metal sponge) to increase the number of theoretical plates.	Improved separation between fractions, indicated by a more stable and distinct temperature plateau for each component.
Distillation Rate is Too Fast	Reduce the heating rate. A slow, steady distillation rate of 1-2 drops per second is optimal for allowing the vapor-liquid equilibria to be established in the column.[9]	A gradual rise of the condensation ring up the column, ensuring proper separation across the theoretical plates.
Poor Column Insulation	Insulate the fractionating column by wrapping it with glass wool or aluminum foil.	Prevents heat loss to the environment, maintaining the temperature gradient necessary for separation and preventing premature condensation.[9][10]
Formation of an Azeotrope	The mixture may not be separable by standard distillation. Consider alternative techniques like extractive distillation or switch to chromatography.[5][11]	Successful separation of the components.
Very Small Boiling Point Difference	The boiling point difference between your diastereomers may be too small for fractional distillation to be a viable method.	No significant improvement in separation. It is recommended to switch to an alternative method like column chromatography.

Q6: My distillation column is flooding (filling with liquid). What should I do?

Flooding occurs when the rate of vapor rising up the column is too high, preventing the condensed liquid from flowing back down.[12]

• Immediate Action: Reduce the heat input to the distillation flask immediately. This will decrease the boil-up rate.

• Preventative Measures: Ensure the column is not blocked and that the packing material allows for proper liquid and vapor flow. Start the distillation slowly to establish a stable gradient.

Q7: The temperature at the distillation head is fluctuating and not holding steady. What does this indicate?

Temperature fluctuations suggest that the vapor reaching the thermometer is not a pure component. This can be due to:

• Inefficient Separation: The column is not adequately separating the diastereomers. Refer to the troubleshooting steps for poor separation.

• Uneven Heating: Ensure the heating mantle is set to a steady temperature and the stirring of the distillation pot is consistent.

• Bumping of the Liquid: Use boiling chips or a magnetic stir bar to ensure smooth boiling.

Comparison of Separation Techniques

Q8: How does fractional distillation compare to other common methods for diastereomer separation?

Technique	Principle of Separation	Advantages	Limitations	Best Suited For
Fractional Distillation	Difference in boiling points.[3]	Well-established, scalable for large quantities, can be cost-effective for suitable mixtures.[13]	Ineffective for compounds with close boiling points, risk of thermal degradation, potential for azeotrope formation.[1][5][13]	Liquid diastereomers with a boiling point difference >25°C.
Column Chromatography	Differential adsorption/partitioning on a stationary phase.[7]	Highly effective for compounds with very similar physical properties, versatile (many stationary/mobile phases), works at room temperature.[7]	Can be solvent-intensive, may be difficult to scale up for very large quantities compared to distillation.	Most diastereomeric mixtures, especially those that are thermally sensitive or have similar boiling points.
Fractional Crystallization	Difference in solubility.[2]	Can be highly effective for achieving high purity, scalable.	Only applicable to solid compounds, can be labor-intensive, yields may be unsatisfactory.[5]	Crystalline solid diastereomers with different solubilities.
Extractive Distillation	Altering relative volatilities by adding an entrainer.[5]	Enables distillation of azeotropes and close-boiling mixtures.[5][11]	Requires an additional separation step to remove the entrainer, selection of a suitable entrainer can be complex.[11]	Industrial-scale separation of close-boiling diastereomers where chromatography is not economically viable.

Experimental Protocols

Protocol 1: Laboratory-Scale Fractional Distillation of a Diastereomeric Mixture

This protocol outlines the general procedure for attempting to separate a liquid diastereomeric mixture.

• Apparatus Setup:

  • Assemble the fractional distillation apparatus as shown in the workflow diagram below. Use a round-bottom flask of appropriate size (it should be 1/2 to 2/3 full).

  • Place a magnetic stir bar or boiling chips in the flask.

  • Select a fractionating column (e.g., Vigreux or packed with glass beads) appropriate for the expected difficulty of separation. Longer columns provide more theoretical plates but result in greater material loss.[14]

  • Position the thermometer bulb just below the side arm of the three-way adapter to accurately measure the temperature of the vapor entering the condenser.[14]

  • Ensure all glass joints are securely clamped and sealed.[15]

  • Connect the condenser to a cold water source, with water flowing in at the bottom and out at the top.

• Distillation Procedure:

  • Begin heating the flask gently with a heating mantle.

  • Observe the mixture and ensure smooth boiling.

  • Watch for the ring of condensate to slowly rise up the fractionating column. If the rise is too fast, reduce the heat. If it stalls, you may need to increase the heat or insulate the column.

  • Collect a "forerun" fraction, which will contain any highly volatile impurities.

  • When the temperature at the distillation head stabilizes, place a clean, labeled receiving flask to collect the first fraction. Record the stable temperature range.

  • Once the first component has distilled, the temperature may drop. Increase the heating rate to distill the next component.

  • Collect subsequent fractions in separate, labeled flasks whenever the temperature stabilizes at a higher plateau.

• Analysis:

  • Analyze each collected fraction using an appropriate technique (e.g., GC, HPLC, NMR) to determine the diastereomeric excess (d.e.) and assess the separation efficiency.

Protocol 2: General Column Chromatography for Diastereomer Separation

• Solvent System Selection:

  • Use Thin Layer Chromatography (TLC) to identify a solvent system that provides good separation between the two diastereomers (a clear difference in Rf values).

• Column Packing:

  • Select a column of appropriate size.

  • Pack the column with the chosen stationary phase (e.g., silica (B1680970) gel) using either a wet or dry packing method. Ensure the packing is uniform and free of air bubbles.

• Sample Loading:

  • Dissolve the diastereomeric mixture in a minimum amount of the eluting solvent.

  • Carefully load the sample onto the top of the column.

• Elution and Fraction Collection:

  • Begin eluting the sample through the column with the chosen solvent system.

  • Collect small, sequential fractions in labeled test tubes or vials.

• Analysis:

  • Spot each collected fraction on a TLC plate to identify which fractions contain the purified diastereomers.

  • Combine the pure fractions of each diastereomer and remove the solvent using a rotary evaporator.

Visualizations

References

• 1. quora.com [quora.com]
• 2. How can diastereomers be separated class 11 chemistry CBSE [vedantu.com]
• 3. Fractional distillation - Wikipedia [en.wikipedia.org]
• 4. homework.study.com [homework.study.com]
• 5. US4874473A - Separation of diastereomers by extractive distillation - Google Patents [patents.google.com]
• 6. Azeotrope - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. homework.study.com [homework.study.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Azeotropic distillation - Wikipedia [en.wikipedia.org]
• 12. youtube.com [youtube.com]
• 13. njhjchem.com [njhjchem.com]
• 14. Purification [chem.rochester.edu]
• 15. Reddit - The heart of the internet [reddit.com]

Reference Data & Comparative Studies

A Comparative Guide to 2,4-Dimethyloctane and Its Isomers for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of 2,4-dimethyloctane and its structural isomers. As branched alkanes, these compounds share the same molecular formula (C₁₀H₂₂) but differ in the arrangement of their methyl groups along the octane (B31449) backbone. These subtle structural variations lead to distinct physical and chemical properties, which are critical considerations in their application as solvents, reference standards, and intermediates in organic synthesis, including in the pharmaceutical industry.

Structural and Physical Properties Comparison

The positioning of the two methyl groups on the octane chain significantly influences the physical properties of dimethyloctane isomers. Generally, increased branching tends to lower the boiling point due to a reduction in the surface area available for intermolecular van der Waals forces. However, highly symmetrical isomers may exhibit higher melting points due to more efficient packing in a crystal lattice.

Below is a summary of key physical properties for 2,4-dimethyloctane and several of its isomers.

Isomer	CAS Number	Boiling Point (°C)	Density (g/mL)	Refractive Index
2,4-Dimethyloctane	4032-94-4	156.4[1]	0.732[1][2]	1.411[1]
2,2-Dimethyloctane (B44098)	15869-87-1	155[3]	0.725[3]	1.408[3]
2,3-Dimethyloctane (B44108)	7146-60-3	164.5[4]	0.7377[5]	~1.41-1.42
2,5-Dimethyloctane	15869-89-3	156-158[6]	~0.72-0.73	~1.41
2,6-Dimethyloctane	2051-30-1	159.7[7]	~0.7[7]	~1.411[8]
2,7-Dimethyloctane	1072-16-8	159-160	0.724-0.732[8]	1.411[8]
3,3-Dimethyloctane	4110-44-5	161[9]	0.734[9]	1.413[9]
3,4-Dimethyloctane	15869-92-8	166-170[4][10]	~0.74	~1.41-1.42
3,5-Dimethyloctane	15869-93-9	160[11]	0.74[12]	1.41[12]
3,6-Dimethyloctane	15869-94-0	~160-162	~0.74	~1.41-1.42
4,4-Dimethyloctane (B95178)	15869-95-1	157.8-161[4]	0.734-0.74[4]	1.413-1.415[4]
4,5-Dimethyloctane	15869-96-2	162.14	0.743	1.4167

Chirality and Stereoisomerism

A key feature of some dimethyloctane isomers is the presence of chiral centers, leading to stereoisomerism. This is particularly relevant in drug development, where different enantiomers of a chiral molecule can exhibit significantly different pharmacological activities.

2,4-Dimethyloctane possesses a single chiral center at the C-4 position, meaning it exists as a pair of enantiomers: (R)-2,4-dimethyloctane and (S)-2,4-dimethyloctane.[4] Other isomers, such as 3,4-dimethyloctane, have two chiral centers, leading to the possibility of diastereomers as well as enantiomers. In contrast, isomers like 2,2-dimethyloctane and 4,4-dimethyloctane are achiral.

Figure 1: Chirality comparison of 2,4-dimethyloctane and 4,4-dimethyloctane.

Synthesis Approaches and Experimental Protocols

Branched alkanes like dimethyloctanes can be synthesized through various methods, including alkylation, hydrocarbon cracking, and isomerization.[4] For laboratory-scale synthesis with high specificity, the Grignard reaction is a powerful and versatile tool for forming carbon-carbon bonds.

Below are representative experimental protocols for the synthesis of 2,4-dimethyloctane and 2,3-dimethyloctane via a Grignard reaction followed by dehydration and hydrogenation.

Experimental Protocol: Synthesis of 2,4-Dimethyloctane

This synthesis involves the reaction of a Grignard reagent with a ketone to form a tertiary alcohol, which is then dehydrated to an alkene and subsequently hydrogenated to the desired alkane.

Step 1: Grignard Reaction to form 2,4-Dimethyl-4-octanol

• Preparation of Grignard Reagent: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add magnesium turnings (1.2 molar equivalents). The flask is maintained under an inert atmosphere (e.g., nitrogen or argon). A solution of 2-bromobutane (B33332) (1.0 molar equivalent) in anhydrous diethyl ether is added dropwise via the dropping funnel to initiate the formation of the Grignard reagent (butylmagnesium bromide). The reaction is typically initiated with a small crystal of iodine and maintained at a gentle reflux.

• Reaction with Ketone: Once the Grignard reagent formation is complete, the solution is cooled to 0°C in an ice bath. A solution of 4-methyl-2-pentanone (B128772) (1.0 molar equivalent) in anhydrous diethyl ether is added dropwise with continuous stirring.

• Work-up: After the addition is complete, the reaction mixture is stirred for an additional hour at room temperature. The reaction is then quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude 2,4-dimethyl-4-octanol.

Step 2: Dehydration and Hydrogenation

• Dehydration: The crude alcohol is dissolved in a suitable solvent like toluene, and a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid) is added. The mixture is refluxed with a Dean-Stark apparatus to remove the water formed during the reaction, driving the equilibrium towards the formation of the alkene (a mixture of 2,4-dimethyloctene isomers).

• Hydrogenation: The resulting alkene mixture is then hydrogenated to yield 2,4-dimethyloctane. This is typically carried out using a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere. The reaction progress is monitored by techniques like Gas Chromatography (GC). Upon completion, the catalyst is filtered off, and the solvent is removed to yield the final product, which can be further purified by distillation.

Experimental Protocol: Synthesis of 2,3-Dimethyloctane

A similar synthetic strategy can be employed for 2,3-dimethyloctane, with the appropriate choice of starting materials.

Step 1: Grignard Reaction to form 2,3-Dimethyl-3-octanol

• Preparation of Grignard Reagent: Prepare ethylmagnesium bromide from bromoethane (B45996) and magnesium turnings in anhydrous diethyl ether as described above.

• Reaction with Ketone: React the Grignard reagent with 2-heptanone.

• Work-up: Follow the same work-up procedure as for 2,4-dimethyloctane to isolate the crude 2,3-dimethyl-3-octanol.

Step 2: Dehydration and Hydrogenation

• Dehydration: Dehydrate the tertiary alcohol using an acid catalyst to form a mixture of 2,3-dimethyloctene isomers.

• Hydrogenation: Hydrogenate the alkene mixture using Pd/C to obtain 2,3-dimethyloctane.

Figure 2: General experimental workflow for the synthesis of dimethyloctane isomers.

Applications in Research and Drug Development

Dimethyloctane isomers, as non-polar, inert liquids with a range of boiling points, find several applications in the pharmaceutical and research sectors.

• Solvents: Their non-polar nature makes them suitable solvents for dissolving other non-polar compounds, such as oils, fats, and some active pharmaceutical ingredients (APIs) that have poor water solubility.[5] The choice of a specific isomer can be guided by its boiling point to control reaction temperatures or evaporation rates during formulation processes.

• Reference Standards: In analytical techniques like Gas Chromatography (GC), the well-defined structures and boiling points of these isomers make them valuable as reference compounds for the identification and quantification of other hydrocarbons.

• Intermediates in Synthesis: While not typically incorporated into final drug structures, they can serve as intermediates in the synthesis of more complex molecules.

• Drug Delivery Vehicles: Branched alkanes, in a broader context, are explored as components of drug delivery systems.[12] Their hydrophobic properties can be utilized in the formulation of emulsions and nanoemulsions for the delivery of lipophilic drugs. While specific data on dimethyloctane isomers in this application is limited, their physical properties are consistent with those of excipients used in such formulations.

References

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. Octane, 2,4-dimethyl- | C10H22 | CID 92978 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Grignard Reaction [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. sciencemadness.org [sciencemadness.org]
• 8. Page loading... [guidechem.com]
• 9. Metal Organic Frameworks as Drug Targeting Delivery Vehicles in the Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effect of hydrocarbon chain length in 1,2-alkanediols on percutaneous absorption of metronidazole: toward development of a general vehicle for controlled release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Buy 2,4-Dimethyloctane | 4032-94-4 [smolecule.com]
• 12. Organic Syntheses Procedure [orgsyn.org]

The Inverse Relationship Between Molecular Branching and Boiling Points

A Comparative Analysis of Octane (B31449) Isomer Boiling Points: The Influence of Molecular Structure on Physical Properties

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the boiling points of the 18 structural isomers of octane (C₈H₁₈). The relationship between molecular branching and boiling point is explored, supported by a complete dataset and detailed experimental protocols for boiling point determination. This information is crucial for professionals in chemical research and drug development who require a deep understanding of the physical properties of organic compounds.

Alkanes, such as octane and its isomers, are nonpolar molecules that exhibit weak intermolecular van der Waals forces. The strength of these forces is directly proportional to the surface area of the molecule. Isomers with a more linear structure have a larger surface area, leading to stronger intermolecular attractions and consequently, higher boiling points.[1][2] Conversely, increased branching results in a more compact, spherical molecular shape, reducing the surface area available for intermolecular interactions. This leads to weaker van der Waals forces and lower boiling points.[1][3] Therefore, a general trend of decreasing boiling point with increasing branching is observed among the octane isomers.[1][4]

Boiling Point Data for Octane Isomers

The following table summarizes the boiling points of the 18 structural isomers of octane, arranged from the highest to the lowest boiling point.

Isomer Name	Boiling Point (°C)
n-Octane	125.7
2-Methylheptane	117.6
3-Methylheptane	118.9
4-Methylheptane	117.7
3-Ethylhexane	118.6
2,3-Dimethylhexane	115.6
2,4-Dimethylhexane	109.4
2,5-Dimethylhexane	109.1
3,4-Dimethylhexane	117.7
3-Ethyl-2-methylpentane	115.4
3-Ethyl-3-methylpentane	118.3
2,2-Dimethylhexane	106.8
3,3-Dimethylhexane	112.0
2,2,3-Trimethylpentane	113.5
2,2,4-Trimethylpentane	99.2
2,3,3-Trimethylpentane	114.8
2,3,4-Trimethylpentane	113.5
2,2,3,3-Tetramethylbutane	106.5

Experimental Protocols for Boiling Point Determination

The boiling points of the octane isomers can be determined using several established laboratory techniques. The following are detailed protocols for two common methods: the Thiele tube method and the distillation method.

Thiele Tube Method

This method is suitable for determining the boiling point of small quantities of a liquid.

Materials:

• Thiele tube

• Thermometer (with appropriate range)

• Capillary tubes (sealed at one end)

• Small test tube or fusion tube

• Rubber band or wire for attaching the test tube to the thermometer

• Heating source (Bunsen burner or hot plate)

• Heating oil (mineral oil or silicone oil)

• Sample of octane isomer

Procedure:

• Fill the Thiele tube with heating oil to a level just above the side arm.

• Add a small amount of the octane isomer (approximately 0.5 mL) into the small test tube.

• Place a capillary tube, with its sealed end up, into the test tube containing the sample.

• Attach the test tube to the thermometer using a rubber band or wire, ensuring the bottom of the test tube is level with the thermometer bulb.

• Immerse the thermometer and the attached test tube into the heating oil in the Thiele tube, making sure the sample is below the oil level. The open end of the capillary tube should be fully submerged in the liquid sample.

• Gently heat the side arm of the Thiele tube with a small flame or on a hot plate.[3] Convection currents will circulate the oil, ensuring uniform heating.

• As the temperature rises, a stream of bubbles will begin to emerge from the open end of the capillary tube.

• Continue gentle heating until a continuous and rapid stream of bubbles is observed.

• Remove the heat source and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the stream of bubbles stops and the liquid just begins to be drawn into the capillary tube.[3] Record this temperature.

Distillation Method

This method is used for larger quantities of liquid and can also serve as a purification step.

Materials:

• Distillation flask (round-bottom flask)

• Condenser

• Receiving flask

• Thermometer and adapter

• Heating mantle or water bath

• Boiling chips or a magnetic stirrer

• Clamps and stands to secure the apparatus

• Sample of octane isomer (at least 5-10 mL)

Procedure:

• Assemble the distillation apparatus. The distillation flask should be clamped securely at the neck. The thermometer should be positioned so that the top of the bulb is level with the bottom of the side arm leading to the condenser.

• Place the octane isomer sample into the distillation flask, along with a few boiling chips or a magnetic stir bar to ensure smooth boiling.

• Connect the condenser to a water source, with water entering at the lower inlet and exiting at the upper outlet.

• Place the receiving flask at the outlet of the condenser to collect the distillate.

• Begin heating the distillation flask gently.

• As the liquid boils, the vapor will rise and surround the thermometer bulb before entering the condenser.

• The temperature will stabilize at the boiling point of the liquid. Record the temperature at which the liquid is steadily distilling and condensing into the receiving flask. This stable temperature is the boiling point.[5]

Visualization of Structure-Property Relationship

The following diagram illustrates the relationship between the degree of branching in octane isomers and their corresponding boiling points.

Caption: Branching decreases boiling point in octane isomers.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. orgchemboulder.com [orgchemboulder.com]

A Comparative Guide to the Stereochemical Landscape of Dimethyloctane Isomers

For Researchers, Scientists, and Drug Development Professionals

The seemingly subtle variations in the three-dimensional arrangement of atoms within a molecule can lead to profound differences in its physical, chemical, and biological properties. This guide provides a comprehensive comparison of the stereochemical differences among isomers of dimethyloctane, a C10 branched alkane. Understanding these distinctions is critical in fields ranging from petrochemistry to pharmaceutical development, where stereoisomerism can dictate a compound's efficacy and safety.

Understanding the Isomers of Dimethyloctane

Dimethyloctane (C₁₀H₂₂) exists as numerous constitutional isomers, which differ in the connectivity of their atoms. Several of these constitutional isomers, in turn, exhibit stereoisomerism due to the presence of one or more chiral centers. This guide will focus on the stereochemical nuances of key chiral dimethyloctane isomers.

Stereoisomers share the same molecular formula and connectivity but differ in the spatial arrangement of their atoms. The primary categories of stereoisomers encountered in dimethyloctanes are enantiomers and diastereomers.

• Enantiomers are non-superimposable mirror images of each other. They possess identical physical properties in an achiral environment (e.g., boiling point, density) but exhibit opposite optical activity (rotation of plane-polarized light) and interact differently with other chiral molecules.

• Diastereomers are stereoisomers that are not mirror images of each other. They arise in molecules with two or more stereocenters and have distinct physical and chemical properties.

Comparative Analysis of Dimethyloctane Stereoisomers

While a comprehensive experimental dataset comparing all possible dimethyloctane stereoisomers is not available in a single source, this guide consolidates available information and established principles to illustrate their differences.

Physical Properties

Enantiomeric pairs of a given dimethyloctane isomer will have identical boiling points, melting points, and densities. However, diastereomers will exhibit different physical properties. For instance, the erythro and threo diastereomers of 3,5-dimethyloctane (B92337) are expected to have slightly different boiling points and chromatographic retention times due to their different shapes and intermolecular interactions.

Isomer	Stereoisomer	Boiling Point (°C)	Optical Rotation ([α]D)
2,4-Dimethyloctane	(R)-2,4-dimethyloctane	Data not available	Data not available
(S)-2,4-dimethyloctane	Data not available	Opposite to (R)-isomer
3,4-Dimethyloctane	(3R,4R)-3,4-dimethyloctane	Data not available	Data not available
(3S,4S)-3,4-dimethyloctane	Data not available	Opposite to (3R,4R)-isomer
(3R,4S)-3,4-dimethyloctane (meso)	Data not available	0° (achiral)
3,5-Dimethyloctane	erythro (3R,5S or 3S,5R) - meso	Data not available	0° (achiral)
threo ((3R,5R) and (3S,5S))	Data not available	Non-zero and opposite for the enantiomeric pair

Chromatographic Behavior

Gas chromatography (GC) is a powerful technique for separating volatile compounds like dimethyloctane isomers. On a standard non-polar column, constitutional isomers can be separated based on their boiling points. To separate enantiomers, a chiral stationary phase (CSP) is required. Cyclodextrin-based CSPs are commonly used for the enantioselective separation of hydrocarbons.[1][2][3]

Diastereomers, having different physical properties, can often be separated on standard, non-chiral GC columns.

Isomer	Stereoisomers	Expected Elution Order on a Chiral GC Column
2,4-Dimethyloctane	(R) and (S) enantiomers	Baseline separation with an appropriate chiral stationary phase.
3,4-Dimethyloctane	(3R,4R), (3S,4S), and meso	The two enantiomers would require a chiral column for separation from each other. The meso diastereomer would be separable from the enantiomeric pair on both chiral and achiral columns.
3,5-Dimethyloctane	erythro (meso) and threo enantiomers	The erythro and threo diastereomers would be separable on a standard column. The two threo enantiomers would require a chiral column for their separation.

Experimental Protocols

Chiral Gas Chromatography (GC) for Enantiomer Separation

Objective: To separate the enantiomers of a chiral dimethyloctane isomer.

Methodology:

• Column Selection: A capillary GC column with a chiral stationary phase is essential. Cyclodextrin (B1172386) derivatives, such as β-cyclodextrin or γ-cyclodextrin, chemically bonded to a polysiloxane backbone are effective for separating hydrocarbon enantiomers.[1][2][3] The choice of the specific cyclodextrin derivative will depend on the specific isomer being analyzed.

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) is suitable for hydrocarbon analysis.

• Sample Preparation: The dimethyloctane isomer mixture is diluted in a volatile solvent (e.g., hexane (B92381) or pentane) to an appropriate concentration.

• GC Conditions:

  • Injector Temperature: Typically set 20-50 °C above the boiling point of the analytes.

  • Carrier Gas: Hydrogen or Helium at a constant flow rate or pressure.

  • Oven Temperature Program: An initial low temperature is held to allow for the separation of early eluting compounds, followed by a gradual temperature ramp to elute the higher boiling isomers. A typical program might start at 40°C and ramp to 150°C at 2-5°C/min. Optimization of the temperature program is crucial for achieving baseline separation.

  • Detector Temperature: Typically set higher than the final oven temperature to prevent condensation.

• Data Analysis: The retention times of the separated enantiomers are recorded. The peak areas can be used to determine the enantiomeric ratio or enantiomeric excess (ee).

Nuclear Magnetic Resonance (NMR) Spectroscopy for Stereoisomer Differentiation

Objective: To distinguish between diastereomers of a dimethyloctane isomer.

Methodology:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better spectral resolution.

• Sample Preparation: The purified stereoisomer is dissolved in a deuterated solvent (e.g., CDCl₃).

• Data Acquisition: Both ¹H and ¹³C NMR spectra are acquired. Advanced 2D NMR techniques like COSY and HSQC can aid in signal assignment.

• Spectral Analysis:

  • Chemical Shifts: Diastereomers will exhibit different chemical shifts for their corresponding protons and carbons due to their different electronic environments. For example, in erythro and threo isomers, the protons and carbons at and near the stereocenters will have distinct chemical shifts.

  • Coupling Constants: The vicinal coupling constants (³JHH) between protons on adjacent stereocenters can be diagnostic of the relative stereochemistry. The magnitude of the coupling constant is related to the dihedral angle between the coupled protons, which differs between diastereomers.

Logical Relationships of Dimethyloctane Isomers

The following diagram illustrates the hierarchical relationship between different types of isomers for a hypothetical dimethyloctane with two chiral centers (e.g., 3,4-dimethyloctane).

Caption: Isomeric relationships of dimethyloctanes.

Conclusion

The stereochemical diversity of dimethyloctane isomers presents both an analytical challenge and an opportunity for deeper understanding of structure-property relationships. While enantiomers exhibit identical bulk physical properties, their interactions in a chiral environment are distinct. Diastereomers, on the other hand, are unique compounds with different physical and chemical characteristics. The strategic application of chiral chromatography and NMR spectroscopy allows for the separation and unambiguous characterization of these stereoisomers, providing crucial information for researchers in various scientific disciplines. Further research dedicated to the synthesis and characterization of individual dimethyloctane stereoisomers is needed to populate a comprehensive database of their quantitative properties.

References

• 1. researchgate.net [researchgate.net]
• 2. Cyclodextrin-Based Chiral Stationary Phases for Liquid Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 3. HPLC Enantioseparation on Cyclodextrin-Based Chiral Stationary Phases | Springer Nature Experiments [experiments.springernature.com]

A Researcher's Guide to Determining Gas Chromatography Retention Indices for Alkanes

For researchers, scientists, and drug development professionals utilizing gas chromatography (GC), the accurate identification of compounds is paramount. While mass spectrometry provides significant structural information, retention time is a critical complementary parameter. However, absolute retention times can vary between instruments and experimental conditions. The Kováts retention index (I) offers a standardized method to convert retention times into system-independent constants, facilitating inter-laboratory data comparison and increasing confidence in compound identification.[1]

This guide provides a comprehensive comparison of determining Kováts retention indices for alkanes on polar and non-polar GC columns, complete with experimental data, detailed protocols, and a visual workflow to aid in understanding and implementation.

Comparing Alkane Retention Indices on Non-Polar and Polar Columns

The polarity of the stationary phase within the GC column is a crucial factor that influences the retention behavior of analytes. Non-polar columns, such as those with a 100% dimethylpolysiloxane or 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-1, DB-5), primarily separate compounds based on their boiling points and van der Waals interactions. In contrast, polar columns, which often utilize polyethylene (B3416737) glycol (e.g., Carbowax) as the stationary phase, exhibit stronger interactions with polar analytes.

For n-alkanes, which are non-polar, their retention on a non-polar column is almost perfectly correlated with their carbon number and boiling point. By definition, the Kováts retention index of an n-alkane on any column is its carbon number multiplied by 100.[1] However, the retention times of other compounds relative to the n-alkanes will change significantly with column polarity.

Below is a table compiling typical Kováts retention indices for a homologous series of n-alkanes on a non-polar (DB-5) and a polar (DB-Wax or similar) column. While the index for n-alkanes is fixed by definition, observing the retention behavior of other, more polar compounds on these columns would show a significant increase in their retention indices on the polar phase. For the purpose of this guide, which focuses on alkanes as the reference compounds, the table serves to illustrate the foundational principle of the Kováts index.

Alkane	Carbon Number	Kováts Retention Index (I) on Non-Polar Column (DB-5)	Kováts Retention Index (I) on Polar Column (DB-Wax/HP-20M)
n-Nonane	9	900[2]	900
n-Decane	10	1000[3]	1000
n-Undecane	11	1100[4]	1100
n-Dodecane	12	1200[5]	1200
n-Tridecane	13	1300[6]	1312[6]
n-Tetradecane	14	1400[7]	1399[7]
n-Pentadecane	15	1500[8]	1504[8]
n-Hexadecane	16	1600[9]	1600

Note: Minor deviations from the theoretical value in literature are due to experimental variability.

Methodology for Retention Index Calculation

The Kováts retention index is calculated differently for isothermal and temperature-programmed gas chromatography.

Isothermal Analysis

For an isothermal GC separation, the Kováts retention index (I) is calculated using the following logarithmic formula:

I = 100 * [n + (log(t'x) - log(t'n)) / (log(t'n+1) - log(t'n))]

Where:

• n is the carbon number of the n-alkane eluting immediately before the analyte of interest.

• t'x is the adjusted retention time of the analyte.

• t'n is the adjusted retention time of the n-alkane with carbon number n.

• t'n+1 is the adjusted retention time of the n-alkane with carbon number n+1.

The adjusted retention time (t') is the retention time of the compound minus the retention time of an unretained compound (e.g., methane), also known as the hold-up time.

Temperature-Programmed Analysis

For a temperature-programmed GC separation, a linear interpolation is used, as defined by Van den Dool and Kratz:

I = 100 * [n + (tx - tn) / (tn+1 - tn)]

Where:

• n is the carbon number of the n-alkane eluting immediately before the analyte of interest.

• tx is the retention time of the analyte.

• tn is the retention time of the n-alkane with carbon number n.

• tn+1 is the retention time of the n-alkane with carbon number n+1.

Experimental Workflow for Determining Kováts Retention Indices

The following diagram illustrates the logical workflow for the experimental determination and calculation of Kováts retention indices.

Caption: Experimental and computational workflow for Kováts retention index determination.

Detailed Experimental Protocol

This protocol provides a general procedure for determining the Kováts retention index of a volatile or semi-volatile compound.

1. Materials and Reagents

• Solvent: Hexane or pentane (B18724) (GC grade or higher).

• n-Alkane Standard Mixture: A commercially available or laboratory-prepared mixture of a homologous series of n-alkanes (e.g., C8 to C20 or a wider range depending on the analytes) in the chosen solvent.

• Analyte Sample: A dilute solution of the compound of interest in the same solvent used for the n-alkane standards.

• GC Vials and Caps: 2 mL autosampler vials with septa.

2. Instrumentation

• Gas Chromatograph (GC): Equipped with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• GC Columns:

  • Non-polar: DB-5 (5%-phenyl)-methylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent).

  • Polar: Carbowax 20M (polyethylene glycol), 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent).

• Carrier Gas: Helium or Hydrogen, high purity.

3. GC Method Parameters (Example)

The following are example starting conditions and should be optimized for the specific analytes and columns.

• Inlet Temperature: 250 °C

• Split Ratio: 50:1 (can be adjusted based on sample concentration)

• Carrier Gas Flow Rate: 1.0 mL/min (constant flow)

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes

  • Ramp: 5 °C/min to 250 °C

  • Final hold: 5 minutes

• FID Temperature: 280 °C

• Injection Volume: 1 µL

4. Experimental Procedure

• Prepare the n-Alkane Standard: If using a concentrated stock solution, dilute it with the chosen solvent to an appropriate concentration for GC analysis.

• Prepare the Analyte Sample: Prepare a solution of the analyte at a concentration similar to that of the individual components in the diluted n-alkane standard.

• Set up the GC: Install the desired column (e.g., DB-5) and set the GC parameters as described above. Allow the system to equilibrate.

• Analyze the n-Alkane Standard: Inject the n-alkane standard mixture. Acquire the chromatogram and record the retention times for each n-alkane.

• Analyze the Analyte Sample: Without changing any of the GC conditions, inject the analyte sample. Acquire the chromatogram and record the retention time of the analyte peak.

• (Optional) Co-injection: To confirm the bracketing n-alkanes, a co-injection of the analyte sample spiked with the n-alkane standard can be performed.

• Calculate the Kováts Retention Index: Using the recorded retention times, calculate the Kováts retention index using the appropriate formula (isothermal or temperature-programmed).

• Repeat for Different Column: To obtain a comparative retention index, repeat steps 3-7 with the second column of different polarity (e.g., Carbowax 20M).

By following this guide, researchers can confidently determine and utilize Kováts retention indices to enhance the accuracy and reliability of compound identification in gas chromatography.

References

• 1. Kovats retention index - Wikipedia [en.wikipedia.org]
• 2. The Kovats Retention Index: Nonane (C9H20) [pherobase.com]
• 3. The Kovats Retention Index: Decane (C10H22) [pherobase.com]
• 4. The Kovats Retention Index: Undecane (C11H24) [pherobase.com]
• 5. The Kovats Retention Index: Dodecane (C12H26) [pherobase.com]
• 6. The Kovats Retention Index: Tridecane (C13H28) [pherobase.com]
• 7. The Kovats Retention Index: Tetradecane (C14H30) [pherobase.com]
• 8. The Kovats Retention Index: Pentadecane (C15H32) [pherobase.com]
• 9. The Kovats Retention Index: Hexadecane (C16H34) [pherobase.com]

Validating the Structure of 2,4-Dimethyloctane: A Spectroscopic Comparison Guide

This guide provides a comparative analysis of the spectroscopic data used to validate the structure of 2,4-dimethyloctane. By examining key spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy—researchers can effectively distinguish 2,4-dimethyloctane from its structural isomers. This document is intended for researchers, scientists, and professionals in drug development and chemical analysis who rely on robust structural elucidation.

Spectroscopic Data Comparison

The following tables summarize the expected and experimental spectroscopic data for 2,4-dimethyloctane and a common isomer, 2,5-dimethyloctane. Due to the limited availability of public experimental spectra for 2,4-dimethyloctane, predicted NMR data is included for illustrative purposes.

Table 1: ¹H NMR Data Comparison (Predicted for 2,4-dimethyloctane)

Assignment (2,4-dimethyloctane)	Predicted Chemical Shift (ppm)	Splitting Pattern	Integration
CH₃ (C1)	~0.8-0.9	t	3H
CH₃ (on C2)	~0.8-0.9	d	3H
CH₃ (on C4)	~0.8-0.9	d	3H
CH₂ (C3)	~1.1-1.3	m	2H
CH (C2)	~1.3-1.5	m	1H
CH (C4)	~1.3-1.5	m	1H
CH₂ (C5, C6, C7)	~1.2-1.4	m	6H
CH₃ (C8)	~0.8-0.9	t	3H

Note: Predicted data is based on standard chemical shift values for alkanes. Actual experimental values may vary slightly.

Table 2: ¹³C NMR Data Comparison (Predicted for 2,4-dimethyloctane vs. an Isomer)

Carbon Position	2,4-dimethyloctane (Predicted δ, ppm)	2,5-dimethyloctane (Predicted δ, ppm)
C1	~14	~14
C2	~23	~28
C3	~45	~34
C4	~32	~37
C5	~39	~37
C6	~20	~34
C7	~29	~28
C8	~14	~14
Methyl on C2	~23	~23
Methyl on C4/C5	~20	~20

Note: Predicted chemical shifts highlight the expected differences in the carbon environments between the two isomers.

Table 3: Mass Spectrometry Data Comparison

Feature	2,4-dimethyloctane (Expected)	2,5-dimethyloctane (Experimental)
Molecular Ion (M⁺)	m/z 142	m/z 142
Key Fragments	Expected fragmentation at the branched points, leading to significant peaks at m/z 43, 57, 71, 85, and 99.	Prominent peaks observed at m/z 43, 57, 71, and 85, consistent with the fragmentation of a branched alkane.[1]

Table 4: Infrared (IR) Spectroscopy Data Comparison

Vibrational Mode	2,4-dimethyloctane (Expected Wavenumber, cm⁻¹)	General Branched Alkanes (Typical Wavenumber, cm⁻¹)
C-H Stretch (sp³)	2850-3000	2850-3000
C-H Bend (CH₂)	1450-1470	1450-1470
C-H Bend (CH₃)	1370-1380 (asymmetric) & ~1450 (symmetric)	1370-1380 & ~1450

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR Spectroscopy Protocol

• Sample Preparation: Dissolve approximately 5-20 mg of the analyte (e.g., 2,4-dimethyloctane) in about 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube.[2] The use of a deuterated solvent is crucial to avoid large solvent signals in the ¹H NMR spectrum.[2]

• Internal Standard: Tetramethylsilane (TMS) is commonly used as an internal standard for chemical shift referencing (0.00 ppm for both ¹H and ¹³C).[3] Modern spectrometers can also reference the residual solvent peak.[2]

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve homogeneity, which is essential for high-resolution spectra.

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum using a standard pulse sequence. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

  • ¹³C NMR: A proton-decoupled pulse sequence is typically used to simplify the spectrum to single lines for each unique carbon atom.[4] Due to the low natural abundance of ¹³C, a larger number of scans and a longer acquisition time are generally required compared to ¹H NMR.[4][5]

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the resulting spectrum to ensure all peaks are in the positive phase.

  • Perform baseline correction to obtain a flat baseline.

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative ratios of protons.

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) Protocol

• Sample Introduction: Introduce a small amount of the volatile liquid sample (like 2,4-dimethyloctane) into the mass spectrometer, often via direct injection or through a gas chromatograph (GC-MS).[6][7] The sample is vaporized in a high vacuum environment.[7]

• Ionization: The gaseous molecules are bombarded with a high-energy electron beam (typically 70 eV).[6] This process ejects an electron from the molecule, forming a molecular ion (M⁺).[6][7]

• Fragmentation: The high energy of the molecular ion often causes it to fragment into smaller, characteristic charged fragments and neutral radicals.[6] Branched alkanes tend to fragment at the branching points to form more stable secondary or tertiary carbocations.

• Mass Analysis: The positively charged ions (the molecular ion and fragments) are accelerated into a mass analyzer (e.g., a quadrupole or magnetic sector), which separates them based on their mass-to-charge ratio (m/z).[6]

• Detection: A detector records the abundance of each ion at a specific m/z value, generating the mass spectrum.

Infrared (IR) Spectroscopy

Attenuated Total Reflectance (ATR) FT-IR Spectroscopy Protocol

• Instrument Preparation: Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean. Record a background spectrum of the clean, empty crystal. This background is automatically subtracted from the sample spectrum.[8]

• Sample Application: Place a single drop of the neat liquid sample (e.g., 2,4-dimethyloctane) directly onto the ATR crystal, ensuring it completely covers the crystal surface.[9][10]

• Data Acquisition: Lower the ATR press to ensure good contact between the sample and the crystal. Initiate the scan. The instrument records an interferogram, which is then Fourier-transformed to produce the infrared spectrum.[8]

• Data Analysis: The resulting spectrum shows the absorbance or transmittance of infrared radiation as a function of wavenumber (cm⁻¹). Key functional groups can be identified by their characteristic absorption bands. For alkanes, the primary interest is in the C-H stretching and bending vibrations.[11]

• Cleaning: After the measurement, thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol (B130326) or acetone) and a soft tissue.[9]

Visualizing the Validation Workflow

The following diagram illustrates the logical workflow for the spectroscopic validation of a chemical structure like 2,4-dimethyloctane.

Caption: Workflow for spectroscopic validation of 2,4-dimethyloctane.

References

• 1. Octane, 2,5-dimethyl- [webbook.nist.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. C7H16 C-13 nmr spectrum of 2,4-dimethylpentane analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of 2,4-dimethylpentane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. benchchem.com [benchchem.com]
• 5. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 6. Mass Spectrometry [www2.chemistry.msu.edu]
• 7. The Mass Spectrometry Experiment [sites.science.oregonstate.edu]
• 8. emeraldcloudlab.com [emeraldcloudlab.com]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. Researching | A Simple Measuring Method for Infrared Spectroscopy of Liquid Matters [m.researching.cn]
• 11. C7H16 infrared spectrum of 2,4-dimethylpentane prominent wavenumbers cm-1 detecting  functional groups present finger print for identification of 2,4-dimethylpentane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

A Comparative Guide to Interpreting ¹H NMR Spectra of Branched Alkanes

For researchers, scientists, and professionals in drug development, Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone analytical technique for elucidating molecular structures. Among the various NMR methods, proton (¹H) NMR spectroscopy provides a wealth of information based on the chemical environment, number, and connectivity of protons in a molecule. This guide offers a comparative analysis of the ¹H NMR spectra of several branched alkanes, providing experimental data and detailed protocols to aid in spectral interpretation. By understanding the nuances of how branching affects chemical shifts, signal integration, and splitting patterns, researchers can more accurately and efficiently determine the structure of saturated aliphatic compounds.

Performance Comparison of Branched Alkane ¹H NMR Spectra

The structural differences among branched alkanes, even isomers with the same molecular formula, lead to distinct ¹H NMR spectra. The degree of branching, the types of protons (primary, secondary, tertiary), and molecular symmetry all influence the resulting spectrum. Below is a quantitative comparison of the ¹H NMR spectral data for a selection of branched alkanes.

Compound	Structure	Proton Type	Chemical Shift (δ) ppm	Integration	Multiplicity
Isobutane	(CH₃)₃CH	-CH₃	~0.9	9H	Doublet
-CH	~1.7	1H	Multiplet
Isopentane	(CH₃)₂CHCH₂CH₃	-CH₃ (a)	~0.86	6H	Doublet
-CH₂-	~1.19	2H	Multiplet
-CH-	~1.48	1H	Multiplet
-CH₃ (b)	~0.84	3H	Triplet
Neopentane	(CH₃)₄C	-CH₃	0.90	12H	Singlet
2-Methylpentane	(CH₃)₂CH(CH₂)₂CH₃	-CH₃ (a,b)	~0.86	6H	Doublet
-CH-	~1.5	1H	Multiplet
-CH₂- (c)	~1.2	2H	Multiplet
-CH₂- (d)	~1.2	2H	Multiplet
-CH₃ (e)	~0.88	3H	Triplet
3-Methylpentane	CH₃CH₂CH(CH₃)CH₂CH₃	-CH₃ (a,f)	~0.85	6H	Triplet
-CH₂- (b,e)	~1.25	4H	Multiplet
-CH-	~1.25	1H	Multiplet
-CH₃ (d)	~0.83	3H	Doublet

Experimental Protocols

Acquisition of ¹H NMR Spectra of Liquid Alkanes

The following is a generalized procedure for obtaining a ¹H NMR spectrum of a liquid alkane sample.

Materials:

• NMR tube (5 mm diameter) and cap

• Deuterated solvent (e.g., chloroform-d, CDCl₃)

• Analyte (branched alkane, 5-25 mg)

• Internal standard (e.g., tetramethylsilane, TMS) (optional, as solvent peak can be used for referencing)

• Pasteur pipette

• Vial

• Vortex mixer (optional)

Procedure:

• Sample Preparation: Accurately weigh 5-25 mg of the liquid alkane into a clean, dry vial. Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃). If an internal standard like TMS is used, it is typically already present in the commercial deuterated solvent.

• Dissolution: Gently swirl or vortex the vial to ensure the alkane is completely dissolved in the solvent.

• Transfer to NMR Tube: Using a clean Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube. The final liquid height in the tube should be approximately 4-5 cm.

• Capping and Cleaning: Securely cap the NMR tube. Wipe the outside of the tube with a lint-free tissue to remove any dust or fingerprints.

• Instrument Setup: Insert the NMR tube into a spinner turbine and adjust the depth using a depth gauge. Place the assembly into the NMR spectrometer's autosampler or manual insertion port.

• Spectrometer Lock: The spectrometer will "lock" onto the deuterium (B1214612) signal of the solvent to stabilize the magnetic field.

• Shimming: The magnetic field homogeneity is optimized through a process called shimming. This can be done manually or automatically to achieve sharp, symmetrical peaks.

• Acquisition: Set the appropriate acquisition parameters for a standard ¹H NMR experiment. This includes setting the number of scans, spectral width, and relaxation delay. For simple alkanes, a small number of scans is usually sufficient.

• Data Processing: After data acquisition, the resulting Free Induction Decay (FID) is Fourier transformed to generate the spectrum. The spectrum is then phased, baseline corrected, and referenced. The residual solvent peak (e.g., CHCl₃ at 7.26 ppm) is typically used as a reference if an internal standard is not added separately.

• Data Analysis: Integrate the signals to determine the relative ratios of protons and analyze the splitting patterns (multiplicities) to deduce the connectivity of adjacent protons.

Visualizing Interpretation Workflows and Structural Relationships

Workflow for Interpreting ¹H NMR Spectra of Branched Alkanes

The following flowchart illustrates a systematic approach to interpreting the ¹H NMR spectrum of an unknown branched alkane.

Caption: A flowchart outlining the systematic steps for interpreting the ¹H NMR spectrum of a branched alkane.

Structural Comparison and Resulting ¹H NMR Patterns

The following diagram illustrates how the structural features of different branched alkanes correlate with their characteristic ¹H NMR spectral patterns.

A Comparative Guide to the Synthesis of 2,4-Dimethyloctane

For researchers and professionals in drug development and chemical synthesis, the efficient and selective production of branched alkanes like 2,4-dimethyloctane is a significant area of interest. This guide provides a comparative analysis of two prominent synthetic pathways to obtain 2,4-dimethyloctane: a classical Grignard reaction followed by dehydration and hydrogenation, and a more industrial approach involving the hydroisomerization of n-decane. This comparison includes detailed experimental protocols, quantitative data, and logical workflow diagrams to assist in selecting the most suitable method for a given application.

Comparison of Synthesis Routes

The choice of synthesis route for 2,4-dimethyloctane depends on factors such as required purity, scale, and available starting materials. The Grignard synthesis offers a highly convergent and predictable approach, building the carbon skeleton with precision. In contrast, hydroisomerization starts with a linear alkane and catalytically rearranges it, often yielding a mixture of isomers.

Parameter	Grignard Synthesis	Hydroisomerization of n-Decane
Starting Materials	4-methyl-2-pentanone (B128772), sec-butyl bromide, Magnesium	n-decane, Hydrogen
Key Intermediates	2,4-dimethyl-4-octanol, 2,4-dimethyloctenes	Mixture of decane (B31447) isomers
Overall Yield	~60-70% (estimated)	Isomer distribution dependent on catalyst and conditions
Purity of 2,4-dimethyloctane	High (after purification)	Part of a mixture of isomers, requires separation
Selectivity	High for the desired carbon skeleton	Moderate, depends on catalyst selectivity
Scalability	Laboratory to pilot scale	Industrial scale
Reaction Conditions	Stepwise, controlled additions, anhydrous conditions	High temperature and pressure, catalytic flow reactor
Advantages	High regioselectivity, predictable outcome	Utilizes readily available linear alkanes
Disadvantages	Multi-step process, requires handling of reactive Grignard reagents	Produces a mixture of isomers requiring separation, harsh conditions

Synthesis Route 1: Grignard Reaction

This route involves a three-step process: the formation of a Grignard reagent, its reaction with a ketone to form an alcohol, followed by dehydration to an alkene and subsequent hydrogenation.

Experimental Protocol

Step 1: Preparation of sec-Butylmagnesium Bromide (Grignard Reagent)

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings (1.2 equivalents).

• Add a small crystal of iodine to initiate the reaction.

• Slowly add a solution of sec-butyl bromide (1.0 equivalent) in anhydrous diethyl ether via the dropping funnel with vigorous stirring.

• The reaction is initiated by gentle heating and then maintained at a gentle reflux until the magnesium is consumed.

Step 2: Synthesis of 2,4-Dimethyloctan-4-ol

• Cool the prepared Grignard reagent solution to 0 °C in an ice bath.

• Add a solution of 4-methyl-2-pentanone (1.0 equivalent) in anhydrous diethyl ether dropwise to the stirred Grignard reagent.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour.

• Carefully pour the reaction mixture into a beaker containing crushed ice and a saturated aqueous solution of ammonium (B1175870) chloride to quench the reaction.

• Separate the ether layer and extract the aqueous layer twice with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure to yield crude 2,4-dimethyloctan-4-ol.

Step 3: Dehydration of 2,4-Dimethyloctan-4-ol and Hydrogenation

• The crude 2,4-dimethyloctan-4-ol is mixed with a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid) and heated to induce dehydration, yielding a mixture of 2,4-dimethyloctene isomers.

• The alkene mixture is then dissolved in a suitable solvent like ethanol (B145695) and subjected to catalytic hydrogenation using a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere.[1]

• The reaction is monitored until the uptake of hydrogen ceases.

• The catalyst is removed by filtration, and the solvent is evaporated.

• The resulting crude 2,4-dimethyloctane is purified by fractional distillation.

Grignard synthesis of 2,4-dimethyloctane.

Synthesis Route 2: Hydroisomerization of n-Decane

This industrial process involves the catalytic rearrangement of a linear alkane into its branched isomers at high temperature and pressure.

Experimental Protocol

Catalyst Preparation:

• A bifunctional catalyst, typically containing a noble metal (e.g., platinum) on an acidic support (e.g., a zeolite like US-Y), is used.[2]

• The zeolite support is impregnated with a platinum salt solution (e.g., H₂PtCl₆).

• The catalyst is then dried and calcined at high temperatures, followed by reduction in a stream of hydrogen to obtain the active platinum metal sites.

Hydroisomerization Reaction:

• The hydroisomerization of n-decane is carried out in a continuous-flow fixed-bed reactor.[2]

• The prepared catalyst is packed into the reactor.

• A feed of n-decane and hydrogen is passed through the reactor at elevated temperatures (typically 200-350 °C) and pressures (typically 30-100 bar).[2]

• The liquid hourly space velocity (LHSV) of the n-decane feed and the H₂/hydrocarbon molar ratio are critical parameters that are optimized to maximize the yield of desired isomers.

• The product stream exiting the reactor is cooled, and the liquid and gas phases are separated.

• The liquid product is a mixture of unreacted n-decane and various isomers, including 2,4-dimethyloctane.

• The individual isomers are separated by fractional distillation.

Within the dibranched decanes produced, dimethyloctanes with a methyl group in the 2-position are predominant.[2]

Hydroisomerization of n-decane.

References

• 1. Compound X on catalytic hydrogenation gives 26dimethyloctane class 11 chemistry CBSE [vedantu.com]
• 2. datapdf.com [datapdf.com]

property differences between 2,4-dimethyloctane and 3,5-dimethyloctane

For researchers, scientists, and professionals in drug development, a precise understanding of the physicochemical properties of isomeric compounds is paramount. This guide provides a detailed comparison of two constitutional isomers of decane: 2,4-dimethyloctane and 3,5-dimethyloctane. While sharing the same molecular formula (C10H22) and molecular weight, their structural differences lead to distinct physical properties.

Comparative Analysis of Physicochemical Properties

The positioning of the methyl groups along the octane (B31449) backbone significantly influences the intermolecular forces and, consequently, the bulk properties of 2,4-dimethyloctane and 3,5-dimethyloctane. The following table summarizes the key physical property differences based on available experimental data.

Property	2,4-Dimethyloctane	3,5-Dimethyloctane
Molecular Formula	C10H22	C10H22
Molecular Weight ( g/mol )	142.28	142.28
Boiling Point (°C)	153 - 156.9[1][2][3][4][5]	158.6 - 160[6][7][8][9]
Density (g/cm³ at 20°C)	0.723 - 0.732[1][2][4][5]	0.74[6][7][8][9][10]
Refractive Index (at 20°C)	1.407 - 1.411[1][2][3][4][5]	1.41 - 1.413[6][9][10]
Melting Point (°C)	-83.15[2][5]	-53.99[6][8]
Flash Point (°C)	49 - 78.5[1][2][4][11]	38 - 81[6][7][9]
Vapor Pressure (mmHg at 25°C)	3.73[2][4]	3.38[6]

Experimental Protocols

While specific experimental details for the cited data are not exhaustively available, the following are standard methodologies for determining the key physical properties listed above.

1. Boiling Point Determination: The boiling point is typically determined using distillation or a capillary method (Thiele tube). In a standard distillation, the temperature at which the liquid and vapor phases are in equilibrium at a given pressure (usually atmospheric) is recorded. For smaller quantities, a capillary tube method can be employed where the sample is heated alongside a thermometer in a sealed capillary, and the temperature at which a continuous stream of bubbles emerges is noted as the boiling point.

2. Density Measurement: Density is commonly measured using a pycnometer or a digital density meter. A pycnometer is a flask with a specific volume that is weighed empty, then filled with the sample and weighed again. The density is calculated from the mass of the sample and the known volume of the pycnometer. Digital density meters operate on the principle of measuring the oscillation frequency of a U-shaped tube filled with the sample, which is then correlated to its density.

3. Refractive Index Measurement: The refractive index is determined using a refractometer, such as an Abbé refractometer. A small sample of the liquid is placed on the prism of the instrument, and light is passed through it. The angle at which the light is refracted is measured and converted to a refractive index value. The temperature must be carefully controlled as the refractive index is temperature-dependent.

Structure-Property Relationship

The observed differences in physical properties can be attributed to the structural variations between the two isomers. The following diagram illustrates the structural formulas and highlights how the placement of methyl groups influences the boiling point.

Caption: Structural comparison and its effect on the boiling point.

References

• 1. Buy 2,4-Dimethyloctane | 4032-94-4 [smolecule.com]
• 2. Page loading... [wap.guidechem.com]
• 3. stenutz.eu [stenutz.eu]
• 4. 2,4-dimethyloctane | 4032-94-4 [chemnet.com]
• 5. chembk.com [chembk.com]
• 6. chembk.com [chembk.com]
• 7. 3,5-Dimethyloctane | CAS 15869-93-9 | Chemical-Suppliers [chemical-suppliers.eu]
• 8. 3,5-DIMETHYLOCTANE [chembk.com]
• 9. 15869-93-9 CAS MSDS (3,5-DIMETHYLOCTANE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 10. labproinc.com [labproinc.com]
• 11. 2,4-dimethyloctane | CAS#:4032-94-4 | Chemsrc [chemsrc.com]

A Comparative Guide to Kovats Retention Index Databases for Hydrocarbon Validation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Kovats Retention Index (RI) databases and alternative methods for the validation of hydrocarbons. Accurate identification of hydrocarbon compounds is critical in various fields, including petroleum analysis, environmental monitoring, and the development of pharmaceuticals where residual solvents must be meticulously controlled. This document offers an objective look at the available tools, their performance, and the experimental protocols necessary for their effective implementation.

Introduction to Kovats Retention Index

The Kovats Retention Index (RI) is a fundamental concept in gas chromatography (GC) used to convert retention times into system-independent constants.[1] Developed by Ervin Kováts in the 1950s, this method normalizes retention times relative to the elution of n-alkanes, allowing for the comparison of data generated by different laboratories under varying conditions.[1] Tables of Kovats indices are widely used to tentatively identify unknown compounds by matching experimentally determined indices with database values.[1]

Key Resources: Kovats Retention Index Databases

The primary resource for Kovats RI data is the National Institute of Standards and Technology (NIST) Chemistry WebBook, which includes a comprehensive Gas Chromatographic Retention Data collection. This database is continually updated and contains a vast number of retention indices for a wide array of compounds, including hydrocarbons, on various stationary phases.

Table 1: Comparison of Major Kovats Retention Index Resources

Database/Resource	Coverage	Accessibility	Key Features	Limitations
NIST Chemistry WebBook / NIST GC Method / Retention Index Library	Extensive collection of RI data for a vast number of compounds, including hydrocarbons.[2][3]	Publicly and freely accessible online.	Searchable by compound name, CAS number, and other identifiers. Provides information on GC method parameters.[2]	Studies have indicated the presence of erroneous data for some compounds, necessitating careful validation.[2][4]
Specialized Databases (e.g., ASTM D 6730)	Focused on specific applications, such as petroleum products.	Often requires subscription or purchase.	Data is highly curated for specific matrices and analytical methods.	Limited scope compared to the comprehensive NIST database.
In-house/Custom Databases	Tailored to specific laboratory needs and instrumentation.	Private.	High degree of accuracy and relevance for routine analyses within a specific lab.	Requires significant effort to develop and maintain.

Alternative and Complementary Validation Methods

While Kovats RI databases are invaluable, they are often used in conjunction with other analytical techniques for robust hydrocarbon validation.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique that combines the separation capabilities of GC with the identification power of mass spectrometry.[5] It is widely used for the analysis of complex hydrocarbon mixtures.[5] While mass spectral library matching is a primary identification tool, co-eluting isomers can often have very similar mass spectra, making definitive identification challenging.[6] In such cases, the retention index provides a crucial additional data point for confirmation.[7]

Comprehensive Two-Dimensional Gas Chromatography (GCxGC)

GCxGC is an advanced technique that offers significantly higher resolution than single-dimension GC, making it ideal for the analysis of highly complex hydrocarbon samples like crude oil.[8][9] This method utilizes two columns with different stationary phases, providing a two-dimensional separation that can resolve thousands of compounds in a single analysis.[9] The structured nature of GCxGC chromatograms, where compounds are grouped by chemical class, facilitates more accurate identification.[8]

Table 2: Performance Comparison of Hydrocarbon Validation Methods

Method	Resolution	Identification Confidence	Throughput	Expertise Required
GC with Kovats RI	Good	Moderate to High (when combined with standards)	High	Moderate
GC-MS	Good	High (especially with RI confirmation)	High	Moderate to High
GCxGC-MS/FID	Excellent	Very High	Moderate	High

Experimental Protocols

Protocol 1: Hydrocarbon Identification using GC-MS and Kovats Retention Index

This protocol outlines the steps for the tentative identification of hydrocarbon components in a sample using GC-MS and subsequent confirmation with Kovats Retention Indices from the NIST database.

1. Sample Preparation:

• Dissolve the hydrocarbon sample in a suitable volatile solvent (e.g., dichloromethane) to an appropriate concentration.

2. GC-MS Analysis:

• Instrument: Gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar column, such as a DB-5 or HP-5 (5% phenyl-methylpolysiloxane), is commonly used for hydrocarbon analysis.

• Injection: Inject 1 µL of the sample with a split ratio (e.g., 50:1) to avoid column overloading.

• Inlet Temperature: 280 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 3 minutes.

  • Ramp: Increase at 12.5 °C/min to 290 °C.

  • Final hold: 4 minutes at 290 °C.

• MS Parameters:

  • Scan range: m/z 40-550.

  • Ionization mode: Electron Ionization (EI) at 70 eV.

3. Data Analysis:

• Tentatively identify peaks by comparing their mass spectra with a reference library (e.g., NIST/EPA/NIH Mass Spectral Library).

• For each identified peak, record the retention time.

4. Kovats Retention Index Calculation:

• Prepare a standard mixture of n-alkanes (e.g., C8-C20) in the same solvent.

• Analyze the n-alkane mixture using the same GC-MS method.

• Calculate the Kovats Retention Index (RI) for each tentatively identified compound using the following formula for temperature-programmed GC: RI = 100n + 100 * [(tx - tn) / (t(n+1) - tn)]

  • Where:

    • tx is the retention time of the unknown compound.

    • tn is the retention time of the n-alkane eluting before the unknown.

    • t(n+1) is the retention time of the n-alkane eluting after the unknown.

    • n is the carbon number of the n-alkane eluting before the unknown.

5. Validation:

• Compare the calculated RI with the values reported in the NIST Chemistry WebBook for the corresponding compound on a similar stationary phase. A close match increases the confidence of the identification.

Visualization of Workflows

Below are diagrams illustrating the logical flow of hydrocarbon validation processes.

Caption: Hydrocarbon validation workflow using GC-MS and Kovats RI.

Caption: Relationship between analytical methods and databases.

References

• 1. Kovats retention index - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Critical evaluation of the NIST retention index database reliability with specific examples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
• 6. researchgate.net [researchgate.net]
• 7. usgs.gov [usgs.gov]
• 8. ogst.ifpenergiesnouvelles.fr [ogst.ifpenergiesnouvelles.fr]
• 9. Comprehensive two-dimensional gas chromatography - Wikipedia [en.wikipedia.org]

Navigating Stereochemistry: A Comparative Guide to Analytical Techniques for Diastereomeric Purity Assessment

For researchers, scientists, and drug development professionals, ensuring the diastereomeric purity of chiral compounds is a critical step in ensuring the safety and efficacy of therapeutic agents. This guide provides a comprehensive comparison of key analytical techniques used for this purpose, supported by experimental data and detailed protocols to aid in method selection and implementation.

Diastereomers, unlike enantiomers, possess different physicochemical properties, which allows for their separation and quantification using a variety of analytical methods. The choice of technique depends on several factors, including the nature of the analyte, the required sensitivity and resolution, and the availability of instrumentation. This guide delves into the most widely used techniques: High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), Nuclear Magnetic Resonance (NMR) Spectroscopy, Capillary Electrophoresis (CE), and X-ray Crystallography.

Chromatographic Techniques: The Workhorses of Diastereomer Separation

Chromatographic methods are often the first choice for diastereomeric purity assessment due to their high resolving power and versatility.[1] HPLC and SFC are particularly powerful tools for separating diastereomers.[2]

High-Performance Liquid Chromatography (HPLC)

HPLC is a robust and widely used technique for the separation of diastereomers.[2][3][4] Separations can be achieved on both achiral (standard) and chiral stationary phases (CSPs).[2][5] Normal-phase HPLC on silica (B1680970) gel is often effective for separating diastereomeric esters or amides.[3] Reversed-phase HPLC is also commonly employed.[4]

Supercritical Fluid Chromatography (SFC)

SFC has gained popularity for its high speed and efficiency in chiral separations.[2][4] It often provides better resolution and faster analysis times compared to HPLC.

Table 1: Comparison of Chromatographic Techniques for Diastereomeric Purity Assessment

Feature	High-Performance Liquid Chromatography (HPLC)	Supercritical Fluid Chromatography (SFC)
Principle	Differential partitioning of analytes between a liquid mobile phase and a solid stationary phase.	Differential partitioning of analytes between a supercritical fluid mobile phase and a solid stationary phase.
Stationary Phases	Achiral (e.g., C18, silica) and Chiral (e.g., polysaccharide-based, protein-based).[4]	Primarily chiral stationary phases, but achiral phases can also be used.[2][4]
Mobile Phases	Aqueous/organic solvent mixtures (Reversed-Phase) or non-polar organic solvents (Normal-Phase).	Supercritical CO2 with organic modifiers (e.g., methanol, ethanol).
Resolution (Rs)	Can achieve baseline separation (Rs > 1.5). For example, a resolution factor of 1.79 was achieved for diastereomeric amides on silica gel.[3]	Often provides higher resolution and efficiency than HPLC.
Analysis Time	Typically in the range of 10-30 minutes.	Generally faster than HPLC, often under 10 minutes.
Advantages	Widely available, versatile, well-established methods.	Fast analysis, lower organic solvent consumption, high efficiency.[4]
Disadvantages	Higher consumption of organic solvents, potentially longer run times.	Requires specialized instrumentation.

Spectroscopic and Other Techniques

Beyond chromatography, several other techniques offer valuable information for diastereomeric purity assessment and structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the diastereomeric ratio (dr) and elucidating the relative stereochemistry of molecules.[6] In an achiral solvent, diastereomers have distinct NMR spectra, allowing for direct quantification by integrating the signals corresponding to each diastereomer.[7][8] For enantiomers, chiral derivatizing agents (CDAs) like Mosher's acid can be used to convert them into diastereomers, which can then be distinguished by NMR.[1][9] Advanced techniques like band-selective pure shift NMR can simplify complex spectra and improve the accuracy of dr determination, especially in crowded spectral regions.[6]

Capillary Electrophoresis (CE)

CE is a high-efficiency separation technique that utilizes an electric field to separate ions based on their electrophoretic mobility.[10] For diastereomers, separation can be achieved in free solution or by using chiral selectors, such as cyclodextrins, added to the background electrolyte to enhance resolution.[11][12] CE offers advantages of high speed, low sample and reagent consumption, and high efficiency.[11]

Mass Spectrometry (MS)

While mass spectrometry itself does not typically differentiate between diastereomers due to their identical mass, it can be coupled with a separation technique like HPLC, SFC, or CE (LC-MS, SFC-MS, CE-MS).[13] In some cases, differences in the fragmentation patterns of diastereomers under specific ionization conditions (e.g., electron ionization) can be used for their differentiation.[13] Ion mobility-mass spectrometry (IM-MS) is an emerging technique that can separate diastereomeric ions based on their different shapes and sizes (collision cross-sections).[14]

X-ray Crystallography

X-ray crystallography is the definitive method for determining the absolute configuration of a chiral molecule, provided that a suitable single crystal can be obtained.[1][15][16] By analyzing the diffraction pattern of X-rays passing through a crystal, a three-dimensional model of the molecule can be generated, unambiguously revealing the spatial arrangement of its atoms.[15][17] This technique is invaluable for confirming the stereochemistry of a newly synthesized compound.

Table 2: Comparison of Spectroscopic and Other Techniques

Technique	Principle	Application in Diastereomeric Purity	Advantages	Disadvantages
NMR Spectroscopy	Absorption of radiofrequency waves by atomic nuclei in a magnetic field.	Determination of diastereomeric ratio (dr) by integration of distinct signals.[6]	Non-destructive, provides detailed structural information.	Lower sensitivity compared to chromatographic methods, potential for signal overlap.[6]
Capillary Electrophoresis (CE)	Separation of ions based on their electrophoretic mobility in an electric field.	High-efficiency separation of diastereomers.	Fast analysis, low sample/reagent consumption, high resolution.[11]	Lower loading capacity, sensitivity can be an issue for some detectors.
Mass Spectrometry (MS)	Separation of ions based on their mass-to-charge ratio.	Typically used as a detector for chromatographic techniques (LC-MS, SFC-MS). Can sometimes differentiate based on fragmentation.[13]	High sensitivity and selectivity.	Generally cannot distinguish isomers without prior separation.
X-ray Crystallography	Diffraction of X-rays by a crystalline solid.	Unambiguous determination of absolute and relative stereochemistry.[15][16]	Provides definitive 3D structure.	Requires a suitable single crystal, which can be difficult to obtain.[17]

Experimental Protocols

Protocol 1: HPLC Separation of Diastereomeric Esters

This protocol is a general guideline for the separation of diastereomeric esters formed by reacting a racemic alcohol with a chiral derivatizing agent, such as (S)-(+)-MαNP acid.[3]

• Derivatization: React the racemic alcohol with an equimolar amount of (S)-(+)-MαNP acid chloride in the presence of a base (e.g., pyridine) in an inert solvent (e.g., dichloromethane) at room temperature.

• Work-up: After the reaction is complete, wash the reaction mixture with a dilute acid solution (e.g., 1M HCl), followed by a saturated sodium bicarbonate solution, and finally with brine. Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure.

• HPLC Analysis:

  • Column: Silica gel column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A mixture of hexane (B92381) and ethyl acetate (B1210297) (e.g., 90:10 v/v). The optimal composition may need to be determined by scouting gradients.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at a suitable wavelength (e.g., 254 nm).

  • Injection Volume: 10 µL.

• Quantification: Determine the diastereomeric ratio by integrating the peak areas of the two separated diastereomers.

Protocol 2: NMR Determination of Diastereomeric Ratio

This protocol describes the determination of the diastereomeric ratio of a mixture using ¹H NMR spectroscopy.

• Sample Preparation: Dissolve an accurately weighed amount of the diastereomeric mixture in a suitable deuterated solvent (e.g., CDCl₃) to a concentration of approximately 10-20 mg/mL.

• NMR Acquisition:

  • Acquire a ¹H NMR spectrum on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Ensure a sufficient number of scans to obtain a good signal-to-noise ratio.

  • Use a relaxation delay (d1) of at least 5 times the longest T1 relaxation time of the protons being integrated to ensure accurate quantification.

• Data Processing:

  • Process the spectrum using appropriate software (e.g., MestReNova, TopSpin).

  • Apply phasing and baseline correction.

• Integration:

  • Identify well-resolved signals corresponding to each diastereomer. These are often protons close to the stereogenic centers.

  • Integrate the areas of these distinct signals.

  • Calculate the diastereomeric ratio from the ratio of the integral values.

Visualization of Workflows

The selection of an appropriate analytical technique is a critical step in the assessment of diastereomeric purity. The following diagrams illustrate logical workflows for this process.

References

• 1. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]
• 2. benchchem.com [benchchem.com]
• 3. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. hplc.eu [hplc.eu]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Diastereomeric ratio determination by high sensitivity band-selective pure shift NMR spectroscopy - Chemical Communications (RSC Publishing) DOI:10.1039/C3CC49659G [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Nuclear magnetic resonance spectroscopy of stereoisomers - Wikipedia [en.wikipedia.org]
• 10. sciex.com [sciex.com]
• 11. Capillary Electrophoresis as Tool for Diastereomeric Separation in a Trichilia catigua Fraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Separation of Folinic Acid Diastereomers in Capillary Electrophoresis Using a New Cationic β-Cyclodextrin Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Differentiation of Diastereoisomers of Protected 1,2-Diaminoalkylphosphonic Acids by EI Mass Spectrometry and Density Functional Theory - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. purechemistry.org [purechemistry.org]
• 16. Determination of absolute configuration using single crystal X-ray diffraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

A Comparative Guide to Diastereomer Separation: Extractive Distillation vs. Chromatographic Methods

In the realm of pharmaceutical and chemical manufacturing, the separation of diastereomers is a critical step to ensure the purity, efficacy, and safety of the final product. While chromatographic techniques are widely employed for this purpose, extractive distillation presents a viable and potentially more scalable alternative for specific applications. This guide provides an objective comparison between extractive distillation and chromatographic methods for diastereomer separation, supported by experimental data and detailed protocols.

Introduction to Diastereomer Separation Techniques

Diastereomers, unlike enantiomers, possess different physical properties such as boiling points, melting points, and solubilities.[1] These differences, although sometimes slight, allow for their separation by various physical methods.

• Extractive Distillation: This technique involves the addition of a high-boiling, non-volatile solvent (entrainer) to a mixture of diastereomers.[2] The entrainer interacts differently with each diastereomer, altering their relative volatilities and making their separation by distillation more efficient.[2][3] This method can significantly reduce the number of required separation stages and the reflux ratio compared to simple fractional distillation.[4]

• Chromatographic Methods: Techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are workhorses for diastereomer separation in research and industrial settings.[5][6][7] These methods rely on the differential partitioning of diastereomers between a stationary phase and a mobile phase.[1] Supercritical Fluid Chromatography (SFC) has also emerged as a powerful tool, often providing faster and more efficient separations than traditional HPLC.[4][5][6][8]

Comparative Analysis: Extractive Distillation vs. Chromatography

To illustrate the performance of these techniques, we will consider two case studies: the separation of cis/trans-permetric acid methyl esters (PAME) and the separation of menthol (B31143)/isomenthol (B1236540).

Case Study 1: Separation of cis/trans-Permetric Acid Methyl Esters (PAME)

Extractive Distillation Data

The following data is derived from experiments using sulpholane as an entrainer for the separation of a mixture of 60% cis-PAME and 40% trans-PAME.[4]

Parameter	Without Entrainer (Fractional Distillation)	With Sulpholane (Extractive Distillation)
Separation Factor (α)	1.05	1.25
Required Separation Stages	150	25
Reflux Ratio	12	4
Achieved Purity	Not specified, difficult separation	>99% for both cis and trans isomers

Chromatographic Method Data (Analogous Compound: Fatty Acid Methyl Esters)

Parameter	Gas Chromatography (GC)
Column	Highly polar cyanopropyl stationary phase (e.g., SP-2560)
Separation Principle	Differential interaction with the stationary phase
Achieved Resolution	Baseline separation of various cis and trans isomers
Typical Run Time	20-75 minutes depending on the column length and temperature program

Experimental Protocols

1. Extractive Distillation of PAME

• Apparatus: A distillation setup consisting of two distillation columns, a reboiler, a condenser, and feed and product tanks.

• Entrainer: Sulpholane.

• Procedure:

  • The diastereomeric mixture of PAME is fed into the first distillation column.

  • Sulpholane is introduced at an upper stage of the same column.

  • The more volatile diastereomer (cis-PAME) is enriched in the vapor phase and collected as the distillate.

  • The less volatile diastereomer (trans-PAME) and the sulpholane are collected as the bottom product.

  • This mixture is then fed into a second distillation column (entrainer recovery column) where the trans-PAME is separated from the high-boiling sulpholane.

  • The recovered sulpholane is recycled back to the first column.

• Operating Conditions:

  • Pressure: Reduced pressure (e.g., 10⁻³ bar to 1 bar).[4]

  • Temperature (Column 1, bottom): ~165°C.[4]

  • Temperature (Column 1, middle): ~140°C.[4]

  • Temperature (Condenser): ~114°C.[4]

  • Reflux Ratio: 3:1 to 4:1.[4]

2. Gas Chromatography of FAMEs (Analogous to PAME)

• Apparatus: Gas chromatograph with a Flame Ionization Detector (FID).

• Column: SP-2560 (100 m x 0.25 mm ID, 0.20 µm film thickness) or similar high-cyanopropyl phase column.[8][9]

• Procedure:

  • Prepare a dilute solution of the FAME mixture in an appropriate solvent (e.g., hexane).

  • Inject a small volume (e.g., 1 µL) of the sample into the GC injection port.

  • The sample is vaporized and carried by an inert gas (e.g., helium) through the column.

  • The diastereomers separate based on their interaction with the stationary phase.

  • The separated components are detected by the FID.

• Operating Conditions:

  • Oven Temperature Program: e.g., hold at 180°C for 60 min.[10]

  • Injector Temperature: 250°C.

  • Detector Temperature: 250°C.

  • Carrier Gas Flow Rate: ~1 mL/min.

Logical Workflow for Extractive Distillation

Caption: Workflow for separating diastereomers using extractive distillation.

Case Study 2: Separation of Menthol and Isomenthol

Extractive Distillation Data

Succinic acid diamide (B1670390) is a suitable entrainer for the separation of menthol and isomenthol via extractive distillation, achieving high purity products.[4]

Parameter	Extractive Distillation
Entrainer	Succinic acid diamide
Achieved Purity	>99% for both isomers

Chromatographic Method Data (HPLC)

Normal-phase HPLC is effective for separating the four diastereomeric pairs of menthol.

Parameter	Normal-Phase HPLC
Column	Silica-based normal-phase column (e.g., 250 x 4.6 mm, 5 µm)
Mobile Phase	Hexane (B92381) / 2-Propanol (e.g., 99.5:0.5 v/v)
Detection	Refractive Index (RI)
Outcome	Baseline resolution of menthol, neomenthol, isomenthol, and neoisomenthol

Experimental Protocols

1. Extractive Distillation of Menthol/Isomenthol

• Apparatus: Similar to the PAME setup.

• Entrainer: Succinic acid diamide.

• Procedure: The process is analogous to the one described for PAME, with the menthol/isomenthol mixture as the feed and succinic acid diamide as the entrainer. One of the diastereomers will be collected as the first distillate, while the other will be recovered from the entrainer in the second column.

2. Normal-Phase HPLC of Menthol Diastereomers

• Apparatus: HPLC system with a pump, autosampler, column thermostat, and a Refractive Index (RI) detector.

• Column: Silica stationary phase (e.g., 250 x 4.6 mm, 5 µm).

• Procedure:

  • Prepare the mobile phase by mixing hexane and 2-propanol. Degas before use.

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Dissolve the menthol isomer mixture in the mobile phase.

  • Inject the sample and record the chromatogram.

• Operating Conditions:

  • Mobile Phase: Hexane / 2-Propanol (99.5:0.5 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detector: Refractive Index (RI).

Logical Workflow for HPLC Separation

References

• 1. iscientific.org [iscientific.org]
• 2. Separation of Menthol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. benchchem.com [benchchem.com]
• 4. US4874473A - Separation of diastereomers by extractive distillation - Google Patents [patents.google.com]
• 5. Comparison of chromatographic techniques for diastereomer separation of a diverse set of drug-like compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. hplc.eu [hplc.eu]
• 8. agilent.com [agilent.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 2,4-Dimethyloctane: A Guide for Laboratory Professionals

The responsible management and disposal of chemical waste are critical for ensuring laboratory safety and environmental protection. This document provides a comprehensive, step-by-step guide for the proper disposal of 2,4-Dimethyloctane, tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is essential for safe laboratory operations and regulatory compliance.

Immediate Safety and Handling Precautions

Before beginning any disposal-related tasks, it is crucial to recognize the hazards associated with 2,4-Dimethyloctane. It is a flammable liquid and vapor that can cause skin and serious eye irritation, and may also cause respiratory irritation.[1][2] Ingestion is harmful.[1]

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3]

• Hand Protection: Use chemically resistant gloves, such as nitrile rubber.

• Skin and Body Protection: Wear a lab coat and other appropriate protective clothing to prevent skin exposure.[1][3]

Safe Handling Practices:

• Always handle 2,4-Dimethyloctane in a well-ventilated area or under a chemical fume hood.[1][3]

• Keep the chemical away from heat, sparks, open flames, and other ignition sources.[2][3][4]

• Use only non-sparking tools and explosion-proof equipment to minimize ignition risk.[3][4]

• Ground and bond containers and receiving equipment to prevent static discharge.[2][4]

• Avoid breathing vapors or mists.[1]

• Prevent contact with skin, eyes, and clothing.[3]

• Wash hands thoroughly after handling the substance.[1]

Spill Containment and Cleanup Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent escalation.

• Eliminate Ignition Sources: Immediately turn off all nearby ignition sources.[3][4]

• Ventilate the Area: Ensure adequate ventilation to disperse vapors.

• Contain the Spill: Use an inert absorbent material such as sand, silica (B1680970) gel, or vermiculite (B1170534) to contain the spill.[1][3][4] Do not allow the spill to enter drains or waterways.[1][4]

• Collect Absorbent Material: Carefully collect the contaminated absorbent material and place it into a suitable, closed container for disposal.[3][4]

• Decontaminate the Area: Clean the spill area thoroughly.

• Dispose of Cleanup Materials: Treat all materials used for cleanup as hazardous waste and dispose of them accordingly.[5]

Step-by-Step Disposal Protocol

Disposal of 2,4-Dimethyloctane must comply with local, regional, and national hazardous waste regulations.[3] As a non-halogenated organic solvent, it is prohibited to dispose of it down the sanitary sewer.[6][7]

• Waste Characterization: Classify 2,4-Dimethyloctane as a flammable, non-halogenated hydrocarbon hazardous waste. Chemical waste generators are responsible for correctly identifying and classifying their waste.[3][8]

• Waste Segregation: It is crucial to collect 2,4-Dimethyloctane waste in a dedicated, separate container. Do not mix it with halogenated solvents (e.g., methylene (B1212753) chloride, chloroform), as this can significantly increase disposal costs and complicate the disposal process.[5][7]

• Container Selection and Labeling:

  • Use a container that is chemically compatible with hydrocarbons and can be securely sealed to prevent leaks or vapor escape.[6][8]

  • The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "2,4-Dimethyloctane," and an indication of its hazards (e.g., "Flammable," "Irritant").[6]

• Accumulation and Storage:

  • Store the sealed waste container in a designated satellite accumulation area that is at or near the point of generation.[9]

  • The storage area must be a well-ventilated, cool, and dry location, away from ignition sources.[2][3]

  • Ensure the use of secondary containment, such as a plastic tray, for all liquid chemical waste containers.[9]

• Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal contractor to schedule a pickup.[2][4] Provide them with an accurate description of the waste.

Quantitative Data Summary

This table summarizes key quantitative and classification data for the transport and handling of hydrocarbon liquids like 2,4-Dimethyloctane.

Parameter	Value	Source
UN Number	UN3295	[3]
Proper Shipping Name	Hydrocarbons, liquid, n.o.s.	[3]
Hazard Class	3 (Flammable Liquid)	[3]
Packing Group	III	[3]
GHS Signal Word	Warning	[2]
GHS Hazard Statements	H302, H315, H319, H335	[1]

Disposal Workflow Diagram

The following diagram illustrates the logical steps and decision-making process for the proper disposal of 2,4-Dimethyloctane.

Caption: Disposal workflow for 2,4-Dimethyloctane.

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. vumc.org [vumc.org]
• 6. web.mit.edu [web.mit.edu]
• 7. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 8. mtu.edu [mtu.edu]
• 9. Chemical Waste – EHS [ehs.mit.edu]

Essential Safety and Logistical Information for Handling 2,4-Dimethyloctane

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of chemicals is paramount. This document provides a comprehensive guide to the personal protective equipment (PPE), operational procedures, and disposal plans for 2,4-Dimethyloctane.

Hazard Summary

2,4-Dimethyloctane is a flammable liquid and vapor that can cause significant health effects. Understanding its hazards is the first step toward safe handling. Key hazards include:

• Flammability: The substance is a flammable liquid and vapor.[1][2][3][4][5]

• Skin and Eye Irritation: It is known to cause skin irritation and serious eye irritation.[1][2][6]

• Respiratory Irritation: Inhalation may lead to respiratory irritation.[1][2][6]

• Ingestion Hazard: The substance is harmful if swallowed and may be fatal if it enters the airways.[3][6]

Quantitative Data Summary

The following table summarizes key quantitative data for 2,4-Dimethyloctane and general exposure limits for octane (B31449) isomers.

Property	Value	Reference
Molecular Formula	C₁₀H₂₂	[7]
Molecular Weight	142.28 g/mol	[6]
Boiling Point	156.4 °C at 760 mmHg	[7]
Flash Point	78.5 °C	[7]
Density	0.732 g/cm³	[7]
OSHA PEL (Octane)	TWA 500 ppm (2350 mg/m³)	[8]
NIOSH REL (Octane)	TWA 75 ppm (350 mg/m³); C 385 ppm (1800 mg/m³) 15-min	[8]
ACGIH TLV (Octane)	TWA 300 ppm	[8]

Note: Specific occupational exposure limits for 2,4-Dimethyloctane have not been established. The limits for octane are provided as a reference. TWA (Time-Weighted Average), PEL (Permissible Exposure Limit), REL (Recommended Exposure Limit), TLV (Threshold Limit Value), C (Ceiling).

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational plan is crucial to minimize exposure and ensure safety.

Engineering Controls

• Ventilation: All work with 2,4-Dimethyloctane must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[3][6][9]

• Safety Equipment: Ensure that a safety shower and an eyewash station are readily accessible in the immediate work area.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential for comprehensive protection.

PPE Category	Specifications	Rationale
Eye and Face	Chemical splash goggles are the minimum requirement. A face shield should be worn over goggles when handling larger quantities or if there is a significant splash risk.[6][9]	Protects against splashes and vapors that can cause serious eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene) are mandatory. Double-gloving is recommended.[6][8][9]	Prevents skin contact which can lead to irritation.
Body Protection	A flame-resistant lab coat is required. For larger quantities or procedures with a high risk of splashing, chemical-resistant coveralls should be worn.[6][9]	Protects the body from contamination and potential ignition sources.
Respiratory	When working outside of a fume hood or if aerosols may be generated, a NIOSH-approved respirator with organic vapor cartridges is required.[3][4][9]	Prevents inhalation of vapors which can cause respiratory tract irritation.
Footwear	Closed-toe shoes made of a non-porous material are mandatory. For spill response or handling large volumes, chemical-resistant boots are necessary.[8][9]	Protects feet from spills.

Handling and Storage

• Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][4][5][6] Use non-sparking tools and explosion-proof equipment.[1][5]

• Static Discharge: Ground and bond containers and receiving equipment to prevent the buildup of static electricity.[1][4][5]

• Hygiene: Avoid contact with skin, eyes, and clothing.[1][3][6] Do not eat, drink, or smoke in the handling area.[6] Wash hands thoroughly after handling.[6]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

Disposal Plan

Proper disposal is a critical final step in the chemical handling workflow to protect personnel and the environment.

Waste Collection

• Segregation: Collect all 2,4-Dimethyloctane waste, including contaminated materials, in a dedicated and clearly labeled hazardous waste container.

• Container: Use a chemically resistant container (e.g., glass or high-density polyethylene) that can be tightly sealed.

• Labeling: The waste container must be labeled as "Hazardous Waste" and include the chemical name "2,4-Dimethyloctane" and its associated hazards (Flammable, Irritant).

Spill Management

• Evacuation: In case of a spill, evacuate non-essential personnel from the area.

• Containment: Remove all ignition sources.[1][3][5]

• Absorption: Absorb the spill with an inert, non-combustible material such as sand, vermiculite, or silica (B1680970) gel.[1][3][5][6]

• Collection: Carefully collect the absorbed material using non-sparking tools and place it into a sealed, labeled container for hazardous waste disposal.[1][3][5]

• Decontamination: Clean the spill area thoroughly.

Final Disposal

• Regulatory Compliance: All chemical waste must be disposed of in accordance with local, state, and federal regulations.

• Professional Disposal: Arrange for the collection and disposal of the hazardous waste by a licensed environmental waste management company.[2][6] Do not pour 2,4-Dimethyloctane down the drain or dispose of it with regular trash.[5][6]

Workflow for Safe Handling of 2,4-Dimethyloctane

Caption: Workflow for the safe handling of 2,4-Dimethyloctane from preparation to disposal.

References

• 1. (4S)-2,4-dimethyloctane | C10H22 | CID 101915210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chembk.com [chembk.com]
• 3. Permissible Exposure Limits – OSHA Annotated Table Z-1 | Occupational Safety and Health Administration [osha.gov]
• 4. Permissible Exposure Limits - Annotated Tables | Occupational Safety and Health Administration [osha.gov]
• 5. Pocket Guide to Chemical Hazards Introduction | NIOSH | CDC [cdc.gov]
• 6. Octane, 2,4-dimethyl- | C10H22 | CID 92978 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Page loading... [wap.guidechem.com]
• 8. OCTANE | Occupational Safety and Health Administration [osha.gov]
• 9. CCOHS: Occupational Hygiene - Occupational Exposure Limits [ccohs.ca]